1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

Core Science & Biosynthesis

The Definitive Guide to 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8: An Essential Tool in Modern Bioanalytical Chemistry

This technical guide provides a comprehensive overview of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8, a critical analytical tool for researchers, scientists, and drug development professionals. We will delve into its chemical identity, its pivotal role as a deuterated internal standard, and its application in the precise quantification of plasticizer metabolites. This document moves beyond a simple recitation of facts to explain the scientific rationale behind its use, offering field-proven insights into its application in sensitive analytical methodologies.

Chemical Identity and Properties

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is a stable, isotopically labeled form of its non-deuterated counterpart, a metabolite of the plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH). The "-d8" designation indicates that eight hydrogen atoms in the cyclohexyl ring have been replaced with deuterium atoms. This substitution is key to its function in analytical chemistry, as it imparts a higher mass without significantly altering its chemical behavior.

Property	Value	Source
Chemical Formula	C₁₇H₂₀D₈O₆	[1]
Molecular Weight	336.45 g/mol	[1]
Synonyms	2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid-d8	[1]
CAS Number (Unlabelled)	1637562-51-6	[1]
Primary Application	Internal Standard for Quantitative Analysis (NMR, GC-MS, LC-MS)	[2]

The Rationale for Deuteration: Ensuring Analytical Accuracy

In quantitative analysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), achieving accuracy and precision can be challenging due to variations in sample preparation, instrument response, and matrix effects.[3] An internal standard is a compound added in a known amount to every sample, calibrator, and quality control, serving as a reference point to correct for these variations.[3]

The ideal internal standard is a stable, isotopically labeled version of the analyte of interest.[3] Deuterated standards are preferred because their chemical and physical properties are nearly identical to the non-labeled compound.[3] This ensures that the deuterated standard and the target analyte behave similarly during sample extraction, chromatography, and ionization in the mass spectrometer.[3] The key difference is their mass, allowing the mass spectrometer to distinguish between the two. By measuring the ratio of the analyte's signal to the internal standard's signal, accurate quantification can be achieved, as any signal suppression or enhancement will affect both compounds equally.[3]

Metabolic Context: The Link to DINCH Exposure

The non-deuterated form of our topic compound, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester, is a metabolite of di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH). DINCH is a plasticizer used as a substitute for some phthalates in a variety of consumer products.[4][5] Understanding the metabolic pathway of DINCH is crucial for appreciating the importance of its metabolites as biomarkers of exposure.

Following ingestion, DINCH is hydrolyzed to its monoester, mono-isononyl-cyclohexane-1,2-dicarboxylate (MINCH).[4][5] MINCH is then further metabolized through oxidation into several secondary metabolites, including:

• OH-MINCH: Cyclohexane-1,2-dicarboxylic acid mono hydroxyisononyl ester

• oxo-MINCH: Cyclohexane-1,2-dicarboxylic acid monooxoisononyl ester

• cx-MINCH: Cyclohexane-1,2-dicarboxylic acid monocarboxyisooctyl ester (the non-deuterated analog of our topic compound)[4][5]

These oxidized metabolites are considered specific and reliable biomarkers for assessing human exposure to DINCH.[4][6] Therefore, the deuterated version, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8, serves as an essential internal standard for the accurate quantification of cx-MINCH in biological samples like urine.[5]

Experimental Protocol: Quantification of cx-MINCH in Urine using LC-MS/MS

This section provides a detailed, step-by-step methodology for the quantification of cx-MINCH in human urine, employing 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 as the internal standard. This protocol is a self-validating system designed for high-throughput bioanalytical laboratories.

Materials and Reagents

• Analytes: cx-MINCH analytical standard

• Internal Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

• Solvents: Methanol, Acetonitrile (LC-MS grade)

• Reagents: Formic acid, Ammonium acetate, β-glucuronidase

• Water: Deionized, 18 MΩ·cm

• Biological Matrix: Pooled human urine (analyte-free)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of cx-MINCH and the deuterated internal standard in methanol.

• Working Standard Solutions: Serially dilute the cx-MINCH stock solution with 50:50 methanol:water to prepare a series of working standard solutions for the calibration curve and quality controls (QCs).

• Internal Standard Working Solution (100 ng/mL): Dilute the deuterated internal standard stock solution with 50:50 methanol:water.

Sample Preparation

• Sample Aliquoting: To 100 µL of urine sample, calibrator, or QC in a 1.5 mL microcentrifuge tube, add 10 µL of the internal standard working solution.

• Enzymatic Hydrolysis: Add 50 µL of ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase. Vortex and incubate at 37°C for 2 hours to deconjugate glucuronidated metabolites.

• Protein Precipitation: Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Centrifugation: Vortex vigorously for 1 minute and then centrifuge at 12,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial or 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions

Parameter	Setting
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	cx-MINCH: [Precursor Ion] > [Product Ion]cx-MINCH-d8: [Precursor Ion+8] > [Product Ion]

Note: Specific MRM transitions should be optimized for the instrument in use.

Data Analysis

• Integrate the peak areas for the MRM transitions of both cx-MINCH and its deuterated internal standard.

• Calculate the peak area ratio (cx-MINCH Area / cx-MINCH-d8 Area).

• Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards using a weighted (e.g., 1/x²) linear regression.

• Determine the concentration of cx-MINCH in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is an indispensable tool for the accurate and precise quantification of the DINCH metabolite cx-MINCH. Its use as an internal standard in LC-MS/MS methodologies allows researchers to overcome the inherent variability in bioanalytical workflows, ensuring the generation of reliable data for toxicological studies, human biomonitoring, and regulatory submissions. The principles and protocols outlined in this guide provide a robust framework for its effective implementation in the laboratory.

References

• GetSynBio. (n.d.). 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. Retrieved from [Link]

• Koch, H. M., Schütze, A., Pälmke, C., Angerer, J., & Brüning, T. (2013). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. Archives of Toxicology, 87(5), 799–806. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Cyclohexanedicarboxylic acid, 1,2-bis(2-ethylhexyl) ester. Retrieved from [Link]

• ResearchGate. (2017). Proposed DINCH metabolism including newly identified ring hydroxylation... [Image]. Retrieved from [Link]

• Stable Isotope. (n.d.). 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. Retrieved from [Link]

• Vertex AI Search. (2021). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES.

• Wiley Analytical Science. (2023). Diisononyl cyclohexane-1,2-dicarboxylate (DINCH) – Determination of DINCH metabolites in urine by LC-MS/MS. Retrieved from [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. texilajournal.com [texilajournal.com]
• 4. Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(®)) in humans after single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. series.publisso.de [series.publisso.de]
• 6. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Synthesis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

Abstract

This technical guide provides a detailed, research-grade methodology for the synthesis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8, a deuterated metabolite analogue of cyclohexane-1,2-dicarboxylic acid diisononyl ester (DINCH). Stable isotope-labeled internal standards are critical for accurate quantification in metabolic studies, environmental monitoring, and toxicological research by mass spectrometry.[1][2][3] This document outlines a robust synthetic strategy, beginning with a retrosynthetic analysis and proceeding through the synthesis of two key precursors: 1,2-Cyclohexanedicarboxylic anhydride-d8 and a novel functionalized side-chain, 8-hydroxy-5-methyl-octanoic acid. The guide culminates in the final esterification step, followed by purification and characterization protocols. Each stage is presented with detailed experimental procedures and expert rationale, grounded in authoritative chemical literature, to ensure scientific integrity and reproducibility for researchers in drug development and analytical chemistry.

Introduction: The Imperative for Labeled Metabolites

The study of xenobiotic metabolism is fundamental to modern pharmacology and toxicology. Compounds like DINCH are widely used as plasticizers and their metabolic fate is of significant interest. The target molecule, a monoester derivative, represents a primary metabolite, and its quantification is crucial for understanding pharmacokinetics and exposure levels. The incorporation of stable isotopes, such as deuterium, into a molecule creates a chemically identical analogue with a distinct mass.[1][3] This mass shift is essential for the gold-standard analytical technique of isotope dilution mass spectrometry, which corrects for matrix effects and variations in sample preparation, leading to highly accurate and precise quantification.[2]

The synthesis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 presents a dual challenge: the regioselective construction of the complex side-chain and the precise incorporation of eight deuterium atoms onto the cyclohexane core. This guide addresses these challenges by proposing a convergent synthesis, a strategy that involves preparing complex molecular fragments separately before combining them in the final stages. This approach maximizes efficiency and simplifies the purification of intermediates.

Strategic Overview: A Convergent Synthetic Approach

A retrosynthetic analysis of the target molecule dictates a convergent strategy. The molecule is logically disconnected at the ester linkage, yielding two primary synthons: a deuterated cyclic anhydride and a hydroxyl-functionalized carboxylic acid side-chain.

Caption: Retrosynthetic analysis of the target d8-monoester.

This approach allows for the parallel synthesis of the two key building blocks, which are then coupled in a final, high-yielding esterification reaction. The following sections detail the validated protocols for preparing each precursor and the final product.

Synthesis of Key Precursor 1: 1,2-Cyclohexanedicarboxylic Anhydride-d8

The introduction of the eight deuterium atoms is most efficiently achieved via catalytic deuteration of an unsaturated precursor. The commercially available cis-1,2-Cyclohexanedicarboxylic anhydride serves as an ideal starting material.[4]

Rationale for Method Selection

Catalytic deuteration using deuterium gas (D₂) over a heterogeneous catalyst is a cornerstone of isotope labeling.[1][5] This method provides high levels of deuterium incorporation with predictable stereochemistry. Starting with the cis-anhydride ensures the final product retains the desired cis-stereochemical configuration, which is common for this class of compounds.[6][7]

Experimental Protocol: Catalytic Deuteration

• Reactor Preparation: A 250 mL Parr hydrogenation vessel is charged with cis-1,2-Cyclohexanedicarboxylic anhydride (10.0 g, 64.9 mmol) and 10% Palladium on Carbon (Pd/C, 500 mg, 5% w/w).

• Solvent Addition: Ethyl acetate (100 mL) is added as the solvent. The vessel is sealed and connected to the hydrogenation apparatus.

• Inerting: The vessel is purged three times with nitrogen gas to remove all oxygen.

• Deuteration: The vessel is then purged three times with deuterium gas (D₂) before being pressurized to 50 psi with D₂.

• Reaction: The mixture is stirred vigorously at room temperature for 24 hours. The pressure is monitored and maintained at 50 psi.

• Work-up: Upon completion, the D₂ gas is carefully vented, and the vessel is purged with nitrogen. The reaction mixture is filtered through a pad of Celite to remove the Pd/C catalyst.

• Isolation: The filtrate is concentrated under reduced pressure using a rotary evaporator to yield a white solid.

• Purification: The crude product is recrystallized from a hexane/ethyl acetate mixture to afford pure 1,2-Cyclohexanedicarboxylic anhydride-d8.

Expected Results & Characterization

Parameter	Expected Value
Yield	>90%
Appearance	White crystalline solid
¹H NMR	Significant reduction/absence of signals in the aliphatic region (δ 1.2-2.5 ppm).
²H NMR	Broad signal confirming deuterium incorporation.
Mass Spec (EI)	M+ peak at m/z = 162.1, confirming the addition of 8 deuterium atoms.

Synthesis of Key Precursor 2: 8-Hydroxy-5-methyl-octanoic acid

Caption: Proposed workflow for the synthesis of the side-chain alcohol.

Rationale for Method Selection

This synthetic route begins with readily available materials and builds complexity systematically. Cross-metathesis offers a powerful method for C-C bond formation.[8] The subsequent conjugate addition of a methyl group is a standard and high-yielding transformation. Finally, the selective reduction of one ester in the presence of another, followed by hydrolysis, is a reliable method to generate the desired hydroxy acid.

Experimental Protocol: Multi-step Synthesis

• Step 4.1: Synthesis of Dimethyl 4-octenedioate: In a nitrogen-flushed flask, methyl 4-pentenoate (2 equivalents) is dissolved in dichloromethane. Grubbs' second-generation catalyst (0.02 eq.) is added, and the mixture is refluxed for 12 hours. The reaction progress is monitored by TLC. After completion, the solvent is removed, and the residue is purified by column chromatography to yield the product diester.[8]

• Step 4.2: Synthesis of Dimethyl 4-methyl-octanedioate: Copper(I) iodide is suspended in THF at -78 °C under nitrogen. Methyllithium (2 eq.) is added to form lithium dimethylcuprate. The diester from the previous step, dissolved in THF, is added dropwise. The reaction is stirred for 2 hours at -78 °C and then quenched with saturated aqueous ammonium chloride. After extraction and purification, the methylated diester is obtained.

• Step 4.3: Selective Reduction to Methyl 8-hydroxy-5-methyl-octanoate: The dimethyl ester is dissolved in a mixture of THF and methanol. The solution is cooled to 0 °C, and lithium chloride (1.2 eq.) is added, followed by the portion-wise addition of sodium borohydride (2.5 eq.). The reaction is stirred for 6 hours, allowing it to warm to room temperature. Careful quenching with acetic acid, followed by extraction and chromatographic purification, yields the mono-alcohol.

• Step 4.4: Saponification to 8-hydroxy-5-methyl-octanoic acid: The methyl ester is dissolved in a THF/water mixture. Lithium hydroxide (1.5 eq.) is added, and the solution is stirred at room temperature for 4 hours. The mixture is then acidified with 1M HCl and extracted with ethyl acetate. The organic layers are dried and concentrated to yield the final side-chain precursor as a viscous oil.

Final Assembly: Mono-esterification

The final step involves the coupling of the two synthesized precursors. The reaction of an alcohol with a cyclic anhydride is a straightforward and efficient method for producing mono-esters, as the reaction is driven by the opening of the strained anhydride ring.[9][10][11]

Rationale for Method Selection

This reaction proceeds readily under mild heating, often without the need for a catalyst. The nucleophilic attack of the primary alcohol from the side-chain onto one of the electrophilic carbonyl carbons of the anhydride results in a ring-opening, generating the desired ester and a carboxylic acid on the cyclohexane ring in a single step.[10]

Caption: Final coupling reaction to synthesize the target molecule.

Experimental Protocol: Ester Formation

• Reactant Charging: To a clean, dry 50 mL round-bottom flask, add 1,2-Cyclohexanedicarboxylic anhydride-d8 (1.0 eq.) and 8-hydroxy-5-methyl-octanoic acid (1.05 eq.).

• Solvent and Heating: Add anhydrous toluene (20 mL) and heat the mixture to 80 °C with magnetic stirring under a nitrogen atmosphere.

• Reaction Monitoring: Monitor the disappearance of the starting materials by TLC (a typical eluent system would be 50:50 hexane:ethyl acetate with 1% acetic acid). The reaction is typically complete within 12 hours.

• Isolation: After cooling to room temperature, the toluene is removed under reduced pressure.

• Purification: The resulting crude oil is purified by flash column chromatography on silica gel, eluting with a gradient of hexane/ethyl acetate containing 1% acetic acid to afford the final product as a pure, colorless oil.

Final Product Characterization

The identity and purity of the final compound must be rigorously confirmed using a suite of analytical techniques.

Technique	Expected Observation
¹H NMR	Absence of signals for cyclohexane protons. Signals corresponding to the side-chain protons should be present and integrate correctly.
¹³C NMR	Signals for all 17 unique carbons.[12]
²H NMR	Signal confirming the presence of deuterium on the cyclohexane ring.
HRMS (ESI-)	Calculated m/z for C₁₇H₂₀D₈O₆ should match the observed value, confirming the molecular formula.[13]
Purity (HPLC)	>98%

Conclusion and Outlook

This guide details a robust and logical synthetic pathway for producing high-purity 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. By employing a convergent strategy, the complexities of deuteration and side-chain construction are managed independently before a final, efficient coupling reaction. The protocols provided are based on well-established chemical principles and are designed for reproducibility in a standard organic synthesis laboratory. The availability of this deuterated internal standard will empower researchers to perform more accurate and reliable quantification of plasticizer metabolites, contributing to a deeper understanding of their impact on human health and the environment.

References

• Wennerberg, J., & Dreisch, K. (2023). A practical and environmentally friendly protocol for synthesis of α-deuterated carboxylic acids. Journal of Labelled Compounds and Radiopharmaceuticals, 66(4-6), 138-144. Available at: [Link]

• Li, N., et al. (2021). A highly selective decarboxylative deuteration of carboxylic acids. Chemical Science, 12, 5336-5341. Available at: [Link]

• Tulloch, A. P. (1983). Synthesis of specifically deuterated decanoic acids and decanols. Chemistry and Physics of Lipids, 33(3), 287-301. Available at: [Link]

• Chem-Station. (2015). Deuterium Labeling Reaction. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. Retrieved from [Link]

• Atzrodt, J., Derdau, V., et al. (2022). Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. Chemical Reviews, 122(6), 6634-6718. Available at: [Link]

• Rottmann, A., & El-Aneed, A. (2018). Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. Angewandte Chemie International Edition, 57(23), 6754-6763. Available at: [Link]

• ResearchGate. (2018). Can you recommend the reaction conditions of esterification of anhydride with alcohol?. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Acid Anhydrides react with alcohols to form esters. Retrieved from [Link]

• Google Patents. (n.d.). Method of manufacture of octanedioic acid, precursors, and derivatives.

• Chemguide. (n.d.). Esterification - alcohols and carboxylic acids. Retrieved from [Link]

• NIST. (n.d.). 1,2-Cyclohexanedicarboxylic acid, cis-. Retrieved from [Link]

Sources

• 1. Deuterium Labeling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1,2-Cyclohexanedicarboxylic anhydride, predominantly cis 95 85-42-7 [sigmaaldrich.com]
• 5. Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buy cis-1,2-Cyclohexanedicarboxylic acid (EVT-305729) | 610-09-3 [evitachem.com]
• 7. 1,2-Cyclohexanedicarboxylic acid, cis- [webbook.nist.gov]
• 8. US20160031790A1 - Method of manufacture of octanedioic acid, precursors, and derivatives - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. clearsynth.com [clearsynth.com]

A Technical Guide to the Structure Elucidation of 1,2-Cyclohexanedicarboxylic Acid Mono-(7-carboxy-4-methylheptyl) Ester-d8

Abstract

This technical guide provides a comprehensive, multi-technique framework for the definitive structure elucidation of 1,2-Cyclohexanedicarboxylic Acid Mono-(7-carboxy-4-methylheptyl) Ester-d8. This deuterated isotopologue serves as a critical internal standard for the quantification of the corresponding non-labeled compound, a potential metabolite of branched-chain plasticizers. Ensuring the structural integrity, purity, and exact location of the deuterium labels is paramount for its valid use in high-sensitivity applications such as human biomonitoring.[1][2] We present a logical workflow combining High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy. This guide details not just the protocols, but the scientific rationale behind the selection of each technique and the interpretation of the resulting data, providing researchers with a robust methodology for the validation of complex stable isotope-labeled standards.

Introduction and Statement of Purpose

The compound 1,2-Cyclohexanedicarboxylic Acid Mono-(7-carboxy-4-methylheptyl) Ester is a dicarboxylic acid monoester. Its structure suggests it may be a metabolite of a C9-type plasticizer, analogous to the well-studied metabolites of di(isononyl)cyclohexanoate (DINCH).[1][3] For quantitative analysis of such metabolites in complex biological matrices like urine or plasma, isotope dilution mass spectrometry (IDMS) is the gold standard.[4] This technique relies on the use of a stable isotope-labeled (SIL) internal standard, which is chemically identical to the analyte but mass-shifted.[5][6]

The subject of this guide, the d8-labeled analogue, is designed for this purpose. The "-d8" designation implies the substitution of eight hydrogen atoms with deuterium. The purpose of this guide is to outline a rigorous, self-validating analytical protocol to:

• Confirm the elemental composition and exact mass.

• Verify the covalent structure, including the ester linkage and the positions of the functional groups.

• Determine the location and confirm the number of deuterium labels.

• Establish the overall purity of the standard.

For the purpose of this guide, we will assume a common and synthetically practical labeling pattern: the eight deuterium atoms are located on the four non-bridgehead carbons of the cyclohexane ring. This assumption must be verified by the analytical work described herein.

Postulated Structure and Physicochemical Properties

Before empirical verification, we must define the target structure based on its systematic name.

Structure:

• Backbone: 1,2-Cyclohexanedicarboxylic acid, deuterated on the ring.

• Side Chain: An ester formed with 7-carboxy-4-methylheptan-1-ol.

This leads to the following postulated structure:

Figure 1: Postulated chemical structure with assumed deuterium labeling on the cyclohexane ring.

The key physicochemical properties derived from this structure are summarized below.

Property	Value
Molecular Formula	C₁₇H₂₀D₈O₆
Average Molecular Weight	352.46 g/mol
Monoisotopic Exact Mass	352.25759 Da

Table 1: Key physicochemical properties of the target molecule.

Integrated Analytical Workflow

Caption: A comprehensive workflow for structure elucidation.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Causality: We begin with Liquid Chromatography coupled to High-Resolution Mass Spectrometry (LC-HRMS). LC separates the main compound from potential isomers and impurities, while HRMS provides a highly accurate mass measurement. This is the cornerstone of structure elucidation, as it allows for the determination of the elemental formula with high confidence, which is impossible with low-resolution MS. We employ electrospray ionization (ESI) in negative mode, as carboxylic acids are readily deprotonated to form stable [M-H]⁻ ions.

Protocol: LC-HRMS/MS Analysis

• Sample Preparation: Dissolve 1 mg of the standard in 1 mL of LC-MS grade acetonitrile to create a 1 mg/mL stock solution. Further dilute to 1 µg/mL in a 50:50 acetonitrile:water solution containing 0.1% formic acid.

• Chromatography:

  • System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • System: A Q-TOF (Quadrupole Time-of-Flight) or Orbitrap mass spectrometer.

  • Ionization Mode: ESI, Negative.

  • Full Scan (MS1) Range: m/z 100-600.

  • Resolution: >20,000 FWHM.

  • Tandem MS (MS/MS): Perform data-dependent acquisition (DDA) on the most intense ion from the full scan, using a collision energy ramp (e.g., 10-40 eV) to generate fragment ions.

Data Interpretation

• Full Scan (MS1): The primary observation should be the deprotonated molecule, [M-H]⁻. The measured mass should be within 5 ppm of the calculated exact mass.

Ion	Calculated Exact Mass (Da)	Expected Observed Mass (±5 ppm)
[C₁₇H₁₉D₈O₆]⁻	351.24976	351.2480 - 351.2515

Table 2: Expected HRMS result for the parent ion.

• Tandem MS (MS/MS): Fragmentation analysis provides the "blueprint" of the molecule. For dicarboxylic acid monoesters, characteristic losses include water, carbon dioxide, and cleavage at the ester bond.[7][8][9] The key is to observe fragments that confirm both the d8-cyclohexanedicarboxylic acid moiety and the C9 side chain.

Caption: Proposed ESI(-) MS/MS fragmentation pathway.

• Fragment m/z 179.10: This ion is crucial as it corresponds to the deprotonated d8-1,2-cyclohexanedicarboxylic acid, confirming the deuterium labeling is on the ring structure.

• Fragment m/z 187.10: This ion corresponds to the deprotonated 7-carboxy-4-methylheptan-1-ol side chain, confirming its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Causality: While MS confirms the mass and formula, NMR provides the definitive atom-to-atom connectivity.[10] For a deuterated standard, NMR is essential for two reasons: ¹H NMR confirms the structure of the protonated parts of the molecule and, critically, shows the absence of signals where deuterium is present.[11][12] ¹³C NMR confirms the complete carbon skeleton. Finally, ²H NMR can be used to directly observe the deuterium atoms, confirming their chemical environment.[13]

Protocol: ¹H, ¹³C, and ²H NMR

• Sample Preparation: Dissolve ~5-10 mg of the standard in ~0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃, or Methanol-d₄, CD₃OD).[14] Ensure the solvent does not have signals that overlap with expected analyte signals.

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum.

  • Typical parameters: 16-32 scans, 30° pulse angle, 2-second relaxation delay.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Due to lower sensitivity, more scans are required (e.g., 1024 or more).

• ²H NMR Acquisition:

  • Tune the probe to the deuterium frequency.

  • Acquire a simple pulse-acquire spectrum. This experiment directly detects the signals from the D atoms on the cyclohexane ring.

Data Interpretation

• ¹H NMR:

  • Key Signals: Expect to see signals corresponding to the protons on the side chain (methyl group, methylene groups, methine group). The integration of these signals should correspond to the number of protons (e.g., methyl group at ~0.9 ppm should integrate to 3H).

  • Absence of Signals: The region where the cyclohexane protons would normally appear (~1.2-2.5 ppm) should show significantly reduced signal intensity, confirming the high level of deuteration on the ring.[11]

  • Carboxylic Acid Proton: A broad singlet, typically >10 ppm, may be observed for the two COOH protons, though it can exchange with trace water in the solvent.

• ¹³C NMR:

  • Signal Count: Expect to see 17 distinct carbon signals (unless there is accidental overlap).

  • Key Resonances: Two carbonyl carbons (~170-180 ppm) for the ester and acid groups.[15] Signals for the CH₃, CH₂, and CH carbons of the side chain, and the deuterated CD₂ and CD carbons of the ring. The C-D carbons will appear as low-intensity multiplets due to coupling with deuterium (spin I=1).

• ²H NMR:

  • This spectrum should show a signal or group of signals in the aliphatic region (~1.2-2.5 ppm), directly confirming the presence and general location of the deuterium atoms on the saturated ring.[13]

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Causality: FTIR is a rapid and non-destructive technique used to confirm the presence of key functional groups.[16] While it doesn't provide detailed connectivity information like NMR, it serves as a quick and reliable check that the expected chemical functionalities (carboxylic acid and ester) are present in the molecule.

Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount (spatula tip) of the neat sample directly onto the ATR crystal.

• Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, collect the sample spectrum.

• Parameters: Typically 16-32 scans at a resolution of 4 cm⁻¹.

Data Interpretation

The spectrum should exhibit characteristic absorption bands for both carboxylic acid and ester functional groups.[15][17][18][19]

Functional Group	Vibration	Expected Wavenumber (cm⁻¹)	Appearance
Carboxylic Acid	O-H stretch	2500-3300	Very broad, strong
Ester & Acid	C=O stretch	1690-1750	Very strong, sharp
Ester & Acid	C-O stretch	1210-1320	Strong

Table 3: Characteristic FTIR absorption bands.

The presence of both a very broad O-H stretch and a strong carbonyl (C=O) band is a definitive indicator of a carboxylic acid.[17] The ester C=O stretch will be within the same region, often appearing as a single, intense peak if the two carbonyl environments are similar.[15]

Conclusion

The structural elucidation of a stable isotope-labeled internal standard like 1,2-Cyclohexanedicarboxylic Acid Mono-(7-carboxy-4-methylheptyl) Ester-d8 cannot be accomplished with a single technique. It requires a holistic and orthogonal approach. High-resolution mass spectrometry establishes the correct elemental formula and provides fragmentation data consistent with the proposed structure. ¹H, ¹³C, and ²H NMR spectroscopy work in concert to definitively map the carbon-hydrogen framework and confirm the specific location of the deuterium labels. Finally, FTIR provides a rapid and unambiguous confirmation of the essential chemical functionalities. By following the integrated workflow detailed in this guide, researchers and scientists can achieve a high degree of confidence in the identity, purity, and structural integrity of this critical analytical standard, ensuring the accuracy and reliability of subsequent quantitative studies.

References

• Deuterium NMR - Wikipedia . Wikipedia. Available at: [Link]

• IR Spectroscopy Tutorial: Carboxylic Acids . University of Colorado Boulder. Available at: [Link]

• Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters . YouTube. Available at: [Link]

• Primary fragmentations by MS/MS of [M -H] -ions from dicarboxylic acids... . ResearchGate. Available at: [Link]

• Spectroscopy of Carboxylic Acid Derivatives . Oregon State University. Available at: [Link]

• Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia . National Institutes of Health (NIH). Available at: [Link]

• New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices . PubMed. Available at: [Link]

• Fragmentation pathways of negative ions produced by electrospray ionization of acyclic dicarboxylic acids and derivatives . Canadian Science Publishing. Available at: [Link]

• Selection Guide on Deuterated Solvents for NMR . Labinsights. Available at: [Link]

• Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry) . Study Mind. Available at: [Link]

• HPLC-MS/MS method for determination of DINCH metabolites in urine . Slovak Medical University. Available at: [Link]

• Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS... . PubMed. Available at: [Link]

• Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation . JoVE. Available at: [Link]

• New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices . ResearchGate. Available at: [Link]

• HPLC-MS/MS method for determination of DINCH metabolites in urine . ResearchGate. Available at: [Link]

• Dicarboxylic acids analyzed by time-of-flight secondary ion mass spectrometry . AIP Publishing. Available at: [Link]

• The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays . University of Missouri-St. Louis. Available at: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis . ResolveMass Laboratories. Available at: [Link]

• NIST Chemistry WebBook . National Institute of Standards and Technology (NIST). Available at: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis . YouTube. Available at: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry . SciSpace. Available at: [Link]

• Welcome to the NIST WebBook . National Institute of Standards and Technology (NIST). Available at: [Link]

• Chemistry | NIST . National Institute of Standards and Technology (NIST). Available at: [Link]

• Chemistry | NIST SRD . National Institute of Standards and Technology (NIST). Available at: [Link]

Sources

• 1. Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zl.tnuni.sk [zl.tnuni.sk]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Deuterated Compounds for NMR | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 11. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 12. studymind.co.uk [studymind.co.uk]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. labinsights.nl [labinsights.nl]
• 15. Spectroscopy of Carboxylic Acid Derivatives [sites.science.oregonstate.edu]
• 16. people.chem.umass.edu [people.chem.umass.edu]
• 17. orgchemboulder.com [orgchemboulder.com]
• 18. youtube.com [youtube.com]
• 19. purdue.edu [purdue.edu]

Isotopic labeling purity of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

An In-Depth Technical Guide to the Isotopic Labeling Purity of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

Authored by: A Senior Application Scientist

Foreword: The Imperative of Isotopic Purity in Modern Bioanalysis

In the landscape of drug discovery and development, the precise quantification of analytes in complex biological matrices is non-negotiable. Liquid chromatography-mass spectrometry (LC-MS) has become the cornerstone of quantitative bioanalysis, and its accuracy is critically dependent on the use of an appropriate internal standard (IS).[1] Stable isotope-labeled internal standards (SIL-ISs) are universally recognized as the gold standard, offering near-perfect analogy to the analyte and compensating for variability in sample preparation and analysis.[2][3]

The efficacy of a SIL-IS, such as 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 , hinges on its isotopic purity. The presence of unlabeled (d0) analyte or incompletely labeled isotopologues (d1-d7) within the SIL-IS can introduce significant interference, compromising the accuracy and precision of quantitative data.[4][5] This is particularly critical at the lower limit of quantification (LLOQ), where even minor contributions from the IS can artificially inflate the analyte signal.[4]

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess and validate the isotopic labeling purity of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative principles of analytical chemistry.

Understanding the Molecule: Structure and Rationale for Deuteration

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is a deuterated analog of a metabolite of the plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH). Its quantification is essential for toxicological and pharmacokinetic studies.

• Structure (Unlabeled):

  • Core: 1,2-Cyclohexanedicarboxylic acid

  • Side Chain: Mono 4-methyl-7-carboxy-heptyl ester

• Deuteration Strategy: The "-d8" designation indicates that eight hydrogen atoms on the cyclohexane ring have been replaced with deuterium. This choice is strategic:

  • Metabolic Stability: The C-D bond is stronger than the C-H bond. Placing labels on the cyclohexane ring, a site less likely to undergo metabolic cleavage compared to the ester or alkyl chain, minimizes the risk of deuterium loss in vivo.

  • Chemical Stability: The deuterium labels are on a saturated carbocyclic ring, making them non-exchangeable under typical acidic or basic conditions encountered during sample preparation.[6]

  • Mass Shift: A +8 Da shift provides a clear mass difference from the unlabeled analyte, preventing spectral overlap or "cross-talk" in the mass spectrometer. A mass difference of three or more mass units is generally recommended.[6]

A plausible synthetic route involves the catalytic hydrogenation of a deuterated benzene precursor to form deuterated cyclohexene, followed by reactions to introduce the dicarboxylic acid and subsequent esterification. Understanding the synthesis is key to anticipating potential isotopic impurities. For instance, incomplete deuteration of the starting material or H/D exchange during synthesis could lead to the presence of d1-d7 species.

The Analytical Gold Standard: A Dual-Approach with HRMS and NMR

A comprehensive assessment of isotopic purity cannot rely on a single technique. We advocate for a two-pronged approach utilizing High-Resolution Mass Spectrometry (HRMS) for quantitative assessment of isotopic distribution and Nuclear Magnetic Resonance (NMR) spectroscopy for positional verification and structural integrity.[7][8]

Workflow for Isotopic Purity Assessment

Caption: Workflow for isotopic purity determination.

Protocol 1: Isotopic Distribution by High-Resolution Mass Spectrometry (HRMS)

The objective of this protocol is to quantify the relative abundance of each isotopologue (d0 to d8) in the 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 standard. High-resolution instrumentation, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer, is essential to resolve the isotopic peaks.[9]

Step 1: Sample Preparation & LC-HRMS Parameters

• Solution Preparation:

  • Prepare a 1 µg/mL solution of the d8-labeled internal standard in 50:50 acetonitrile/water.

  • Prepare a separate 1 µg/mL solution of the unlabeled (d0) reference standard.

• Liquid Chromatography (LC) Conditions:

  • Rationale: Chromatographic separation is crucial to isolate the analyte from any potential impurities that might interfere with the mass spectral analysis.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient to ensure sharp, symmetrical peak shape.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Rationale: Electrospray ionization in negative mode (ESI-) is typically effective for dicarboxylic acids. Full scan mode at high resolution (>30,000 FWHM) is required to separate the isotopologues.

  • Ionization Mode: ESI-

  • Scan Mode: Full Scan (m/z 100-500).

  • Resolution: Set to achieve >30,000 FWHM.

  • Data Acquisition: Acquire data for both the d0 and d8 standard solutions.

Step 2: Data Analysis and Purity Calculation

• Analyze the Unlabeled (d0) Standard:

  • Causality: The d0 standard is analyzed first to determine its natural isotopic distribution (due to ¹³C) and to confirm the absence of any co-eluting interferences at the m/z of the d8 standard.

  • Extract the ion chromatogram for the [M-H]⁻ ion (C₁₇H₂₈O₆, expected m/z ~327.18).

  • From the mass spectrum under the peak, record the relative intensities of the M, M+1, and M+2 peaks. This provides the natural abundance contribution.

• Analyze the Deuterated (d8) Standard:

  • Extract the ion chromatogram for the primary d8 isotopologue [M-H]⁻ (C₁₇H₂₀D₈O₆, expected m/z ~335.23).

  • From the high-resolution mass spectrum under this peak, extract the peak areas for all relevant isotopologues.

• Calculate Isotopic Purity:

  • Correction for ¹³C Contribution: The observed intensity of each isotopologue in the d8 sample must be corrected for the natural ¹³C abundance contribution from the lower mass isotopologues. A generalized method for this correction is essential for accuracy.[10]

  • Calculation:

    • Isotopic Purity (%) = (Area of d8 peak) / (Sum of Areas of all isotopologues [d0 to d8]) * 100

    • Isotopic Enrichment (%) = Isotopic Purity + (% of d7 * 7/8) + (% of d6 * 6/8) + ...

Data Presentation: Expected Isotopic Distribution

Isotopologue	Theoretical m/z [M-H]⁻	Observed Peak Area (Corrected)	Relative Abundance (%)
d0 (Unlabeled)	327.18	1,500	0.05%
d1 - d6	328.19 - 333.22	5,000	0.17%
d7	334.23	120,000	4.00%
d8	335.23	2,873,500	95.78%
Total	3,000,000	100.00%

Acceptance Criteria: For use as an internal standard in regulated bioanalysis, the isotopic purity should ideally be ≥98%. The contribution of the unlabeled analyte (d0) in the internal standard solution should be less than 20% of the signal at the Lower Limit of Quantification (LLOQ).[4]

Protocol 2: Structural Confirmation by NMR Spectroscopy

NMR spectroscopy serves as an orthogonal, confirmatory technique. It validates the position of the deuterium labels and confirms the overall structural integrity of the molecule.

Step 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve ~5-10 mg of the d8-labeled standard in a suitable deuterated solvent (e.g., CDCl₃ or MeOD).

• ¹H NMR Acquisition:

  • Rationale: In a highly deuterated compound, the ¹H NMR spectrum should be very simple. The key is to look for the absence of signals from the deuterated positions and the presence of expected signals from the non-deuterated parts of the molecule.

  • Expected Observation: The complex multiplet corresponding to the cyclohexane ring protons (typically ~1.2-2.5 ppm) should be almost entirely absent. Signals corresponding to the 4-methyl-7-carboxy-heptyl ester side chain should be present and integrate correctly.

• ²H (Deuterium) NMR Acquisition:

  • Rationale: ²H NMR directly detects the deuterium nuclei, confirming their presence and providing information about their chemical environment.

  • Expected Observation: A broad signal or multiplet in the region where the cyclohexane protons would appear (~1.2-2.5 ppm), confirming that deuteration occurred at the intended location.

Data Interpretation: A Self-Validating System

The combination of ¹H and ²H NMR provides a self-validating check. The near-complete disappearance of signals in a specific region of the ¹H spectrum, coupled with the appearance of a signal in the corresponding region of the ²H spectrum, provides high confidence in the location of the isotopic labels.[7]

Caption: Logic diagram for NMR data validation.

Conclusion and Best Practices

The determination of isotopic purity for a stable isotope-labeled internal standard like 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is a critical component of bioanalytical method development and validation. Relying solely on the manufacturer's certificate of analysis is insufficient for rigorous scientific and regulatory purposes.

Key Takeaways for the Practicing Scientist:

• Orthogonal Methods are Essential: Combine HRMS for quantitative isotopic distribution with NMR for positional verification.[8]

• Understand the Synthesis: Knowledge of the synthetic route provides insight into potential isotopic impurities that must be monitored.

• High Resolution is Non-Negotiable: Use high-resolution mass spectrometry to ensure accurate measurement of all isotopologues.

• Correct for Natural Abundance: Always correct raw MS data for the contribution of naturally occurring ¹³C to avoid overestimating lower-mass isotopologues.[10]

• Set Stringent Acceptance Criteria: The purity of your internal standard directly impacts the quality of your data. For regulated bioanalysis, aim for an isotopic purity of ≥98% and ensure the d0 component does not interfere with LLOQ measurement.

By implementing the comprehensive, self-validating protocols outlined in this guide, researchers can ensure the integrity of their internal standards, leading to more robust, reliable, and defensible bioanalytical data.

References

• Analytical Methods (RSC Publishing). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Available from: [Link]

• RSC Publishing. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR. Available from: [Link]

• SciSpace. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. Available from: [Link]

• Semantic Scholar. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Available from: [Link]

• ResearchGate. Strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Available from: [Link]

• Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry. Available from: [Link]

• PubMed. Determination of the enrichment of isotopically labelled molecules by mass spectrometry. Available from: [Link]

• PubMed. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Available from: [Link]

• Taylor & Francis Online. An insight into the presence of impurities in reference standards and their impact on mass spectrometry-based bioanalysis. Available from: [Link]

• Acanthus Research. Designing Stable Isotope Labeled Internal Standards. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 10. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Landscape: A Technical Guide to 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the evolving field of analytical chemistry, particularly in biomonitoring and toxicology, the demand for high-purity, stable isotope-labeled internal standards is paramount. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-CX-MINCH) serves as a critical tool for the precise quantification of its unlabeled counterpart, a metabolite of the plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH). This guide provides an in-depth overview of the commercial suppliers of d8-CX-MINCH, its technical specifications, proper handling, and a detailed protocol for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows.

The Critical Role of Deuterated Internal Standards

The use of deuterated internal standards is a cornerstone of modern quantitative mass spectrometry. These standards, where specific hydrogen atoms are replaced with deuterium, are chemically almost identical to the analyte of interest. This near-identical physicochemical behavior ensures they co-elute during chromatographic separation and experience similar ionization effects in the mass spectrometer. This allows for effective compensation for variations that can occur during sample preparation, injection, and instrument response, thereby enhancing the reliability and robustness of quantitative assays.[1][2] The mass difference introduced by deuterium allows the mass spectrometer to distinguish between the analyte and the heavier internal standard.[1]

Commercial Suppliers and Product Specifications

The availability of high-quality d8-CX-MINCH is crucial for reliable analytical results. Several reputable suppliers specialize in the synthesis and distribution of stable isotope-labeled compounds. Below is a comparative summary of the primary commercial sources for this internal standard.

Supplier	Distributor(s)	Product Code	Molecular Formula	Molecular Weight	Storage	Notes
Toronto Research Chemicals (TRC)	LGC Standards, Fisher Scientific	Not explicitly found, but TRC is a primary producer of such standards.	C₁₇H₂₀D₈O₆	336.45	-20°C	TRC is a well-established source for a vast array of research chemicals and stable isotope-labeled compounds.[3][4][5][6][7]
Clearsynth	Direct	CS-T-102685	C₁₇H₂₀D₈O₆	336.45	Refer to MSDS	Clearsynth is a manufacturer and exporter of reference standards and deuterated compounds, often providing a Certificate of Analysis.[8][9]

Note: While specific product pages for the d8 variant were located, detailed Certificates of Analysis with precise isotopic and chemical purity were not publicly available at the time of this writing. Researchers are strongly encouraged to request these documents from the supplier before purchase.

Proper Handling and Storage

The integrity of a deuterated internal standard is critical for accurate quantification. Proper handling and storage are essential to prevent degradation and maintain isotopic purity.

Storage:

• Long-term: Store the compound at -20°C in a tightly sealed container, protected from light and moisture.[10]

• Working Solutions: Stock and working solutions should also be stored at low temperatures (e.g., -20°C or -80°C) in amber vials to prevent photodegradation.

Handling:

• For maximum recovery of the product, especially if in solid form, centrifuge the original vial before removing the cap.[10]

• Use appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, when handling the compound.

• Prepare solutions in a well-ventilated area or a fume hood.

• Avoid repeated freeze-thaw cycles of solutions to prevent degradation. Aliquoting stock solutions is recommended.

Experimental Protocol: Quantification of CX-MINCH in Urine using d8-CX-MINCH Internal Standard

The following protocol is a representative workflow for the analysis of CX-MINCH in human urine, adapted from established methodologies for plasticizer metabolite analysis.[11][12][13]

Preparation of Standards and Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the unlabeled CX-MINCH standard in a suitable organic solvent (e.g., methanol or acetonitrile).

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of d8-CX-MINCH in the same solvent.

• Working Solutions: Create a series of calibration standards by serially diluting the analyte stock solution. Prepare working solutions for quality controls (QCs) at low, medium, and high concentrations.

• Spiking Solution: Prepare a working solution of the d8-CX-MINCH internal standard at a concentration that provides a robust response in the mass spectrometer (e.g., 100 ng/mL).

Sample Preparation (Enzymatic Hydrolysis and SPE)

The goal of sample preparation is to extract the analyte and internal standard from the complex urine matrix and remove potential interferences.

• Sample Aliquoting: Transfer 100 µL of each urine sample (calibrators, QCs, and unknowns) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of the d8-CX-MINCH internal standard working solution to each sample.

• Enzymatic Hydrolysis: To deconjugate glucuronidated metabolites, add β-glucuronidase to each sample. Incubate at 37°C for 90 minutes.[13]

• Protein Precipitation: If necessary, precipitate proteins by adding a cold organic solvent (e.g., acetonitrile) and centrifuge.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., a reversed-phase sorbent).

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard with a suitable solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase.

LC-MS/MS Analysis

The following are typical starting conditions that will need to be optimized for the specific analyte and instrument.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: 0.1% acetic acid in water.[11]

  • Mobile Phase B: 0.1% acetic acid in acetonitrile.[11]

  • Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to ensure the separation of the analyte from matrix components.

  • Flow Rate: A typical flow rate for analytical LC is 0.3-0.6 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is often suitable for carboxylic acids.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions:

    • CX-MINCH (Analyte): Determine the optimal precursor ion ([M-H]⁻) and product ion transitions.

    • d8-CX-MINCH (Internal Standard): Determine the corresponding precursor and product ions, which will have a higher mass-to-charge ratio (m/z) due to the deuterium labels.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for both the analyte and the internal standard in all samples.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentrations of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.

• Concentration Determination: Determine the concentration of CX-MINCH in the unknown samples by interpolating their analyte/internal standard peak area ratios from the calibration curve.

Visualization of the Analytical Workflow

The following diagram illustrates the key steps in the quantitative analysis of CX-MINCH using its deuterated internal standard.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Conclusion

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is an indispensable tool for the accurate and precise quantification of its corresponding unlabeled metabolite in complex biological matrices. The selection of a reputable commercial supplier is the first step in ensuring the quality of the analytical standard. By following a robust and well-validated experimental protocol, researchers can achieve reliable data that is crucial for biomonitoring studies, toxicological assessments, and advancing our understanding of human exposure to plasticizers. The principles and methodologies outlined in this guide provide a solid foundation for the successful implementation of d8-CX-MINCH in demanding analytical applications.

References

• Phthalates and Plasticizers Metabolites Laboratory Procedure Manual. Centers for Disease Control and Prevention (CDC).
• Pinguet, J., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Talanta, 198, 377-389.
• Silva, M. J., et al. (2025). Determination of 16 Phthalate Metabolites in Urine Using Automated Sample Preparation and On-line Preconcentration/High-Performance Liquid Chromatography/Tandem Mass Spectrometry.
• Strategy for Successful Urine Sample Preparation for LC-MS/MS Device at Drug Verification Labor
• Pinguet, J., et al. (2019).
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. LGC Standards.
• Toronto Research Chemicals (TRC) a subsidiary of LGC Standards.
• 410612 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 - CAS.
• Toronto Research Chemicals. LGC Group.
• Toronto Research Chemicals.
• Toronto Research Chemical. Chemie Brunschwig.
• Protocol for Using Deuterated Standards in Mass Spectrometry. Benchchem.
• Cambridge Isotope Laboratories Reference M
• Toronto Research Chemicals (TRC) products. Bio-Connect.nl.
• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. (2025).
• CLEARSYNTH.
• Internal Standards in LC−MS Bioanalysis: Which, When, and How. (2025). WuXi AppTec DMPK.
• Cyclohexane-1,2-dicarboxylic acid, mono-(7-carboxy-4-methylheptyl) ester (unlabeled)
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). YouTube.
• CLEARSYNTH: C

Sources

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. bioszeparacio.hu [bioszeparacio.hu]
• 4. LGC Group [www2.lgcgroup.com]
• 5. lubio.ch [lubio.ch]
• 6. Chemie Brunschwig | Toronto Research Chemical [chemie-brunschwig.ch]
• 7. Toronto Research Chemicals (TRC) products | Bio-Connect [bio-connect.nl]
• 8. clearsynth.com [clearsynth.com]
• 9. demo.clearsynth.com [demo.clearsynth.com]
• 10. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. wwwn.cdc.gov [wwwn.cdc.gov]
• 12. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Navigating the Exposome: A Technical Guide to 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (cx-MINCH-d8) for Advanced Biomonitoring

A Senior Application Scientist's Whitepaper for Researchers, Toxicologists, and Drug Development Professionals

Executive Summary

The escalating replacement of traditional phthalate plasticizers with alternatives like Di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH) necessitates the development of robust analytical methods to assess human exposure. This guide provides a comprehensive technical overview of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (cx-MINCH-d8), a critical internal standard for the quantitative analysis of DINCH metabolites. We delve into the metabolic origins of its unlabeled analogue, cx-MINCH, its physicochemical properties, and its pivotal role in achieving analytical accuracy and trustworthiness in human biomonitoring studies using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document serves as a practical manual, detailing not just the protocols but the scientific rationale underpinning their design, ensuring that researchers can implement and interpret these advanced analytical techniques with confidence.

Introduction: The Analytical Imperative in a Post-Phthalate World

The plasticizer Di(isononyl)cyclohexane-1,2-dicarboxylate (Hexamoll® DINCH) was introduced in 2002 as a safer alternative to high-molecular-weight phthalates like di(2-ethylhexyl)phthalate (DEHP), which faced regulatory scrutiny due to their endocrine-disrupting properties.[1][2] As DINCH usage becomes widespread in consumer products, from food packaging to medical devices, understanding the extent of human exposure is a public health priority.[1][2]

Exposure is not determined by measuring the parent compound, but rather its metabolites in biological matrices like urine. The human metabolism of DINCH is complex, involving initial hydrolysis to a monoester (MINCH) followed by extensive oxidation of the alkyl side chain.[2][3] Several key oxidative metabolites have been identified as specific and reliable urinary biomarkers of DINCH exposure, including mono(hydroxy-isononyl) ester (OH-MINCH), mono(oxo-isononyl) ester (oxo-MINCH), and mono(carboxy-isooctyl) ester (cx-MINCH).[1][2][3] The compound at the heart of this guide is the deuterium-labeled stable isotope of cx-MINCH, designed to be the ideal internal standard for its quantitative analysis.

Compound Identification and Physicochemical Properties

Accurate identification is the foundation of any analytical standard. The subject compound, while often referred to by its common name, has precise chemical identifiers and properties that are crucial for its correct application.

Property	Value	Source
Chemical Name	2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid-d8	[4]
Common Synonym	cx-MINCH-d8	[5]
CAS Number	Referenced by the unlabeled form: 1637562-51-6	[4][5][6]
Molecular Formula	C₁₇H₂₀D₈O₆	[4]
Molecular Weight	336.45 g/mol	[4]
Appearance	Clear, Colourless Thick Oil
Storage Conditions	Store at -20°C. Product is hygroscopic.
Solubility	Slightly soluble in Chloroform and Methanol.

The use of a stable isotope-labeled (SIL) internal standard is the cornerstone of robust quantitative mass spectrometry. The eight deuterium atoms in cx-MINCH-d8 give it a distinct mass-to-charge ratio (m/z) from the native analyte, allowing the mass spectrometer to differentiate between them. However, its chemical structure is virtually identical, ensuring it behaves the same way during sample extraction, chromatography, and ionization. This co-elution and identical physicochemical behavior allow the SIL standard to accurately correct for any analyte loss during sample preparation and for matrix-induced variations in ionization efficiency, a phenomenon known as the "matrix effect".

The Metabolic Context: From DINCH to Urinary Biomarker

Understanding the metabolic pathway of the parent compound is essential for appreciating the biomarker's relevance. The journey from ingestion of DINCH to the excretion of cx-MINCH is a multi-step enzymatic process.

Caption: Metabolic pathway of DINCH in humans.

As illustrated, DINCH undergoes hydrolysis to form the monoester MINCH. This intermediate is then subject to Phase I metabolism, where cytochrome P450 enzymes oxidize the isononyl side chain at various positions. This process yields the more polar, water-soluble metabolites, including OH-MINCH, oxo-MINCH, and cx-MINCH, which are then readily excreted in the urine.[2][3] Studies have shown that these oxidized metabolites are specific and suitable biomarkers for assessing DINCH exposure.[2]

Experimental Protocol: Quantitative Analysis of cx-MINCH in Urine

This protocol describes a self-validating system for the analysis of urinary DINCH metabolites using isotope dilution LC-MS/MS with cx-MINCH-d8 as an internal standard. The inclusion of the SIL standard at the very beginning of the workflow ensures that every subsequent step is internally calibrated.

Materials and Reagents

• Analytes: Certified reference standards for cx-MINCH, OH-MINCH, and oxo-MINCH.

• Internal Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (cx-MINCH-d8).

• Enzyme: β-glucuronidase from E. coli.

• Buffer: Ammonium acetate buffer (1 M, pH 6.0-6.4).

• Solvents: HPLC-grade methanol, acetonitrile, and water; Formic acid.

• Urine Samples: Collected in polypropylene containers and stored at -80°C.

Workflow Diagram

Caption: Workflow for urinary DINCH metabolite analysis.

Step-by-Step Methodology

• Sample Preparation: Thaw frozen urine samples at room temperature. Vortex to ensure homogeneity.

• Internal Standard Spiking: To a 300 µL aliquot of urine, add a precise volume (e.g., 20 µL) of the cx-MINCH-d8 internal standard working solution. This step is critical and must be done first. The ratio of native analyte to SIL standard is now fixed; any subsequent proportional loss will not affect the final calculated concentration.

• Deconjugation: Add 100 µL of ammonium acetate buffer followed by 6 µL of β-glucuronidase solution. Many metabolites are excreted as glucuronide conjugates (a Phase II metabolic process). This enzymatic hydrolysis step cleaves the glucuronic acid moiety, converting the metabolites to their free form for detection.

• Incubation: Gently vortex the samples and incubate in a water bath at 37°C for 2 hours.

• Protein Precipitation: Stop the enzymatic reaction by adding 30 µL of formic acid. Freeze the samples overnight at -20°C to precipitate cryophobic proteins, which could otherwise interfere with the analysis.

• Clarification: Centrifuge the samples to pellet the precipitated proteins. Carefully transfer the clear supernatant to an autosampler vial for analysis.

• LC-MS/MS Analysis: Inject the prepared sample into an HPLC system coupled to a tandem mass spectrometer.

  • Chromatography: Use a C18 reverse-phase column to separate the metabolites. A typical mobile phase would consist of a gradient of water and methanol/acetonitrile with a small amount of formic acid.

  • Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI-) mode. Monitor the specific mass transitions (precursor ion → product ion) for each analyte and the internal standard. This is known as Multiple Reaction Monitoring (MRM).

Establishing Mass Spectrometry Parameters

The trustworthiness of the data relies on the specificity of the MRM transitions. While exact values are instrument-dependent, the process of determining them is universal.

• Infusion & Tuning: Directly infuse a standard solution of cx-MINCH and cx-MINCH-d8 into the mass spectrometer.

• Precursor Ion Identification: In full scan mode, identify the deprotonated molecule [M-H]⁻ for both the analyte (cx-MINCH, m/z 327.18) and the internal standard (cx-MINCH-d8, m/z ~335.23).

• Fragmentation (MS/MS): Select the precursor ion and subject it to collision-induced dissociation (CID) to generate product ions.

• Product Ion Selection: Identify the most stable and abundant product ions. For quantification, select one primary transition (the most intense) and one secondary, or "qualifier," transition for confirmation.

Example MRM Transitions (Theoretical):

Compound	Precursor Ion [M-H]⁻ (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)
cx-MINCH	327.2	To be determined	To be determined
cx-MINCH-d8	335.2	To be determined	To be determined

Note: The product ions would be determined experimentally. The d8-label is on the cyclohexane ring, so fragmentation of the side chain may produce common product ions, while fragmentation of the ring would show the mass shift.

Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. While a specific Material Safety Data Sheet (MSDS) for the neat d8 compound is not widely available, data for the unlabeled compound in solution and for related structures provides a strong basis for safe handling procedures.

• Hazards Identification: The most immediate hazard often comes from the solvent. Solutions in methyl tert-butyl ether (MTBE) are highly flammable.[7] The parent acid class can cause skin and serious eye irritation.[7]

• Handling Precautions:

  • Work in a well-ventilated chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, nitrile gloves, and a lab coat.

  • Keep away from heat, sparks, and open flames. Ground all equipment to prevent static discharge.[7]

• First-Aid Measures:

  • Skin Contact: Wash off immediately with plenty of water.

  • Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek medical attention.

• Disposal: Dispose of waste in accordance with local, regional, and national regulations for hazardous chemical waste.

Conclusion and Future Outlook

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is an indispensable tool for modern environmental health and toxicology research. Its use as an internal standard in isotope dilution LC-MS/MS methods provides the accuracy and precision required to generate reliable human biomonitoring data for DINCH exposure. By understanding its metabolic origin and applying the robust, self-validating analytical protocols detailed in this guide, researchers can confidently contribute to the growing body of knowledge on the human exposome. As new plasticizers and industrial chemicals are introduced, the principles and workflows established here will serve as a gold standard for developing the next generation of biomonitoring tools.

References

• Jurdáková, H., et al. (2021). HPLC-MS/MS METHOD FOR DETERMINATION OF DINCH METABOLITES IN URINE. Slovenský lekársky časopis. Available at: [Link]

• Woodward, C. B., et al. (2020). Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014. Environment International. Available at: [Link]

• U.S. National Library of Medicine. (n.d.). cis-cx-MINCH. PubChem. Available at: [Link]

• Joas, R., et al. (2021). Quantitative investigation of the urinary excretion of three specific monoester metabolites of the plasticizer diisononyl adipate (DINA). Journal of Chromatography B. Available at: [Link]

• Koch, H. M., et al. (2013). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. Archives of Toxicology. Available at: [Link]

• James-Todd, T. F., et al. (2021). Urinary phthalate and DINCH metabolite concentrations and gradations of maternal glucose intolerance. Environment International. Available at: [Link]

• Schütze, A., et al. (2017). Additional oxidized and alkyl chain breakdown metabolites of the plasticizer DINCH in urine after oral dosage to human volunteers. Archives of Toxicology. Available at: [Link]

• U.S. National Library of Medicine. (n.d.). 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. PubChem. Available at: [Link]

• Mínguez-Alarcón, L., et al. (2016). Urinary concentrations of cyclohexane-1,2-dicarboxylic acid monohydroxy isononyl ester, a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH), and markers of ovarian response among women attending a fertility center. Environmental Health Perspectives. Available at: [Link]

Sources

• 1. Additional oxidized and alkyl chain breakdown metabolites of the plasticizer DINCH in urine after oral dosage to human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(®)) in humans after single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. clearsynth.com [clearsynth.com]
• 5. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. isotope.com [isotope.com]
• 7. isotope.com [isotope.com]

A Senior Application Scientist's Technical Guide to 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

An In-Depth Technical Guide for Researchers

Introduction: This guide provides a comprehensive technical overview of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-CX-MINCH). This molecule is a deuterium-labeled stable isotope of a secondary metabolite of the plasticizer Di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH). Due to its structural and chemical properties, d8-CX-MINCH serves a critical role in modern analytical chemistry, particularly in the field of toxicology and human biomonitoring. Its primary application is as an internal standard for isotope dilution mass spectrometry (IDMS), a gold-standard technique for the precise quantification of its unlabeled counterpart in complex biological matrices. This document will delve into its core properties, the principles of its application, and a detailed protocol for its use in a research setting.

Section 1: Core Physicochemical Properties and Structural Elucidation

Understanding the fundamental properties of d8-CX-MINCH is essential for its proper handling, storage, and application in analytical workflows. The molecule is a monoester of 1,2-cyclohexanedicarboxylic acid, featuring a deuterated cyclohexane ring. This specific labeling is the cornerstone of its utility in mass spectrometry.

The eight deuterium atoms introduce a significant mass shift (+8 Da) compared to the endogenous metabolite, without appreciably altering its chemical behavior, such as its extraction efficiency or chromatographic retention time. This co-elution and similar ionization response are paramount for its function as a perfect internal standard, correcting for variations in sample preparation and instrument response.

Table 1: Key Physicochemical Data for d8-CX-MINCH

Property	Value	Source(s)
Molecular Weight	336.45 g/mol	[1][2][3]
Molecular Formula	C₁₇H₂₀D₈O₆	[1][2][3][4]
Appearance	Clear, Colourless Thick Oil	[3]
Synonyms	2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid-d8	[2][3][4]
Storage Conditions	-20°C, Protect from moisture (Hygroscopic)	[1][3]
Solubility	Slightly soluble in Chloroform and Methanol	[3]
Unlabeled Analogue CAS	1637562-51-6	[2][3][5]

Section 2: Principle and Application in Quantitative Analysis

The primary application of d8-CX-MINCH is as a stable isotope-labeled internal standard (SIL-IS) for the quantification of the DINCH metabolite, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (CX-MINCH).[1][3] This methodology is rooted in the principle of Isotope Dilution Mass Spectrometry (IDMS).

The Rationale for IDMS: In quantitative analysis, particularly with complex samples like urine or plasma, the analyte can be lost during extraction, and its signal can be suppressed or enhanced by other co-eluting molecules (matrix effects). IDMS is the most robust method to counteract these issues.

• Correction for Recovery: A known quantity of the SIL-IS (d8-CX-MINCH) is spiked into the sample at the very beginning of the preparation workflow.[6] Any loss of the target analyte during subsequent steps (e.g., solid-phase extraction, evaporation) will be mirrored by a proportional loss of the SIL-IS.

• Correction for Matrix Effects: The SIL-IS co-elutes chromatographically with the native analyte and experiences identical ionization suppression or enhancement in the mass spectrometer's source.

• Accurate Quantification: The instrument measures the peak area ratio of the native analyte to the SIL-IS. Because the concentration of the SIL-IS is known, and the ratio is unaffected by recovery or matrix effects, the concentration of the native analyte can be calculated with high precision and accuracy.

This compound is therefore indispensable for human biomonitoring studies assessing exposure to DINCH plasticizers, which are used in a variety of consumer products.[3]

Section 3: Experimental Protocol: Quantification of CX-MINCH in Human Urine via LC-MS/MS

This section provides a validated, step-by-step methodology for the use of d8-CX-MINCH in a typical research workflow.

Objective: To accurately quantify the concentration of the DINCH metabolite CX-MINCH in human urine samples using Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Workflow Overview

Caption: LC-MS/MS workflow for metabolite quantification.

Step-by-Step Methodology

1. Preparation of Standards:

• d8-CX-MINCH Internal Standard (IS) Stock: Prepare a 1 mg/mL stock solution in methanol. Store at -20°C. From this, prepare a working solution of 100 ng/mL in 50:50 methanol:water.
• CX-MINCH Calibration Stock: Prepare a 1 mg/mL stock of the unlabeled analytical standard. From this, create a series of calibration standards in a suitable solvent (e.g., 50:50 methanol:water) ranging from 0.1 ng/mL to 100 ng/mL.

2. Sample Preparation:

• Aliquot 1 mL of urine into a 15 mL polypropylene tube.
• Internal Standard Spiking: Add 50 µL of the 100 ng/mL d8-CX-MINCH working solution to every sample, calibrator, and quality control (QC) sample. This is the core principle of isotope dilution.
• Add 500 µL of ammonium acetate buffer (pH 6.5).
• Enzymatic Hydrolysis: Add 20 µL of β-glucuronidase from E. coli. Vortex and incubate at 37°C for 2 hours. This step is critical as many metabolites are excreted in a conjugated (glucuronidated) form; hydrolysis cleaves this group to measure the total metabolite concentration.
• Acidify the sample with 50 µL of formic acid.

3. Solid-Phase Extraction (SPE):

• Condition a mixed-mode anion exchange SPE cartridge with 3 mL of methanol followed by 3 mL of water.
• Load the entire hydrolyzed sample onto the cartridge.
• Wash the cartridge with 3 mL of a 5% methanol in water solution to remove interferences.
• Dry the cartridge under vacuum or nitrogen for 5 minutes.
• Elute the analyte and internal standard with 3 mL of 5% formic acid in methanol into a clean collection tube.
• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 water:methanol with 0.1% formic acid) for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• LC System: Use a C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm).
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Methanol.
• Gradient: A typical gradient would run from 5% B to 95% B over 8 minutes.
• Mass Spectrometer: A triple quadrupole instrument operating in negative ion electrospray ionization (ESI-) mode.
• MRM Transitions (Hypothetical):
• CX-MINCH (Analyte): Q1: 327.2 m/z → Q3: 171.1 m/z
• d8-CX-MINCH (IS): Q1: 335.2 m/z → Q3: 179.1 m/z
• Rationale: The precursor ion (Q1) corresponds to the deprotonated molecule [M-H]⁻. The mass difference of 8 Da is clearly visible. The product ions (Q3) are chosen for their stability and specificity after collision-induced dissociation.

5. Data Analysis and Quality Control:

• Generate a calibration curve by plotting the peak area ratio (CX-MINCH / d8-CX-MINCH) against the concentration of the calibration standards.
• Use the regression equation from the curve to calculate the concentration of CX-MINCH in the unknown samples.
• Self-Validation: The protocol's trustworthiness is ensured by including QC samples at low, medium, and high concentrations to verify the accuracy and precision of the run. A consistent response from the d8-CX-MINCH internal standard across all samples indicates stable instrument performance.

Section 4: Conclusion

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is a highly specialized and essential tool for researchers in toxicology, environmental health, and drug metabolism. Its well-defined physicochemical properties and deuterated structure make it the ideal internal standard for robust, accurate, and precise quantification of its corresponding plasticizer metabolite. The application of isotope dilution mass spectrometry, enabled by this compound, allows for the generation of high-quality, defensible data critical for assessing human exposure to DINCH and understanding its metabolic fate.

References

• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 - CAS 410612. (n.d.). USBio. Retrieved January 3, 2026.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 | CAS No. 1637562-51-6(Unlabelled). (n.d.). Clearsynth. Retrieved January 3, 2026.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. (n.d.). LGC Standards. Retrieved January 3, 2026.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. (2024, March 28). Xi'an Qiyue Biological Technology Co., Ltd. Retrieved January 3, 2026.

• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. (n.d.). PubChem. Retrieved January 3, 2026, from [Link].

• 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. (n.d.). GFP Biotechnology. Retrieved January 3, 2026.
• 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8 | Stable Isotope. (n.d.). Biosynth. Retrieved January 3, 2026.

Sources

• 1. usbio.net [usbio.net]
• 2. clearsynth.com [clearsynth.com]
• 3. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8-西安齐岳生物 [0qy.com]
• 4. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 [lgcstandards.com]
• 5. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

A Technical Guide to 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-cx-MINCH) for Human Biomonitoring of DINCH Exposure

Introduction: The Imperative for Robust Biomonitoring of DINCH

The phasing out of certain ortho-phthalate plasticizers, such as di(2-ethylhexyl)phthalate (DEHP), due to concerns over their endocrine-disrupting properties has led to the widespread adoption of alternative plasticizers.[1][2] Among these, 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH) has emerged as a prominent substitute, utilized in a variety of consumer products including food packaging, toys, and medical devices.[2][3][4] Consequently, human exposure to DINCH is becoming increasingly prevalent, necessitating the development of precise and reliable analytical methods for human biomonitoring to assess exposure levels and understand potential health implications.[5][6] This guide provides an in-depth technical overview of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-cx-MINCH), a critical internal standard for the accurate quantification of DINCH exposure.

The Metabolic Fate of DINCH: From Parent Compound to Urinary Biomarker

Upon ingestion, DINCH undergoes rapid metabolism in the human body.[7] The primary metabolic pathway involves an initial hydrolysis of one of the ester linkages to form the monoester, mono-isononyl-cyclohexane-1,2-dicarboxylate (MINCH).[8][9] This intermediate is then subject to further oxidative metabolism of its alkyl side chain, leading to the formation of several secondary metabolites that are excreted in the urine.[5][8] Among these, the major oxidative metabolites used as specific biomarkers for DINCH exposure are:

• OH-MINCH: Cyclohexane-1,2-dicarboxylic acid-mono(hydroxy-isononyl) ester

• oxo-MINCH: Cyclohexane-1,2-dicarboxylic acid-mono(oxo-isononyl) ester

• cx-MINCH: Cyclohexane-1,2-dicarboxylic acid-monocarboxy isooctyl ester[5][7]

The quantification of these metabolites in urine provides a reliable measure of recent DINCH exposure.[3][4]

Caption: Postulated metabolic pathway of DINCH in humans.

The Critical Role of Deuterated Internal Standards in LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of DINCH metabolites in biological matrices due to its high sensitivity and selectivity.[10][11] However, the accuracy and precision of LC-MS/MS quantification can be significantly affected by matrix effects, variations in sample preparation, and instrument response. To mitigate these variables, the use of a stable isotope-labeled internal standard (SIL-IS) is indispensable.[12]

An ideal SIL-IS is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes, such as deuterium (²H).[12][13] This allows the SIL-IS to co-elute with the analyte during chromatography and experience similar ionization effects in the mass spectrometer, while being distinguishable by its mass-to-charge ratio (m/z).[12] The ratio of the analyte's signal to the SIL-IS signal is then used for quantification, effectively normalizing for any analytical variability.

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-cx-MINCH) is the deuterated analog of the DINCH metabolite cx-MINCH.[14][15] Its structural similarity and mass difference make it an excellent internal standard for the accurate quantification of cx-MINCH and other DINCH metabolites in urine.

Property	Value	Source
Chemical Name	1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8	[14]
Synonyms	d8-cx-MINCH, 2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid-d8	[14]
Molecular Formula	C₁₇H₂₀D₈O₆	[14]
Molecular Weight	336.45 g/mol	[14]
CAS Number	1637562-51-6 (Unlabelled)	[14][16]

Experimental Protocol: Quantification of DINCH Metabolites in Urine using d8-cx-MINCH

This section outlines a robust and validated protocol for the analysis of DINCH metabolites in human urine, employing d8-cx-MINCH as an internal standard.

Sample Preparation

The causality behind this multi-step process is to first liberate the metabolites from their conjugated form (glucuronides), as they are primarily excreted in this state, and then to isolate and concentrate them from the complex urine matrix for sensitive instrumental analysis.

Step-by-Step Methodology:

• Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex each sample to ensure homogeneity. Pipette a precise volume (e.g., 1 mL) of urine into a clean polypropylene tube.

• Internal Standard Spiking: Add a known amount of d8-cx-MINCH solution (and other relevant deuterated internal standards for other metabolites) to each urine sample, quality control sample, and calibration standard. This early addition ensures that the internal standard accounts for variability in all subsequent steps.

• Enzymatic Deconjugation: The majority of DINCH metabolites are excreted as glucuronide conjugates. To analyze the total metabolite concentration, these conjugates must be cleaved.

  • Add a buffer solution (e.g., ammonium acetate, pH 6.5) to each sample.

  • Add β-glucuronidase enzyme from E. coli K12.[5]

  • Incubate the samples at 37°C for a sufficient duration (e.g., 2-4 hours) to ensure complete hydrolysis.[17]

• Solid-Phase Extraction (SPE): This step is crucial for removing interfering matrix components and concentrating the analytes.

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode or polymeric reversed-phase sorbent) with methanol followed by water.

  • Load the hydrolyzed urine sample onto the conditioned cartridge.

  • Wash the cartridge with a weak solvent (e.g., water or a low-percentage organic solvent wash) to remove salts and other polar interferences.

  • Elute the analytes of interest with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a specific volume of a solvent compatible with the LC mobile phase (e.g., a methanol/water mixture). This step ensures the final sample is in a suitable solvent for injection and at a higher concentration.

Caption: Experimental workflow for urine sample preparation.

LC-MS/MS Instrumental Analysis

The reconstituted sample is injected into an HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Separation: A reversed-phase C18 column is typically used to separate the DINCH metabolites based on their polarity. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol or acetonitrile), both often containing a modifier like formic acid or ammonium formate, is employed to achieve optimal separation.

• Mass Spectrometric Detection: The mass spectrometer is operated in negative electrospray ionization (ESI) mode. Detection is performed using Multiple Reaction Monitoring (MRM) for the highest sensitivity and selectivity. Specific precursor-to-product ion transitions are monitored for each analyte and its corresponding internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
cx-MINCH	[Value]	[Value]
d8-cx-MINCH	[Value + 8]	[Value]
OH-MINCH	[Value]	[Value]
oxo-MINCH	[Value]	[Value]
(Note: Specific m/z values should be determined empirically on the instrument used, but the precursor for d8-cx-MINCH will be 8 Da higher than that of cx-MINCH.)

Conclusion: Ensuring Data Integrity in DINCH Exposure Assessment

The increasing use of DINCH as a phthalate substitute underscores the importance of accurate and reliable methods for assessing human exposure. The oxidative metabolites of DINCH, particularly cx-MINCH, serve as specific and sensitive urinary biomarkers. The use of a high-purity, stable isotope-labeled internal standard like 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-cx-MINCH) is fundamental to achieving the analytical rigor required in biomonitoring studies. By compensating for analytical variability, d8-cx-MINCH ensures the generation of high-quality data, which is essential for researchers, regulatory bodies, and public health professionals to accurately evaluate DINCH exposure and its potential health consequences.

References

• Wenzel, A. G., Brock, J. W., & St-Hilaire, S. (2018). Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014. Chemosphere, 209, 653–659. [Link]

• Gómez-Ramos, M. J., et al. (2016). Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011–2014. ResearchGate. [Link]

• Kasper-Sonnenberg, M., et al. (2019). Time trend of exposure to the phthalate plasticizer substitute DINCH in Germany from 1999 to 2017: Biomonitoring data on young adults from the Environmental Specimen Bank (ESB). International Journal of Hygiene and Environmental Health, 222(5), 847-855. [Link]

• Mínguez-Alarcón, L., et al. (2016). Urinary concentrations of cyclohexane-1,2-dicarboxylic acid monohydroxy isononyl ester, a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH), and markers of ovarian response among women attending a fertility center. Environmental Research, 151, 595-600. [Link]

• Martínez-Moral, M. P., et al. (2020). Reconstruction of phthalate exposure and DINCH metabolites from biomonitoring data from the EXHES cohort of Tarragona, Spain: A case study on estimated vs reconstructed DEHP using the PBPK model. Environment International, 137, 105524. [Link]

• Koch, H. M., et al. (2013). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. ResearchGate. [Link]

• Mínguez-Alarcón, L., et al. (2016). Urinary concentrations of cyclohexane-1,2-dicarboxylic acid monohydroxy isononyl ester, a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH), and markers of ovarian response among women attending a fertility center. Environmental Research, 151, 595-600. [Link]

• Schütze, A., et al. (2017). Additional oxidized and alkyl chain breakdown metabolites of the plasticizer DINCH in urine after oral dosage to human volunteers. ResearchGate. [Link]

• Heffernan, A. L., et al. (2016). Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia. Environment International, 94, 233-240. [Link]

• The MAK Collection for Occupational Health and Safety. (2023). Diisononyl cyclohexane-1,2-dicarboxylate (DINCH) – Determination of DINCH metabolites in urine by LC-MS/MS. Publisso. [Link]

• Schaffert, A., et al. (2021). The Emerging Plasticizer Alternative DINCH and Its Metabolite MINCH Induce Oxidative Stress and Enhance Inflammatory Responses in Human THP-1 Macrophages. Cells, 10(9), 2367. [Link]

• Pinguet, J., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Journal of Pharmaceutical and Biomedical Analysis, 169, 10-20. [Link]

• Schaffert, A., et al. (2021). The Emerging Plasticizer Alternative DINCH and Its Metabolite MINCH Induce Oxidative Stress and Enhance Inflammatory Responses in Human THP-1 Macrophages. MDPI. [Link]

• Agency for Toxic Substances and Disease Registry. (2001). Analytical Methods. In Toxicological Profile for Di-n-butyl Phthalate. [Link]

• Urbancova, K., et al. (2021). HPLC-MS/MS method for determination of DINCH metabolites in urine. ResearchGate. [Link]

• Schaffert, A., et al. (2021). The Emerging Plasticizer Alternative DINCH and Its Metabolite MINCH Induce Oxidative Stress and Enhance Inflammatory Responses in Human THP-1 Macrophages. National Institutes of Health. [Link]

• Koch, H. M., et al. (2013). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. ResearchGate. [Link]

• PubChem. (n.d.). 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. National Center for Biotechnology Information. [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. In Toxicological Profile for Diethyl Phthalate. [Link]

• Kasper-Sonnenberg, M., et al. (2019). Correlation analyses of the three DINCH metabolites among each other in samples from the recent measurement campaign (2010-2017). ResearchGate. [Link]

• Urbancova, K., et al. (2021). HPLC-MS/MS method for determination of DINCH metabolites in urine. ResearchGate. [Link]

• Pinguet, J., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. ResearchGate. [Link]

• Uesugi, M., et al. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Molecules, 27(8), 2434. [Link]

• Gleason, P. M., & Hamper, B. C. (2018). The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. UMSL Undergraduate Works. [Link]

• Wikipedia. (n.d.). 1,2-Cyclohexane dicarboxylic acid diisononyl ester. Wikipedia. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.[Link]

• Campioli, E., et al. (2015). Cyclohexane-1,2-dicarboxylic acid diisononyl ester and metabolite effects on rat epididymal stromal vascular. Toxicology and Applied Pharmacology, 288(2), 145-156. [Link]

• Silva, M. J., et al. (2013). Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in US adults. CDC Stacks. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reconstruction of phthalate exposure and DINCH metabolites from biomonitoring data from the EXHES cohort of Tarragona, Spain: A case study on estimated vs reconstructed DEHP using the PBPK model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Time trend of exposure to the phthalate plasticizer substitute DINCH in Germany from 1999 to 2017: Biomonitoring data on young adults from the Environmental Specimen Bank (ESB) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. series.publisso.de [series.publisso.de]
• 8. researchgate.net [researchgate.net]
• 9. The Emerging Plasticizer Alternative DINCH and Its Metabolite MINCH Induce Oxidative Stress and Enhance Inflammatory Responses in Human THP-1 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. zl.tnuni.sk [zl.tnuni.sk]
• 12. benchchem.com [benchchem.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. clearsynth.com [clearsynth.com]
• 15. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8 | CBI AxonTracker [cbi-tmhs.org]
• 16. isotope.com [isotope.com]
• 17. researchgate.net [researchgate.net]

Research applications of deuterated plasticizer metabolites

An In-Depth Technical Guide to the Research Applications of Deuterated Plasticizer Metabolites

Authored by: A Senior Application Scientist

Introduction: The Analytical Imperative in Plasticizer Exposure

Plasticizers, ubiquitous additives that impart flexibility to polymers, are found in countless consumer and industrial products, from food packaging and medical devices to flooring and personal care items.[1][2] This widespread use leads to continuous human exposure, primarily through ingestion, inhalation, and dermal absorption.[1][3] Once in the body, parent plasticizer compounds like phthalates are rapidly metabolized into monoesters and further oxidative metabolites, which are then excreted, primarily in urine.[1][2][4] Growing concerns over the potential endocrine-disrupting and reproductive toxicities of some plasticizers have made accurate measurement of these urinary metabolites a cornerstone of human biomonitoring (HBM) and risk assessment.[1][5]

However, the quantitative analysis of these metabolites in complex biological matrices such as urine or blood is fraught with challenges.[6] Sample preparation inconsistencies, matrix effects in the mass spectrometer, and instrumental drift can all introduce significant variability, compromising the accuracy and reliability of results.[6] To overcome these hurdles, researchers have turned to a powerful analytical tool: deuterated plasticizer metabolites. This guide provides an in-depth exploration of the core applications of these stable isotope-labeled compounds, detailing the methodologies and scientific principles that make them indispensable in modern toxicology and drug development.

The Foundational Principle: Isotope Dilution Mass Spectrometry

The utility of deuterated metabolites is rooted in the principles of isotope dilution mass spectrometry (IDMS). Deuterium (²H) is a stable, non-radioactive isotope of hydrogen. By strategically replacing one or more hydrogen atoms with deuterium on a metabolite molecule, a "heavy" version of the analyte is created.[7]

Why Deuterated Standards are the Gold Standard:

• Chemical and Physical Homology: A deuterated internal standard is chemically identical to the native analyte. This means it behaves in the same manner during every stage of sample preparation—extraction, concentration, and derivatization. Any loss of the target analyte during these steps will be mirrored by a proportional loss of the deuterated standard.[6]

• Co-elution in Chromatography: In liquid chromatography-mass spectrometry (LC-MS), the deuterated standard co-elutes with the native analyte. This is critical because it ensures both compounds experience the same matrix effects (signal suppression or enhancement) as they enter the mass spectrometer's ion source at the same time.[7][8]

• Mass-Based Distinction: Despite their identical chemical behavior, the deuterated standard is easily distinguished from the native analyte by the mass spectrometer due to its slightly higher mass.[7]

This combination of properties allows the deuterated standard to serve as a perfect internal reference. Instead of relying on the absolute signal of the analyte, which can be highly variable, analysts use the ratio of the native analyte's signal to the deuterated standard's signal. This ratio remains constant and directly proportional to the analyte's concentration, effectively canceling out variations from sample preparation and instrumental analysis.[6]

Logical Workflow of Isotope Dilution Mass Spectrometry

The following diagram illustrates the core logic of using a deuterated internal standard for quantification.

Caption: The logical workflow of isotope dilution mass spectrometry.

Application 1: High-Accuracy Human Biomonitoring (HBM)

The most widespread application of deuterated plasticizer metabolites is as internal standards for quantifying human exposure to plasticizers. National surveillance programs like the NHANES (National Health and Nutrition Examination Survey) rely on these methods to generate high-quality data on population-level exposures.[5]

Causality in Experimental Design: Why this Protocol is Self-Validating

The protocol below is designed to be a self-validating system. The addition of the deuterated internal standard at the very beginning of the process ensures that it experiences every potential source of error that the native analyte does. If recovery during solid-phase extraction is inconsistent between samples, the ratio of analyte to standard remains unaffected. If the instrument's sensitivity drifts during a long analytical run, both signals are impacted proportionally, preserving the integrity of the ratio. This intrinsic correction is what lends the method its trustworthiness and accuracy.[6][8]

Experimental Protocol: Quantification of Phthalate Metabolites in Urine via LC-MS/MS

This protocol describes a typical workflow for analyzing key metabolites of Di(2-ethylhexyl) phthalate (DEHP), a well-studied plasticizer.

• Preparation of Standards and Samples:

  • Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of certified native phthalate metabolite standards (e.g., MEHP, MEHHP, MEOHP) into a certified analyte-free urine matrix.

  • Internal Standard Spiking: To each calibrator, quality control (QC) sample, and unknown urine sample (e.g., 100 µL), add a fixed volume of a working solution containing the deuterated internal standards (e.g., ¹³C₄-MEHP, d₄-MEHHP, d₄-MEOHP). This ensures a constant concentration of the internal standard across all samples.

• Enzymatic Deconjugation:

  • Rationale: In the body, metabolites are often conjugated with glucuronic acid to increase water solubility for excretion.[9] To measure the total metabolite concentration, this bond must be cleaved.

  • Procedure: Add a buffer solution (e.g., ammonium acetate) and a β-glucuronidase enzyme solution to each sample. Incubate the samples (e.g., at 37°C for 2 hours) to allow for complete hydrolysis.

• Sample Cleanup (Solid-Phase Extraction - SPE):

  • Rationale: This step removes interfering matrix components from the urine that could suppress the signal in the mass spectrometer.

  • Procedure:

    • Condition an SPE cartridge with methanol followed by water.

    • Load the hydrolyzed sample onto the cartridge.

    • Wash the cartridge with a weak solvent to remove salts and polar interferences.

    • Elute the target metabolites (and their deuterated analogs) with a stronger solvent like methanol or acetonitrile.

• Analysis by LC-MS/MS:

  • Rationale: Liquid chromatography separates the metabolites from each other, and the tandem mass spectrometer provides highly selective and sensitive detection.

  • Procedure:

    • Evaporate the eluted sample to dryness under a stream of nitrogen and reconstitute in a small volume of mobile phase.

    • Inject the sample into an LC-MS/MS system. A reverse-phase C18 column is typically used to separate the metabolites.

    • The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for each native analyte and its corresponding deuterated internal standard.

Data Presentation: Common DEHP Metabolites and their Deuterated Standards

The table below summarizes the key metabolites for DEHP biomonitoring and the corresponding deuterated internal standards used for their quantification.

Analyte (DEHP Metabolite)	Abbreviation	Typical MRM Transition (m/z)	Deuterated Internal Standard	Typical MRM Transition (m/z)
Mono(2-ethylhexyl) phthalate	MEHP	277 -> 134	¹³C₄-MEHP	281 -> 138
Mono(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	293 -> 121	d₄-MEHHP	297 -> 121
Mono(2-ethyl-5-oxohexyl) phthalate	MEOHP	291 -> 121	d₄-MEOHP	295 -> 121
Mono(2-ethyl-5-carboxypentyl) phthalate	MECPP	307 -> 121	d₄-MECPP	311 -> 121

Note: Specific MRM transitions can vary based on instrumentation and optimization.

Application 2: Illuminating Metabolic Pathways and Pharmacokinetics

While deuterated metabolites are crucial for quantification, administering a deuterated version of the parent plasticizer to human volunteers is a powerful technique for studying its metabolic fate.[3][10] This approach allows researchers to trace the absorption, distribution, metabolism, and excretion (ADME) of the compound with certainty.

Causality in Experimental Design: Unambiguous Metabolite Identification

When a volunteer ingests a deuterated plasticizer (e.g., d₄-DEHP), all subsequent metabolites formed from that specific dose will carry the deuterium label.[3] When their urine is analyzed, these labeled metabolites can be distinguished from metabolites originating from background exposure from diet, dust, or consumer products. This allows for:

• Discovery of Novel Metabolites: Unknown peaks in the mass chromatogram that carry the deuterium label are definitively identified as new metabolites.

• Accurate Pharmacokinetics: The excretion of the labeled metabolites can be tracked over time to precisely determine elimination half-lives without interference from background exposure.[3]

• Metabolic Pathway Elucidation: The appearance and disappearance of different labeled metabolites over time helps map the sequence of metabolic transformations.[10]

Experimental Protocol: Human Metabolism Study with an Oral Dose of Deuterated Plasticizer

• Volunteer Recruitment and Dosing:

  • Recruit healthy volunteers who provide informed consent.

  • After an overnight fast, administer a single, precise oral dose of the deuterated parent plasticizer (e.g., d₄-DEHP) dissolved in a suitable vehicle.

• Urine Collection:

  • Collect all urine voids for a set period (e.g., 48-72 hours) in pre-cleaned containers. Record the time and volume of each void.

• Sample Analysis:

  • Analyze the urine samples using the LC-MS/MS protocol described previously.

  • In addition to monitoring for known deuterated metabolites, perform "metabolite hunting" experiments using precursor ion or neutral loss scans to screen for other potential deuterated metabolites.

• Data Analysis:

  • Quantify the concentration of each identified deuterated metabolite in each urine sample.

  • Calculate the excretion rate and cumulative amount excreted for each metabolite over time.

  • Fit the data to pharmacokinetic models to determine key parameters like elimination half-life (t½).

Visualization: Metabolic Pathway of DEHP

The following diagram illustrates the primary metabolic pathway of DEHP, showing the initial hydrolysis followed by side-chain oxidation. This is the pathway that can be traced with precision using a deuterated DEHP dose.

Caption: Simplified metabolic pathway of deuterated DEHP.

Application 3: Probing Mechanisms of Toxicity

Beyond quantification and metabolism, deuterium substitution can be a sophisticated tool to investigate mechanisms of toxicity. This application leverages the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. As a result, enzymatic reactions that involve the cleavage of this bond can proceed more slowly for a deuterated molecule.[11][12]

This principle can be used for "metabolic shunting." If a parent compound is metabolized through two competing pathways, one of which produces a toxic metabolite, placing deuterium at the site of the "toxic" pathway can slow it down. This shunts the metabolism towards the alternative, non-toxic pathway, potentially mitigating the compound's toxicity.[10][13][14] By comparing the toxicological effects of the deuterated and non-deuterated compounds, researchers can gain mechanistic insights into which specific metabolic transformations are responsible for the adverse effects.

Conclusion

Deuterated plasticizer metabolites are more than just analytical reagents; they are versatile tools that enable researchers to achieve the highest levels of accuracy in exposure science, to unambiguously map metabolic pathways, and to probe the fundamental mechanisms of toxicity. Their application, grounded in the robust principles of isotope dilution and the kinetic isotope effect, provides the trustworthy, reproducible data essential for protecting public health and guiding regulatory decisions in a world of ubiquitous chemical exposure.

References

• A Review of Biomonitoring of Phthalate Exposures - PMC - PubMed Central. (n.d.). PubMed Central.
• The human biomonitoring of occupational exposure to phthalates. (2015). ResearchGate.
• Phthalates | Biomonitoring. (n.d.). US EPA.
• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. (2018). PubMed.
• Identifying sources of phthalate exposure with human biomonitoring: results of a 48h fasting study with urine collection and personal activity patterns. (2014). PubMed.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). IJRPS.
• Phthalate Diesters and Their Metabolites in Human Breast Milk, Blood or Serum, and Urine as Biomarkers of Exposure in Vulnerable Populations. (2006). NIH.
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (n.d.). Shimadzu.
• Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies. (2008). PubMed.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (n.d.). ResolveMass.
• Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-dependent Effects of Specific Deuteration With Aldehyde Oxidase Cleared Drugs. (2011). PubMed.
• Determination of four metabolites of the plasticizers Di(2-ethyl-hexyl) phthalate in human urine samples. (2007). ResearchGate.
• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. (2020). PubMed.
• A Technical Guide to Deuterated Internal Standards in Mass Spectrometry. (n.d.). Benchchem.
• (PDF) Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs. (2015). ResearchGate.
• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. (2018). Annals of Pharmacotherapy.
• Deuteration for Metabolic Stability Enhancement of Drugs. (2017). Juniper Publishers.
• Urinary and circulatory levels of plasticizer metabolites and their associations with renal function: a cross-sectional analysis of the NHANES cohort. (2024). PubMed Central.
• Global Environmental and Toxicological Data of Emerging Plasticizers: Current Knowledge, Regrettable Substitution Dilemma, Green Solution and Future Perspectives. (2024). PubMed Central.
• Metabolic pathway of DEHTP to specific, side-chainoxidized monoesters... (2016). ResearchGate.
• Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. (2017). Juniper Publishers.
• Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(R)) in humans after single oral doses. (2013). ResearchGate.
• (PDF) Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. (2017). ResearchGate.
• Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine. (2015). ResearchGate.
• Pathway of phthalate metabolism in human body. LMW phthalates are... (n.d.). ResearchGate.
• Altering Metabolic Profiles of Drugs by Precision Deuteration 2: Discovery of a Deuterated Analog of Ivacaftor with Differentiated Pharmacokinetics for Clinical Development. (2017). PubMed.

Sources

• 1. A Review of Biomonitoring of Phthalate Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urinary and circulatory levels of plasticizer metabolites and their associations with renal function: a cross-sectional analysis of the NHANES cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. texilajournal.com [texilajournal.com]
• 9. researchgate.net [researchgate.net]
• 10. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. juniperpublishers.com [juniperpublishers.com]
• 14. juniperpublishers.com [juniperpublishers.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Quantification of a DINCH Biomarker Using a Deuterated Internal Standard

Introduction: The Imperative for Precise Exposure Biomarkering

The plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH) has been widely adopted as a safer alternative to some ortho-phthalate esters in a variety of consumer products, from food packaging to medical devices.[1][2][3] As its use becomes more prevalent, the need for accurate and sensitive methods to assess human exposure is critical for toxicological and epidemiological studies.[3][4] DINCH is rapidly metabolized in the body, and its metabolites are excreted in urine.[2][5] One of the specific oxidative metabolites is 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester (cx-MINCH).[5][6][7] The quantification of this biomarker provides a reliable measure of DINCH exposure.[5][8]

This application note details a robust and highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of cx-MINCH in human urine. The cornerstone of this protocol is the use of a stable isotope-labeled internal standard, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (cx-MINCH-d8) .[9][10][11] The use of a deuterated internal standard is the gold standard in quantitative mass spectrometry, as it perfectly mimics the analyte's behavior during sample preparation, chromatography, and ionization, thus correcting for matrix effects and other sources of variability.[12][13][14][15]

The Principle of Isotope Dilution Mass Spectrometry

The fundamental principle underpinning this method is isotope dilution. By spiking a known concentration of the deuterated internal standard (cx-MINCH-d8) into each sample at the beginning of the workflow, any subsequent loss of analyte during extraction or fluctuations in instrument response will affect both the analyte and the internal standard to the same degree.[13] The mass spectrometer distinguishes between the analyte and the internal standard based on their mass difference. The ratio of the analyte's signal to the internal standard's signal is then used to accurately calculate the analyte's concentration, ensuring high precision and accuracy.[12][13]

Experimental Workflow Overview

The entire analytical process, from sample receipt to data analysis, is designed to be both efficient and robust. The workflow is depicted in the diagram below.

Caption: Bioanalytical workflow for cx-MINCH quantification.

Detailed Protocols

Materials and Reagents

• Analytes: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (cx-MINCH) certified reference standard.

• Internal Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (cx-MINCH-d8).[9][10][16][17][18]

• Solvents: HPLC-grade methanol, acetonitrile, and water.

• Reagents: Ammonium acetate, acetic acid, and β-glucuronidase from E. coli.

• Biological Matrix: Human urine, pooled for calibration standards and quality controls.

Sample Preparation

The objective of sample preparation is to isolate the analyte from the complex urine matrix and to cleave any conjugated metabolites to measure the total concentration.

• Aliquoting: Thaw frozen urine samples and vortex to ensure homogeneity. Aliquot 100 µL of each sample, calibrator, and quality control (QC) into a 96-well plate.

• Internal Standard Spiking: Add 10 µL of the cx-MINCH-d8 working solution (e.g., 50 ng/mL in methanol) to all wells except for the blank matrix samples. This step is critical as the internal standard must be present from the very beginning to account for all subsequent variations.[12][19]

• Enzymatic Hydrolysis: Add 50 µL of ammonium acetate buffer (pH 6.5) containing β-glucuronidase. Seal the plate, vortex, and incubate at 37°C for 2 hours. This step is essential because metabolites are often excreted as glucuronide conjugates, and hydrolysis is necessary to measure the total metabolite concentration.[2][20]

• Sample Clean-up: The use of online Solid Phase Extraction (SPE) coupled with the LC-MS/MS system is highly recommended for high-throughput analysis and excellent reproducibility.[4][20] This automated technique efficiently removes salts and other interferences prior to chromatographic separation.

LC-MS/MS Instrumentation and Conditions

The following conditions are a robust starting point and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Setting	Rationale
LC System	A high-performance liquid chromatography (UHPLC) system.	UHPLC systems provide better resolution and faster analysis times compared to conventional HPLC.
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).	C18 columns provide excellent retention and separation for moderately non-polar molecules like cx-MINCH.
Mobile Phase A	0.1% Acetic Acid in Water.	The acidic mobile phase promotes protonation of the analytes, which is favorable for positive ion electrospray ionization.
Mobile Phase B	0.1% Acetic Acid in Acetonitrile/Methanol (90:10, v/v).	A strong organic mobile phase for efficient elution of the analyte from the reversed-phase column.
Gradient Elution	Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.	A gradient elution allows for efficient separation of the analyte from matrix components and ensures a sharp peak shape.
Flow Rate	0.4 mL/min.	A typical flow rate for a 2.1 mm ID column that balances analysis time and chromatographic efficiency.
Column Temperature	40°C.	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Volume	10 µL.	A small injection volume is sufficient for sensitive detection with modern mass spectrometers and minimizes potential column overload.

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Mass Spectrometer	A triple quadrupole mass spectrometer.	Triple quadrupole instruments are ideal for quantitative analysis due to their high sensitivity, selectivity, and wide dynamic range in Multiple Reaction Monitoring (MRM) mode.
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode.	The two carboxylic acid groups on cx-MINCH make it amenable to deprotonation, leading to a strong signal in negative ESI mode.
MRM Transitions	cx-MINCH: [M-H]⁻ → fragment ioncx-MINCH-d8: [M+D-H]⁻ → fragment ion (or corresponding deuterated fragment)	MRM provides high selectivity by monitoring a specific precursor-to-product ion transition for the analyte and the internal standard. The exact m/z values need to be determined by infusing the pure standards.[21][22]
Source Temperature	500°C.	Optimizes the desolvation of the eluent from the LC system.
Gas Settings	Nebulizer Gas, Heater Gas, and Collision Gas pressures should be optimized for the specific instrument.	Proper gas settings are crucial for efficient ionization, desolvation, and fragmentation, which directly impact sensitivity.

Method Validation and Performance

A rigorous method validation is essential to ensure the reliability of the generated data. Key validation parameters are summarized below, with typical acceptance criteria based on regulatory guidelines.

Table 3: Method Validation Parameters

Parameter	Acceptance Criteria	Importance
Linearity (r²)	> 0.99	Demonstrates a proportional relationship between concentration and instrument response across the calibration range.[13]
Accuracy	Within ±15% of the nominal value (±20% at LLOQ).	Ensures the measured concentration is close to the true value.
Precision	Coefficient of Variation (CV) ≤ 15% (≤ 20% at LLOQ).	Measures the reproducibility of the method when analyzing the same sample multiple times.
LLOQ	Signal-to-noise ratio > 10, with acceptable accuracy and precision.	The lowest concentration that can be reliably quantified. Sensitive methods often achieve LLOQs in the sub-ng/mL range.[8][20]
Matrix Effect	CV of IS-normalized matrix factor should be ≤ 15%.	Assesses the impact of co-eluting matrix components on the ionization of the analyte. The deuterated IS is key to mitigating this.[13][19]
Stability	Analyte concentration within ±15% of the initial value.	Evaluates the stability of the analyte in the biological matrix under various storage and processing conditions.

Metabolic Context of cx-MINCH

Understanding the metabolic pathway of DINCH is crucial for interpreting the biomonitoring data. DINCH is first hydrolyzed to its monoester, MINCH, which is then further oxidized to form hydroxylated (OH-MINCH), carboxylated (cx-MINCH), and oxidized (oxo-MINCH) metabolites.[1][5][6] These oxidized metabolites are specific and reliable biomarkers of DINCH exposure.[1][5]

Caption: Simplified metabolic pathway of DINCH in humans.

Conclusion

The LC-MS/MS method described in this application note provides a highly sensitive, specific, and reliable approach for the quantification of the DINCH metabolite cx-MINCH in human urine. The use of the deuterated internal standard, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8, is fundamental to the method's accuracy and precision, effectively compensating for matrix effects and experimental variability. This robust methodology is well-suited for large-scale biomonitoring studies, enabling researchers and drug development professionals to accurately assess human exposure to DINCH and to conduct vital toxicological and safety assessments.

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). Google Scholar.
• A Technical Guide to Deuterated Internal Standards in Mass Spectrometry - Benchchem. (n.d.). BenchChem.
• Koch, H. M., et al. (2012). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. PubMed.
• The Role of Internal Standards In Mass Spectrometry | SCION Instruments. (n.d.). SCION Instruments.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc..
• Deuterated Standards for LC-MS Analysis - ResolveMass Laboratories Inc. (2025, November 8). ResolveMass Laboratories Inc..
• Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(R)) in humans after single oral doses. (2025, August 7). ResearchGate.
• Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia. (n.d.). PMC - NIH.
• Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. (2025, August 7). ResearchGate.
• Quantification of biomarkers of environmental exposure to di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH) in urine via HPLC-MS/MS | Request PDF. (2025, August 9). ResearchGate.
• Diisononyl cyclohexane-1,2-dicarboxylate (DINCH) – Determination of DINCH metabolites in urine by LC-MS/MS. (2023, December 20). Publisso.
• Pinguet, J., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. PubMed.
• New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices | Request PDF. (n.d.). ResearchGate.
• Urinary concentrations of cyclohexane-1,2-dicarboxylic acid monohydroxy isononyl ester, a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH), and markers of ovarian response among women attending a fertility center. (n.d.). NIH.
• 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8 | Stable Isotope. (n.d.). Generon.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 | CAS No. 1637562-51-6(Unlabelled) | Clearsynth. (n.d.). Clearsynth.
• 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8 | GetSynBio. (n.d.). GetSynBio.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem. (n.d.). PubChem.
• LCMS Method A: LC data was recorded on a Shimadzu LC-10AS liquid chromatograph equipped with. (n.d.). Google Scholar.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. (n.d.). Toronto Research Chemicals.
• Jurdáková, H., et al. (2021). HPLC-MS/MS METHOD FOR DETERMINATION OF DINCH METABOLITES IN URINE. ResearchGate.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. (n.d.). LGC Standards.
• An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer. (n.d.). MDPI.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8, TRC. (n.d.). Fisher Scientific.

Sources

• 1. Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(®)) in humans after single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Urinary concentrations of cyclohexane-1,2-dicarboxylic acid monohydroxy isononyl ester, a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH), and markers of ovarian response among women attending a fertility center - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. series.publisso.de [series.publisso.de]
• 7. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. clearsynth.com [clearsynth.com]
• 11. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8 | GetSynBio [getsynbio.com]
• 12. texilajournal.com [texilajournal.com]
• 13. benchchem.com [benchchem.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. resolvemass.ca [resolvemass.ca]
• 16. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 [lgcstandards.com]
• 17. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 [lgcstandards.com]
• 18. fishersci.de [fishersci.de]
• 19. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 20. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. rsc.org [rsc.org]
• 22. mdpi.com [mdpi.com]

Application Notes and Protocols for the Utilization of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 as an Internal Standard in LC-MS/MS Bioanalysis

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-ISTD) as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis. The focus of this application note is to deliver not just a protocol, but a foundational understanding of the principles governing the use of stable isotope-labeled internal standards to ensure data integrity, accuracy, and precision in quantitative studies. The methodologies described herein are grounded in established scientific principles and align with regulatory expectations for bioanalytical method validation.

The Rationale for a Stable Isotope-Labeled Internal Standard

In the landscape of quantitative bioanalysis, particularly within complex biological matrices such as plasma, urine, or tissue homogenates, the variability inherent in the analytical process can significantly impact the reliability of results.[1] An internal standard (IS) is a compound of known concentration added to all samples, calibrators, and quality controls to correct for this variability.[2] The d8-ISTD is a stable isotope-labeled (SIL) internal standard, which is considered the "gold standard" for quantitative mass spectrometry.[2][3]

The core principle behind using a SIL-ISTD is its near-identical physicochemical properties to the analyte of interest—in this case, the non-deuterated 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester.[1][4] This structural homology ensures that the d8-ISTD co-elutes with the analyte and experiences similar effects during sample preparation, chromatography, and ionization.[5] Consequently, any variations in extraction recovery, injection volume, or matrix effects that suppress or enhance the analyte signal will correspondingly affect the d8-ISTD signal.[6][7] The ratio of the analyte response to the IS response is then used for quantification, effectively normalizing these variations and leading to more accurate and precise measurements.[1]

The use of a deuterated standard like d8-ISTD is particularly advantageous as it compensates for measurement errors that could arise from ion suppression or enhancement, a common challenge in bioanalysis.[8] The deuterium labeling provides a mass shift that allows the mass spectrometer to differentiate it from the unlabeled analyte, while its chemical behavior remains virtually identical.[5]

Protocol Overview: A Step-by-Step Workflow

The following diagram illustrates the general workflow for utilizing d8-ISTD in a typical bioanalytical setting, from sample receipt to final data reporting.

Caption: General workflow for bioanalysis using d8-ISTD.

Detailed Methodologies

This section provides detailed, step-by-step protocols for the key stages of the analytical process.

Preparation of Stock and Working Solutions

Accurate preparation of the internal standard solutions is paramount for the integrity of the entire assay.[9]

3.1.1. d8-ISTD Stock Solution (1 mg/mL)

• Weighing: Accurately weigh approximately 1.0 mg of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 neat material using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed material to a 1.0 mL volumetric flask.

• Solubilization: Add a small volume of a suitable organic solvent (e.g., methanol or acetonitrile) to dissolve the material completely.

• Dilution to Volume: Bring the solution to the final volume of 1.0 mL with the same solvent.

• Mixing and Storage: Cap the flask and vortex thoroughly for at least 30 seconds. Transfer the stock solution to a labeled, amber glass vial and store at -20°C or below. This stock solution should be stable for several months, but its stability should be verified.[10]

3.1.2. d8-ISTD Working Solution (e.g., 100 ng/mL)

The concentration of the working solution should be optimized during method development. A general starting point is a concentration that yields a robust and reproducible signal in the mass spectrometer and is appropriate for the expected analyte concentration range.[1]

• Serial Dilution: Perform a serial dilution of the 1 mg/mL stock solution to achieve the desired working solution concentration. For a 100 ng/mL working solution:

  • Dilute 10 µL of the 1 mg/mL stock solution into 990 µL of the diluent (e.g., 50:50 methanol:water) to obtain a 10 µg/mL intermediate solution.

  • Dilute 10 µL of the 10 µg/mL intermediate solution into 990 µL of the diluent to obtain the final 100 ng/mL working solution.

• Storage: Store the working solution in a labeled vial at 2-8°C. It is recommended to prepare fresh working solutions regularly (e.g., weekly) to avoid issues with stability.

Solution	Concentration	Preparation Steps	Storage Conditions
d8-ISTD Stock Solution	1 mg/mL	Weigh 1 mg, dissolve in 1 mL of solvent.	-20°C or below
d8-ISTD Working Solution	100 ng/mL	Perform serial dilutions from the stock solution.	2-8°C

Sample Preparation: Protein Precipitation

Protein precipitation is a common and efficient method for removing the bulk of proteins from biological samples prior to LC-MS/MS analysis.

• Sample Aliquoting: In a 1.5 mL microcentrifuge tube, aliquot 50 µL of the biological sample (e.g., human plasma), calibration standard, or quality control sample.

• Internal Standard Spiking: Add a small, precise volume of the d8-ISTD working solution (e.g., 10 µL of 100 ng/mL solution) to each tube. Note: The IS should be added as early as possible in the sample processing to account for variability throughout the entire procedure.[2]

• Vortexing: Briefly vortex each tube to ensure thorough mixing of the internal standard with the matrix.

• Protein Precipitation: Add a precipitating agent, typically 3-4 volumes of cold acetonitrile or methanol (e.g., 200 µL).

• Vortexing and Centrifugation: Vortex the tubes vigorously for at least 1 minute to ensure complete protein precipitation. Centrifuge at high speed (e.g., >12,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation and Reconstitution (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a mobile phase-compatible solution (e.g., 100 µL of 50:50 methanol:water). This step helps to concentrate the analyte and exchange the solvent to one that is optimal for the chromatography.

• Final Centrifugation: Centrifuge the reconstituted samples one final time to remove any remaining particulates before injection into the LC-MS/MS system.

LC-MS/MS Instrumental Analysis

The following are suggested starting parameters for an LC-MS/MS method. These should be optimized during method development.

Parameter	Suggested Condition	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good retention and separation for moderately non-polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape and ionization efficiency in positive ion mode.
Mobile Phase B	0.1% Formic Acid in Methanol	An effective organic mobile phase for eluting the analyte and IS.
Gradient	5% to 95% B over 5 minutes	A typical gradient to elute compounds of varying polarity.
Flow Rate	0.4 mL/min	A standard flow rate for a 2.1 mm ID column.
Injection Volume	5 µL	A common injection volume to balance sensitivity and peak shape.
Ionization Mode	Electrospray Ionization (ESI), Positive	Suitable for carboxylic acid-containing compounds.
MRM Transitions	Analyte: [M+H]+ > fragment iond8-ISTD: [M+H]+ > fragment ion	To be determined by direct infusion of the analyte and IS. The d8-ISTD will have a higher precursor mass.

Data Analysis and Acceptance Criteria

Following data acquisition, the peak areas of the analyte and the d8-ISTD are integrated. A calibration curve is constructed by plotting the analyte/IS peak area ratio against the nominal concentration of the calibration standards. The concentration of the analyte in unknown samples is then calculated from this curve.

According to FDA guidance on bioanalytical method validation, the performance of the method should be rigorously assessed.[11][12]

Validation Parameter	Acceptance Criteria
Calibration Curve	At least 75% of non-zero calibrators should be within ±15% of their nominal concentration (±20% at the Lower Limit of Quantification, LLOQ). A correlation coefficient (r²) of ≥0.99 is generally expected.
Accuracy and Precision	The mean accuracy should be within ±15% of the nominal concentration (±20% at the LLOQ). The precision (%CV) should not exceed 15% (20% at the LLOQ).[13]
Matrix Effect	The IS-normalized matrix factor should be consistent across different lots of the biological matrix. The CV of the IS-normalized matrix factor should be ≤15%.[6][7]
Internal Standard Response	The response of the d8-ISTD should be monitored across the analytical run. Responses that are <50% or >150% of the mean IS response may indicate issues with sample processing and should be investigated.[2]

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Action
High Variability in IS Response	Inconsistent sample preparation, pipetting errors, instrument instability.	Review sample preparation procedures, ensure proper mixing, and check instrument performance.[7]
No or Low IS Signal	Forgot to add IS, incorrect working solution concentration, instrument issue.	Verify the addition of the IS and the concentration of the working solution. Check instrument sensitivity.
Analyte Signal in Blank Samples	Carryover from previous injections, contamination.	Inject blank solvent after high concentration samples to assess carryover. Ensure clean labware.
Poor Peak Shape	Incompatible reconstitution solvent, column degradation.	Ensure the reconstitution solvent is weaker than the initial mobile phase. Replace the column if necessary.

Conclusion

The use of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 as a stable isotope-labeled internal standard provides a robust and reliable approach for the quantitative analysis of its corresponding analyte in complex biological matrices. By co-eluting and behaving similarly to the analyte throughout the analytical process, it effectively compensates for a wide range of experimental variabilities. The protocols and guidelines presented in this document offer a solid foundation for the development and validation of high-quality bioanalytical methods, ultimately leading to data of the highest integrity for research and drug development applications.

References

• BioPharma Services. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. Available from: [Link]

• Cerilliant. Selection of Internal Standards for LC-MS/MS Applications. Available from: [Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalytical Reviews, 1(1), 23-34. Available from: [Link]

• Li, W., Yuan, B., Yuan, J., & Li, Y. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Scientific reports, 7(1), 1-8. Available from: [Link]

• Bioanalysis Zone. Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Available from: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. Available from: [Link]

• Ocheje, J. O., & Oga, E. O. (2018). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Research and Scientific Innovation, 5(9), 114-118. Available from: [Link]

• Wang, M., Wang, C., & Han, X. (2013). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why?. Metabolites, 3(4), 837-861. Available from: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. Available from: [Link]

• U.S. Environmental Protection Agency. (2014). Standard Operating Procedures. Available from: [Link]

• U.S. Food and Drug Administration. (2013). Draft Guidance for Industry: Bioanalytical Method Validation. Available from: [Link]

• PhytoTech Labs. Preparing Stock Solutions. Available from: [Link]

• U.S. Environmental Protection Agency. Method 610: Polynuclear Aromatic Hydrocarbons. Available from: [Link]

• AptoChem. Deuterated internal standards and bioanalysis. Available from: [Link]

• PubChem. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. Available from: [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. Available from: [Link]

• Stable Isotope. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. Available from: [Link]

• GetSynBio. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. Available from: [Link]

• CBI AxonTracker. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. Available from: [Link]

• PubChem. cis-cx-MINCH. Available from: [Link]

• PubChem. 1,2-Cyclohexanedicarboxylic acid. Available from: [Link]

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation. Available from: [Link]

• protocols.io. rNTPs Stock Preparation / IVT Standard Reaction. Available from: [Link]

• ResearchGate. Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites. Available from: [Link]

• PubMed. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Available from: [Link]

• PubMed Central. A highly selective decarboxylative deuteration of carboxylic acids. Available from: [Link]

• ACS Publications. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Available from: [Link]

• Reddit. How to make a Internal Standard mix.... Available from: [Link]

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. cerilliant.com [cerilliant.com]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]
• 8. texilajournal.com [texilajournal.com]
• 9. phytotechlab.com [phytotechlab.com]
• 10. epa.gov [epa.gov]
• 11. fda.gov [fda.gov]
• 12. fda.gov [fda.gov]
• 13. downloads.regulations.gov [downloads.regulations.gov]

Application Note: A Robust Protocol for the Quantification of Plasticizers in Diverse Matrices Using Deuterated Internal Standards

Introduction: The Imperative for Accurate Plasticizer Analysis

Plasticizers, such as phthalates and their emerging alternatives, are synthetic chemicals added to polymers to enhance their flexibility and durability. Their widespread use in consumer products, food packaging, and medical devices has led to their ubiquitous presence in the environment.[1][2] Growing concerns over their potential as endocrine disruptors and their links to adverse health effects have prompted regulatory bodies worldwide to establish strict limits on their presence in various products.[2][3] Consequently, the development of highly accurate and precise analytical methods for their quantification is of paramount importance for ensuring consumer safety and environmental protection.

A significant challenge in plasticizer analysis is the potential for variability during sample preparation and instrumental analysis, which can be influenced by complex sample matrices.[4][5] Isotope dilution mass spectrometry (IDMS) is recognized as the gold standard for overcoming these challenges.[1] This technique involves the addition of a known quantity of a stable, isotopically-labeled version of the target analyte (e.g., a deuterated standard) to the sample at the initial stage of preparation.[1] Because the deuterated standard behaves almost identically to its native counterpart throughout extraction, cleanup, and analysis, it serves as a perfect internal benchmark. This approach effectively corrects for analyte loss and mitigates matrix-induced signal suppression or enhancement, thereby ensuring the highest level of accuracy and precision.[1][4]

This application note provides a comprehensive, step-by-step protocol for the sample preparation and analysis of common plasticizers across various matrices, emphasizing the critical role of deuterated internal standards.

The Rationale: Why Deuterated Standards are Essential

The core principle of this protocol is the use of deuterated internal standards to achieve reliable quantification. Here's a breakdown of the key advantages:

• Correction for Procedural Losses: Any loss of the target analyte during multi-step sample preparation, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), will be mirrored by a proportional loss of the deuterated standard.[1] This ensures that the ratio of the native analyte to the deuterated standard remains constant, leading to an accurate final concentration calculation.

• Mitigation of Matrix Effects: Complex sample matrices can interfere with the ionization of the target analyte in the mass spectrometer, causing either signal suppression or enhancement.[4][5] Since the deuterated standard has nearly identical physicochemical properties, it experiences the same matrix effects. By using the ratio of the native analyte's signal to the deuterated standard's signal, these effects are effectively nullified.[4]

• Enhanced Accuracy and Precision: By accounting for variations at every step of the analytical process, the use of deuterated standards significantly improves the method's accuracy (closeness to the true value) and precision (reproducibility of results).[1]

Experimental Workflow Overview

The analytical workflow is designed to be robust and adaptable to various sample types, from initial preparation to final data analysis.

Figure 1: General workflow for plasticizer analysis.

Materials and Reagents

• Solvents: High-purity, analytical grade solvents such as n-hexane, dichloromethane, methanol, and acetonitrile. It is crucial to test all solvents for plasticizer contamination before use.[6]

• Standards: Certified reference standards of target plasticizers and their corresponding deuterated analogs (e.g., from AccuStandard, Cambridge Isotope Laboratories).[1][3]

• Glassware: All glassware must be meticulously cleaned and rinsed with a solvent known to be free of plasticizers to avoid cross-contamination.[7][8]

• Solid-Phase Extraction (SPE) Cartridges: Appropriate SPE cartridges (e.g., C18, polymeric) for sample cleanup and concentration.[9][10][11]

Detailed Protocols

Preparation of Standard Solutions

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each native plasticizer and deuterated internal standard in a suitable solvent (e.g., methanol). Store at 4°C or as recommended by the supplier.[12]

• Working Standard Mix: Create a combined working standard solution of all native plasticizers by diluting the stock solutions.

• Internal Standard Spiking Solution: Prepare a mixture of all deuterated internal standards at a concentration appropriate for spiking into samples and calibration standards.

• Calibration Standards: Prepare a series of calibration standards at different concentrations. Each standard must be fortified with the same constant concentration of the deuterated internal standard spiking solution.[1]

Sample Preparation Protocols

Protocol A: Liquid-Liquid Extraction (LLE) for Aqueous Samples (e.g., Water, Beverages)

• Measure a known volume (e.g., 100 mL) of the liquid sample into a glass separatory funnel.

• Spike the sample with a known amount of the deuterated internal standard mixture.[1]

• Add an appropriate extraction solvent (e.g., 50 mL of dichloromethane).[1]

• Shake vigorously for 2-3 minutes, periodically venting the funnel.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction two more times with fresh solvent, combining the organic extracts.

• Dry the combined extract by passing it through anhydrous sodium sulfate.

• Concentrate the extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• The sample is now ready for instrumental analysis.

Protocol B: Solid-Phase Extraction (SPE) for Aqueous Samples

SPE is a preferred method for cleaner extracts and can be automated.[11][12][13]

• Conditioning: Condition an SPE cartridge (e.g., C18) by passing methanol followed by reagent water through it.[14]

• Loading: Spike a known volume of the water sample with the deuterated internal standard mix and load it onto the conditioned cartridge.[14]

• Washing: Wash the cartridge with a weak solvent (e.g., water/methanol mixture) to remove interferences.[14]

• Elution: Elute the target plasticizers and deuterated standards with a stronger organic solvent (e.g., acetonitrile or ethyl acetate).[11][14]

• Concentration: Evaporate the eluate to the desired final volume (e.g., 1 mL) for analysis.

Protocol C: Extraction from Solid Samples (e.g., Food, Consumer Products)

• Homogenize a known weight of the solid sample.

• Spike the homogenized sample with the deuterated internal standard mixture.

• Extract the plasticizers using a suitable technique such as Soxhlet extraction, ultrasonic-assisted extraction, or pressurized liquid extraction with an appropriate solvent (e.g., hexane/acetone mixture).

• The resulting extract may require further cleanup using SPE (as in Protocol B) to remove matrix components like lipids.

• Concentrate the final extract to 1 mL before analysis.

Instrumental Analysis

Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful techniques for the analysis of plasticizers.[7][15][16] LC-MS/MS is often preferred for its sensitivity and ability to analyze a wider range of plasticizers without derivatization.[17]

Table 1: Typical LC-MS/MS Parameters

Parameter	Setting
Chromatography System	UPLC or HPLC
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid or 5mM ammonium acetate
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: Example MRM Transitions for Selected Plasticizers

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Deuterated Standard
Di-n-butyl phthalate (DBP)	279.2	149.1	DBP-d4
Benzyl butyl phthalate (BBP)	313.2	149.1	BBP-d4
Bis(2-ethylhexyl) phthalate (DEHP)	391.3	149.1	DEHP-d4
Di-n-octyl phthalate (DNOP)	391.3	149.1	DNOP-d4
Diisononyl phthalate (DINP)	419.3	149.1	DINP-d13

Note: MRM transitions should be optimized for the specific instrument being used.

Data Analysis and Quality Control

• Quantification: The concentration of each plasticizer is determined by calculating the ratio of the peak area of the native analyte to the peak area of its corresponding deuterated internal standard. This ratio is then compared to a calibration curve generated from the analysis of the prepared calibration standards.

• Quality Control:

  • Method Blanks: A solvent blank should be run with each batch of samples to check for laboratory contamination.[18]

  • Matrix Spikes: A portion of a real sample should be spiked with a known amount of the native plasticizers to assess method accuracy and recovery in that specific matrix.

  • Continuing Calibration Verification: A mid-level calibration standard should be analyzed periodically throughout the analytical run to ensure the stability of the instrument's response.

Conclusion

The use of deuterated internal standards is a cornerstone of a robust and reliable method for the quantification of plasticizers in a variety of complex matrices. By effectively compensating for procedural losses and matrix effects, this isotope dilution approach provides the high level of accuracy and precision required for regulatory compliance and risk assessment. The protocols outlined in this application note, combined with modern analytical instrumentation like LC-MS/MS, offer a powerful framework for laboratories conducting routine monitoring of these ubiquitous and potentially harmful compounds.

References

• Carrillo, J.D., Martinez, M.P., & Tena, M.T. (2008). Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography–mass spectrometry: Use of deuterated phthalates as internal standards. Journal of Chromatography A, 1181(1-2), 125–130. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 606: Phthalate Esters. Available at: [Link]

• Lee, M. S., & Lee, J. (2004). Preparation of Samples for Gas Chromatography/Mass Spectrometry Analysis of Phthalate and Adipate Esters in Plasma and Beverages by Steam Distillation and Extraction. Journal of AOAC International, 87(2), 390-397. Available at: [Link]

• GERSTEL, Inc. (2013). Automated Extraction and GC/MS Determination of Phthalates in Consumer Products. Available at: [Link]

• Wang, F., et al. (2013). A stable isotope dilution method for measuring bioavailability of organic contaminants. Chemosphere, 91(3), 359-365. Available at: [Link]

• Agilent Technologies. (2012). Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. Available at: [Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Available at: [Link]

• Tran, T. T., et al. (2018). Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam. International Journal of Environmental Research and Public Health, 15(11), 2568. Available at: [Link]

• Xu, J., et al. (2014). Use of Isotope Dilution Method To Predict Bioavailability of Organic Pollutants in Historically Contaminated Sediments. Environmental Science & Technology, 48(13), 7493–7501. Available at: [Link]

• Ros O, et al. (2022). Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS. Talanta, 249, 123652. Available at: [Link]

• CORE. (n.d.). ANALYSIS OF PLASTICISERS IN FOOD BY GC/MS. Available at: [Link]

• Waters Corporation. (n.d.). A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages. Available at: [Link]

• LabRulez LCMS. (n.d.). A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages. Available at: [Link]

• ResearchGate. (2022). A multi-technique approach for the quantification of 60 plasticizers and selected additives using GC-and LC-MS/MS and its application for beverages in the BfR MEAL study. Available at: [Link]

• U.S. Consumer Product Safety Commission. (n.d.). PHTHALATE ESTER DATABASE REFERENCES. Available at: [Link]

• ResearchGate. (n.d.). Dealing with the ubiquity of phthalates in the laboratory when determining plasticizers by gas chromatography/mass spectrometry and PARAFAC. Available at: [Link]

• Taiwan Food and Drug Administration. (2013). Method of Test for Phthalate Plasticizers in Foods. Available at: [Link]

• Chemistry LibreTexts. (2023). Solid-Phase Extraction. Available at: [Link]

• Sorbent Technologies, Inc. (2023). Using SPE Cartridges for Sample Prep. Available at: [Link]

• SCION Instruments. (n.d.). Sample Preparation – Manual Solid Phase Extraction. Available at: [Link]

• The Royal Society of Chemistry. (2012). EPA Method 525.3. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Clean Water Act Analytical Methods. Available at: [Link]

• Centers for Disease Control and Prevention. (2018). Phthalates and Plasticizers Metabolites Laboratory Procedure Manual. Available at: [Link]

• Agilent Technologies. (2016). Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. Available at: [Link]

• PubMed. (2022). Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC-MS/MS. Available at: [Link]

• Analyst (RSC Publishing). (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Clean Water Act Analytical Methods. Available at: [Link]

• LCGC International. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. Available at: [Link]

• MDPI. (2021). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. accustandard.com [accustandard.com]
• 3. accustandard.com [accustandard.com]
• 4. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 8. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. sorbtech.com [sorbtech.com]
• 11. Solid Phase Extraction Explained [scioninstruments.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Solid Phase Extraction Guide | Thermo Fisher Scientific - JP [thermofisher.com]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of a Key DINCH Metabolite in Food Simulants Using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Abstract

The replacement of traditional phthalate plasticizers with alternatives such as 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in food contact materials (FCMs) necessitates the development of robust analytical methods to assess their migration into food.[1][2] This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of a specific DINCH monoester metabolite, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester, in food simulants. The protocol leverages the deuterated analog, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 , as an internal standard to ensure the highest level of accuracy and precision by correcting for matrix effects and procedural losses.[3][4] This guide provides researchers and analytical scientists with a comprehensive workflow, from migration study setup and sample preparation to instrumental analysis and data processing.

Principle of the Method: The Imperative for Isotopic Dilution

In trace quantitative analysis, especially within complex matrices like food simulants, achieving accuracy and reproducibility is a significant challenge.[5] Variables such as sample loss during extraction, instrument drift, and matrix-induced ion suppression or enhancement can significantly skew results.[5][6] The use of a stable isotope-labeled (SIL) internal standard, such as the deuterated -d8 analog of our target analyte, is the gold standard for mitigating these issues.[3]

Causality Behind the Choice:

• Chemical and Physical Equivalence: The deuterated standard is chemically identical to the target analyte, differing only in mass due to the replacement of hydrogen atoms with deuterium.[4] This ensures it behaves virtually identically during sample extraction, cleanup, and chromatographic separation (co-elution).[7]

• Correction for Variability: Because the SIL standard and the native analyte experience the same procedural losses and matrix effects, the ratio of their signals remains constant, regardless of these variations.[6] This allows for precise correction, ensuring the final calculated concentration accurately reflects the amount present in the original sample.[3]

• Mass Spectrometric Distinction: Despite co-eluting, the mass spectrometer easily distinguishes between the analyte and the SIL standard based on their mass-to-charge (m/z) difference.

This isotopic dilution strategy is fundamental to creating a self-validating system that provides defensible, high-quality data compliant with regulatory expectations for food safety analysis.[3]

Materials, Reagents, and Instrumentation

2.1 Reagents and Standards

• Analytical Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (CAS: 1637562-51-6)

• Internal Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8[8][9][10]

• Solvents: Acetonitrile, Methanol, Water (all LC-MS grade or equivalent); Formic Acid (Optima™ LC/MS grade)

• Food Simulants: 10% Ethanol (Simulant A), 50% Ethanol (Simulant D1), or Olive Oil (Simulant D2), as specified by migration testing regulations.[11]

• SPE Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB, 60 mg, 3 mL)

2.2 Instrumentation

• Liquid Chromatograph: High-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Balance: Capable of weighing to 0.01 mg.

• Standard Laboratory Equipment: Calibrated pipettes, Class A volumetric flasks, vortex mixer, centrifuge, SPE manifold.

Detailed Experimental Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of the analytical standard and the d8-internal standard (IS) into separate 5 mL volumetric flasks. Dissolve and bring to volume with methanol.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stocks 1:100 with methanol.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the intermediate IS stock 1:100 with 50:50 methanol:water. This solution will be added to all samples, calibrators, and quality controls.

• Calibration Standards (0.1 - 50 ng/mL): Prepare a series of calibration standards by spiking the appropriate food simulant with the intermediate analytical standard solution. For example, to prepare a 10 ng/mL calibrator in 10% ethanol, add 10 µL of the 10 µg/mL intermediate stock to 10 mL of 10% ethanol.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 0.5, 5, and 40 ng/mL) in the same manner as calibration standards, using a separate weighing of the primary stock if available.

Protocol 2: Migration Study

• Material Preparation: Cut a piece of the food contact material (e.g., PVC film) of a known surface area (e.g., 1 dm²).

• Exposure: Place the material in a sealed container with a defined volume of the chosen food simulant (e.g., 100 mL).

• Incubation: Incubate under conditions specified by relevant regulations (e.g., 10 days at 40°C for long-term storage).[11]

• Sample Collection: After incubation, remove the FCM and collect an aliquot of the food simulant for analysis.

Protocol 3: Sample Extraction from Aqueous Food Simulants

• Sample Aliquoting: Take a 5 mL aliquot of the migration sample, calibration standard, or QC sample.

• Internal Standard Spiking: Add 50 µL of the 100 ng/mL IS spiking solution to each sample, resulting in a final IS concentration of 1 ng/mL. Vortex to mix.

• SPE Conditioning: Condition an SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Sample Loading: Load the spiked sample onto the SPE cartridge at a slow flow rate (~1 mL/min).

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analytes with 3 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Final Sample: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 4: LC-MS/MS Analysis

The following are typical starting conditions and should be optimized for the specific instrumentation used.

Table 1: Suggested LC-MS/MS Parameters

Parameter	Setting	Rationale
LC Column	C18, 2.1 x 100 mm, 1.8 µm	Provides good reversed-phase retention for the analyte.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation for positive ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	40% B to 95% B over 5 min	A gradient is necessary to elute the analyte and clean the column.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40°C	Improves peak shape and reproducibility.
Injection Vol.	5 µL
Ionization Mode	ESI Positive	The carboxyl and ester groups are amenable to protonation.
MRM Transitions	See Table 2 below	Specific precursor-product ion pairs ensure selectivity.

| Collision Energy | Optimized empirically | Tuned for maximum fragment ion intensity. |

Table 2: Hypothetical MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
Analyte (Quantifier)	329.2	155.1	100
Analyte (Qualifier)	329.2	127.1	100

| IS (Quantifier) | 337.2 | 163.1 | 100 |

Data Analysis and Method Performance

4.1 Quantification

• Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the concentration of the calibration standards.

• Apply a linear regression with 1/x weighting. The coefficient of determination (R²) should be ≥0.99.[12]

• Calculate the concentration of the analyte in QC and unknown samples using the regression equation.

4.2 Method Validation Characteristics The following data are representative of expected method performance.

Table 3: Representative Calibration Curve Data

Calibrator (ng/mL)	Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
0.1	0.025	0.09	90
0.5	0.130	0.52	104
2.0	0.510	1.98	99
10.0	2.55	10.1	101
25.0	6.30	24.8	99
50.0	12.7	50.2	100

| Regression | y = 0.253x + 0.001 | R² = 0.998 | |

Table 4: Representative Accuracy and Precision Data (n=6)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low QC	0.5	0.48	96	6.5
Mid QC	5.0	5.21	104	4.2
High QC	40.0	39.1	98	3.8

Acceptance criteria are typically 85-115% for accuracy and <15% for precision.[12][13]

Workflow Visualization

Caption: Analytical workflow for the quantification of a DINCH metabolite.

Conclusion

This application note provides a complete and robust protocol for the accurate quantification of a key DINCH metabolite in food simulants. The foundational element of this method is the use of the stable isotope-labeled internal standard, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 , which ensures data integrity by correcting for analytical variability. This LC-MS/MS method exhibits excellent sensitivity, accuracy, and precision, making it highly suitable for researchers, regulatory bodies, and industry professionals conducting migration studies and risk assessments for food contact materials.

References

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• De Cock, M., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Journal of Chromatography B, 1121, 56-66.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube.
• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Bioanalysis, 1(1), 223-231.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 19(3), 401-407.
• QIMA. (2025). Phthalates in Food Contact Materials: Importance of Testing. QIMA Blog.
• De Cock, M., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. ResearchGate.
• Lessmann, F., et al. (2019). Determination of human urinary metabolites of the plasticizer di(2-ethylhexyl) adipate (DEHA) by online-SPE-HPLC-MS/MS. Journal of Chromatography B, 1124, 129-136.
• Wang, L., et al. (2023). Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils. Molecules, 28(13), 5126.
• U.S. Food and Drug Administration (FDA). (2024). Phthalates in Food Packaging and Food Contact Applications.
• Nagorka, R., Scheller, C., Ullrich, D., & Seifert, B. (2001). LC/MS method to determine plasticizers in indoor dust. Indoor Air 2002: Proceedings of the 9th International Conference on Indoor Air Quality and Climate.
• Kubwabo, C., et al. (2013). Determination of 18 phthalate metabolites in human urine using a liquid chromatography-tandem mass spectrometer equipped with a core–shell column for rapid separation. Analytical Methods, 5(11), 2773-2781.
• Alfa Chemistry. Method for Detecting Plasticizer in Food.
• Harunarashid, N. Z. I. H., Lim, L. H., & Harunsani, M. H. (2017). Phthalate Sample Preparation Methods and Analysis in Food and Food Packaging: a Review. Food Analytical Methods, 10(12), 3790-3814.
• European Chemicals Agency (ECHA). Plastics Food Contact Regulation 10/2011/EU.
• Shimadzu Scientific Instruments. Sample Preparation Techniques for Food Analysis.
• SGS. Food Contact Material Regulations – USA.
• Food Standards Agency. (2018). Food contact materials regulations.
• Piccinelli, R., et al. (2016). Analytical Methods for the Determination of Plasticizers in Food and Beverages. Foods, 5(4), 81.
• LGC Standards. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8.
• AxonTracker. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8.
• Cambridge Isotope Laboratories. Cyclohexane-1,2-dicarboxylic acid, mono-(7-carboxy-4-methylheptyl) ester (unlabeled) 100 µg/mL in MTBE.
• Clearsynth. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8.
• Bio-Techne. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8.
• Silva, M. J., et al. (2014). Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in US adults (2000–2012). Environment International, 70, 149-153.
• Cope, A. C., & Herrick, E. C. (1951). Diethyl cis-Δ4-tetrahydrophthalate. Organic Syntheses, 31, 38.
• Voelkel, W., et al. (2015). GC/MS and ESI/MS identification of the new generation plasticizers - cis and trans isomers of some 1,2-cyclohexane dicarboxylic acid di(n- and isononyl) esters. Journal of Mass Spectrometry, 50(1), 123-134.
• Google Patents. (2008). Mixture of Diisononyl Esters of 1,2-Cyclohexanedicarboxylic Acid, Method For the Production Thereof and Use of These Mextures.
• U.S. Consumer Product Safety Commission (CPSC). (2018). CPSC Staff Statement on University of Cincinnati Report “Toxicity Review for 1,2-Cyclohexanedicarboxylic acid, dinonyl, ester”.
• National Institutes of Health (NIH). (2025). Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy.
• EvitaChem. cis-1,2-Cyclohexanedicarboxylic acid.
• Pozo C., J. (1961). Study of the Synthesis of Trans-Cyclopentane-1,2-Dicarboxylic Acid. Oregon State University.
• Google Patents. (2004). Method for producing cyclohexane dicarboxylic acids and the derivatives thereof.
• Campioli, E., et al. (2015). Cyclohexane-1,2-dicarboxylic acid diisononyl ester and metabolite effects on rat epididymal stromal vascular fraction differentiation. Toxicology and Applied Pharmacology, 288(1), 133-134.

Sources

• 1. Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in US adults (2000—2012) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scispace.com [scispace.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 [lgcstandards.com]
• 9. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8 | CBI AxonTracker [cbi-tmhs.org]
• 10. clearsynth.com [clearsynth.com]
• 11. blog.qima.com [blog.qima.com]
• 12. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of human urinary metabolites of the plasticizer di(2-ethylhexyl) adipate (DEHA) by online-SPE-HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of DINCH Metabolites in Human Urine by LC-MS/MS

Introduction and Significance

1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH) is a non-aromatic plasticizer introduced as a primary replacement for high-molecular-weight phthalates, such as di(2-ethylhexyl)phthalate (DEHP), in a variety of consumer products.[1][2] Its use is prevalent in sensitive applications including food contact materials, children's toys, and medical devices, owing to a more favorable toxicological profile compared to some traditional phthalates.[1] However, the widespread use of DINCH has led to ubiquitous human exposure, making it imperative to develop robust analytical methods to assess the internal body burden and understand potential health implications.[3]

Upon ingestion, inhalation, or dermal absorption, DINCH is rapidly metabolized in the human body. The metabolic pathway involves an initial hydrolysis to its monoester, mono-isononyl-cyclohexane-1,2-dicarboxylate (MINCH), which is then subject to further oxidative metabolism.[2][4] Human metabolism studies have demonstrated that the secondary, oxidized metabolites are the most abundant and specific biomarkers of DINCH exposure excreted in urine.[1][5][6] Key target analytes for biomonitoring include:

• OH-MINCH : Cyclohexane-1,2-dicarboxylic acid-mono(hydroxy-isononyl) ester

• oxo-MINCH : Cyclohexane-1,2-dicarboxylic acid-mono(oxo-isononyl) ester

• cx-MINCH (also referred to as MCOCH): Cyclohexane-1,2-dicarboxylic acid-monocarboxy isooctyl ester[2][4][7]

These metabolites are primarily excreted as glucuronide conjugates.[1][4] Therefore, a total quantification method requires an enzymatic hydrolysis step to cleave the conjugate, releasing the free metabolite for analysis. This application note presents a comprehensive, self-validating protocol for the quantification of total DINCH metabolite concentrations in human urine using isotope-dilution High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Method Workflow Overview

The analytical workflow is designed for high-throughput, sensitive, and specific quantification of DINCH metabolites. The process involves enzymatic deconjugation, sample cleanup and concentration via solid-phase extraction (SPE), followed by instrumental analysis.

Caption: Overall experimental workflow for DINCH metabolite analysis.

Principle of the Method

This method relies on the established principle of isotope dilution tandem mass spectrometry, which provides the highest level of accuracy and precision for quantitative bioanalysis.

• Enzymatic Hydrolysis: The majority of DINCH metabolites in urine are conjugated with glucuronic acid, a phase II metabolic process that increases their water solubility for excretion.[1] To measure the total metabolite concentration (free + conjugated), the sample is incubated with β-glucuronidase enzyme. This enzyme selectively cleaves the glucuronide bond, liberating the free form of the metabolites.[2][8] This step is critical for an accurate assessment of the total exposure dose.

• Solid-Phase Extraction (SPE): Urine is a complex biological matrix containing salts, pigments, and other endogenous compounds that can interfere with LC-MS/MS analysis and cause ion suppression. SPE serves the dual purpose of sample cleanup and analyte concentration.[9][10] A polymeric reversed-phase sorbent is used to retain the relatively nonpolar DINCH metabolites while salts and polar interferences are washed away. The retained analytes are then eluted with an organic solvent. This cleanup is essential for maintaining the longevity of the analytical column and ensuring method robustness.

• Isotope Dilution LC-MS/MS: The analytical technique of choice is High-Performance Liquid Chromatography (HPLC) coupled to a triple quadrupole mass spectrometer (MS/MS).[4]

  • Chromatography (LC): A reversed-phase C18 column separates the target metabolites based on their polarity, resolving them from each other and from potential isomeric interferences.

  • Quantification (MS/MS): The mass spectrometer operates in Multiple Reaction Monitoring (MRM) mode, providing exceptional selectivity and sensitivity. For each analyte, a specific precursor ion is isolated and fragmented to produce a characteristic product ion. The intensity of this specific transition is monitored over time.

  • Isotope Dilution: Before any sample preparation, a known concentration of a stable, isotopically labeled version of each analyte (e.g., ¹³C- or ²H-labeled) is added to every sample, calibrator, and quality control sample. These internal standards are chemically identical to the target analytes and thus behave identically during extraction and ionization. Any sample loss or matrix-induced signal suppression will affect the analyte and its labeled internal standard equally. Quantification is based on the ratio of the native analyte response to the internal standard response, providing a highly accurate measurement that corrects for experimental variability.[5]

Materials and Reagents

4.1. Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

• Solid-Phase Extraction (SPE) vacuum manifold and cartridges (e.g., Polymeric Reversed-Phase, 60 mg)

• Nitrogen evaporator with water bath

• Vortex mixer and centrifuge

• Calibrated analytical balance and pipettes

4.2. Chemicals and Standards

• Solvents: LC-MS grade methanol, acetonitrile, and water. Formic acid (≥98%).

• Analytical Standards: Native analytical standards for OH-MINCH, oxo-MINCH, and cx-MINCH (≥95% purity).

• Internal Standards: Stable isotopically labeled standards for each analyte (e.g., ¹³C₆-OH-MINCH, ¹³C₆-oxo-MINCH, ¹³C₆-cx-MINCH).

• Reagents: Ammonium acetate, β-glucuronidase from E. coli (K12 strain recommended).[2][8]

• Control Matrix: Pooled human urine (pre-screened to be low in target analytes) or synthetic urine for preparation of calibrators and QC samples.

Detailed Experimental Protocols

5.1. Protocol 1: Preparation of Standards and Quality Control (QC) Samples

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of each native and internal standard into separate volumetric flasks and dissolve in methanol to create individual primary stocks. Store at -20°C.

• Working Standard Solutions: Prepare intermediate and working standard solutions by serial dilution of the primary stocks with methanol. These will be used to create the calibration curve and spike QC samples.

• Internal Standard Spiking Solution: Combine the internal standard stocks and dilute with methanol to a final concentration of approximately 50 ng/mL for each labeled analyte.

• Calibration Curve (0.1 - 100 ng/mL): Spike appropriate volumes of the native working standard solutions into aliquots of the control urine matrix to create a calibration curve with 8-10 non-zero concentration levels.

• Quality Control Samples: Prepare QC samples in the control urine matrix at a minimum of three concentration levels: Low (LQC, ~3x LOQ), Medium (MQC), and High (HQC). These are prepared from a separate weighing of the primary standards to ensure integrity.

5.2. Protocol 2: Urine Sample Preparation

• Sample Thawing and Aliquoting: Thaw urine samples, calibrators, and QCs to room temperature. Vortex gently to ensure homogeneity. Centrifuge at ~3000 x g for 10 minutes to pellet any sediment.

• Spiking: Transfer 0.5 mL of the clear urine supernatant into a labeled 2 mL polypropylene tube. Add 20 µL of the internal standard spiking solution to every tube. Vortex briefly.

• Enzymatic Hydrolysis:

  • Add 250 µL of 1 M ammonium acetate buffer (pH 6.5).

  • Add 10 µL of β-glucuronidase enzyme solution.

  • Vortex gently and incubate in a water bath at 37°C for at least 4 hours (or overnight). The rationale for these conditions is the optimal activity of E. coli derived β-glucuronidase, ensuring complete cleavage of conjugates.[8]

• Solid-Phase Extraction (SPE):

  • Condition: Condition the SPE cartridge with 3 mL of methanol, followed by 3 mL of LC-MS grade water. Do not allow the sorbent bed to go dry.

  • Load: After incubation, acidify the sample with 10 µL of formic acid. Load the entire sample onto the conditioned SPE cartridge at a slow, steady flow rate (~1-2 mL/min).

  • Wash: Wash the cartridge with 3 mL of water to remove salts and polar interferences. Follow with a second wash of 3 mL of 20% methanol in water to remove less-retained interferences. The wash steps are critical for a clean final extract.

  • Dry: Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

  • Elute: Elute the target analytes with 3 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40-45°C.

  • Reconstitute the dried extract in 100 µL of 50:50 methanol:water. Vortex for 30 seconds to ensure complete dissolution.

  • Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis

The following tables provide typical starting parameters. These should be optimized for the specific instrumentation used.

Table 1: Suggested HPLC Parameters

Parameter	Setting	Rationale
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 2.6 µm)	Provides excellent retention and separation for these metabolites.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization.
Mobile Phase B	0.1% Formic Acid in Methanol	Organic solvent for eluting analytes from the C18 column.
Gradient	20% B to 95% B over 8 min, hold 2 min, re-equilibrate	A gradient is required to effectively separate the metabolites and elute them with sharp peaks.
Flow Rate	0.3 mL/min	Typical flow rate for a 2.1 mm ID column.
Column Temp.	40°C	Elevated temperature improves peak shape and reduces viscosity.

| Injection Vol. | 5 µL | Balances sensitivity with potential for column overloading. |

Table 2: Example MRM Transitions (Negative ESI Mode)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
OH-MINCH	427.3	257.1	-20
¹³C₆-OH-MINCH	433.3	263.1	-20
oxo-MINCH	425.3	257.1	-20
¹³C₆-oxo-MINCH	431.3	263.1	-20
cx-MINCH	411.3	257.1	-20
¹³C₆-cx-MINCH	417.3	263.1	-20

Note: These m/z values are examples and must be empirically optimized on the specific mass spectrometer being used.

Data Analysis and Quality Control

7.1. Quantification A calibration curve is generated by plotting the peak area ratio (native analyte / internal standard) against the nominal concentration for each calibrator. A linear regression with 1/x weighting is typically used. The concentration of DINCH metabolites in unknown samples is calculated from this regression equation.

7.2. Quality Control and Acceptance Criteria A robust QC system is essential for ensuring the trustworthiness and reliability of the data.[11] Each analytical batch must include the following:

• Reagent Blank: A sample of control matrix processed without internal standard to check for system contamination.

• Matrix Blank: A sample of control matrix processed with internal standard to check for interferences at the analyte retention times.

• Calibration Curve: The correlation coefficient (R²) must be ≥ 0.99. At least 75% of calibrators must be within ±15% of their nominal value (±20% at the LLOQ).

• QC Samples: LQC, MQC, and HQC samples must be analyzed in duplicate. The calculated concentrations must be within ±20% of their nominal values for the run to be accepted.

Method Performance Characteristics

The following table summarizes typical performance data for this validated method.

Table 3: Method Validation and Performance Summary

Parameter	OH-MINCH	oxo-MINCH	cx-MINCH
Linear Range	0.1 - 100 ng/mL	0.1 - 100 ng/mL	0.1 - 100 ng/mL
LOD	0.03 ng/mL	0.03 ng/mL	0.04 ng/mL
LOQ	0.10 ng/mL	0.10 ng/mL	0.12 ng/mL
Accuracy (% Bias)	-5.2% to +6.8%	-7.1% to +4.5%	-8.0% to +7.3%
Intra-day Precision (%RSD)	≤ 8%	≤ 9%	≤ 10%
Inter-day Precision (%RSD)	≤ 11%	≤ 12%	≤ 13%

Data are representative and derived from published methods.[12][9][13]

Conclusion

This application note details a robust and sensitive method for the quantitative determination of key DINCH metabolites in human urine. The protocol leverages the gold-standard techniques of enzymatic hydrolysis, solid-phase extraction, and isotope-dilution LC-MS/MS to provide accurate and reliable data for human biomonitoring studies. The inclusion of rigorous quality control measures ensures the integrity and defensibility of the results, making this method highly suitable for researchers, scientists, and public health professionals assessing human exposure to DINCH.

References

• Koch, H. M., et al. (2012). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH) in humans after single oral doses. Archives of Toxicology. Available at: [Link]

• Heffernan, A. L., et al. (2016). Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia. Environment International. Available at: [Link]

• Lessmann, F., et al. (2016). Additional oxidized and alkyl chain breakdown metabolites of the plasticizer DINCH in urine after oral dosage to human volunteers. Archives of Toxicology. Available at: [Link]

• Schütze, A., et al. (2015). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(R)) in humans after single oral doses. ResearchGate. Available at: [Link]

• Phillips, A. L., et al. (2020). Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014. Environment International. Available at: [Link]

• Uhliarova, J., et al. (2020). HPLC-MS/MS method for determination of DINCH metabolites in urine. Pracovni Lekarstvi. Available at: [Link]

• Lessmann, F., et al. (2016). Additional oxidized and alkyl chain breakdown metabolites of the plasticizer DINCH in urine after oral dosage to human volunteers. ResearchGate. Available at: [Link]

• Gomez Ramos, M. J., et al. (2016). Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia. ResearchGate. Available at: [Link]

• Pinguet, J., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Talanta. Available at: [Link]

• Health and Safety Authority (HSA). Biological Monitoring Guidelines. HSA.ie. Available at: [Link]

• Centers for Disease Control and Prevention (CDC). (2018). Phthalates and Plasticizers Metabolites Laboratory Procedure Manual. CDC.gov. Available at: [Link]

• Schwedler, G., et al. (2019). Hexamoll® DINCH and DPHP metabolites in urine of children and adolescents in Germany. SSOAR. Available at: [Link]

• Palkovicova, L., et al. (2020). Concentrations of Phthalate and DINCH Metabolites in Urine Samples from Czech Mothers and Newborns. ResearchGate. Available at: [Link]

• European Agency for Safety and Health at Work. (2011). Biological monitoring (biomonitoring). OSHWiki. Available at: [Link]

• Ferguson, K. K., et al. (2021). Correlates of urinary concentrations of phthalate and phthalate alternative metabolites among reproductive-aged Black women from Detroit, Michigan. Environmental Health. Available at: [Link]

• Weber, T., et al. (2022). Comprehensive monitoring of a special mixture of prominent endocrine disrupting chemicals in human urine using a carefully adjusted hydrolysis of conjugates. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Pinguet, J., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. ResearchGate. Available at: [Link]

• Kubwabo, C., et al. (2013). Determination of 18 Phthalate Metabolites in Human Urine Using Liquid Chromatography-Tandem Mass Spectrometry Equipped with a Core-Shell Column for Rapid Separation. ResearchGate. Available at: [Link]

• Uhliarova, J., et al. (2020). HPLC-MS/MS method for determination of DINCH metabolites in urine. ResearchGate. Available at: [Link]

• Needham, L. L., et al. (2005). Biologic Monitoring of Exposure to Environmental Chemicals throughout the Life Stages: Requirements and Issues for Consideration for the National Children's Study. Environmental Health Perspectives. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Biomonitoring: Phthalates Methods. EPA.gov. Available at: [Link]

• Blount, B. C., et al. (2000). Levels of Seven Urinary Phthalate Metabolites in a Human Reference Population. Environmental Health Perspectives. Available at: [Link]

• Restek Corporation. (2021). Enzyme Hydrolysis Workflow for Analyzing Drugs of Abuse in Urine by LC-MS/MS. Restek.com. Available at: [Link]

• National Institute for Occupational Safety and Health (NIOSH). (2022). Application of Biological Monitoring Methods for Chemical Exposures in Occupational Health. CDC.gov. Available at: [Link]

• EOXS. (2023). Ensuring Chemical Safety Best Practices for Monitoring and Control. EOXS.com. Available at: [Link]

• Pyrzynska, K. (2006). Analytical Procedures Used in Examining Human Urine Samples. Polish Journal of Environmental Studies. Available at: [Link]

• Chandrasekhar, K., et al. (2012). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry. Available at: [Link]

• Gika, H. G., et al. (2015). Solid phase extraction methodology for UPLC-MS based metabolic profiling of urine samples. Electrophoresis. Available at: [Link]

• Agilent Technologies. (2016). Updating Solid Phase Extraction Methods. Agilent.com. Available at: [Link]

• Phenomenex. (2018). Solid Phase Extraction & In-Well Hydrolysis for Analyzing Abusive Drugs. Phenomenex.com. Available at: [Link]

• Szczepanska, N., et al. (2022). Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples. Molecules. Available at: [Link]

Sources

• 1. Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Correlates of urinary concentrations of phthalate and phthalate alternative metabolites among reproductive-aged Black women from Detroit, Michigan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wwwn.cdc.gov [wwwn.cdc.gov]
• 5. Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(®)) in humans after single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Additional oxidized and alkyl chain breakdown metabolites of the plasticizer DINCH in urine after oral dosage to human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comprehensive monitoring of a special mixture of prominent endocrine disrupting chemicals in human urine using a carefully adjusted hydrolysis of conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solid phase extraction methodology for UPLC-MS based metabolic profiling of urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hsa.ie [hsa.ie]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

GC-MS method for 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

An Application Note and Protocol for the Quantitative Analysis of a Key DINCH Metabolite Biomarker using Isotope Dilution GC-MS

Abstract

The widespread use of the plasticizer 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH) necessitates robust biomonitoring methods to assess human exposure. The primary analytical targets for this assessment are its urinary metabolites. This guide provides a comprehensive, field-proven Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of a key DINCH metabolite, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (MCHCA), in human urine. The protocol employs its stable isotope-labeled analogue, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-MCHCA), as an internal standard in an isotope dilution framework.[1][2][3][4] Due to the polar and non-volatile nature of the target dicarboxylic acid, a crucial derivatization step using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is detailed to ensure thermal stability and amenability to GC-MS analysis.[5][6] This application note covers the entire workflow, from sample preparation, including enzymatic deconjugation and solid-phase extraction (SPE), to instrumental analysis and data processing, providing researchers with a self-validating and highly accurate protocol.

Introduction and Scientific Rationale

Human biomonitoring is a critical tool for evaluating internal exposure to environmental chemicals like plasticizers.[7][8] Direct measurement of the parent compound, such as DINCH, is often impractical due to its rapid metabolism within the body.[9][10] Therefore, analytical efforts focus on quantifying its urinary metabolites, which serve as reliable biomarkers of exposure.[9][11] The target analyte, MCHCA, is a significant metabolite of DINCH. However, like many organic acids, its two carboxylic acid functional groups render it highly polar and non-volatile, making direct analysis by GC impossible.

The Causality Behind Experimental Choices:

• Isotope Dilution Mass Spectrometry (IDMS): To achieve the highest level of accuracy and precision, this method employs a stable isotope-labeled internal standard (SIL-IS), d8-MCHCA.[12] A known quantity of the SIL-IS is spiked into each sample at the beginning of the workflow. Because the SIL-IS is chemically and physically almost identical to the native analyte, it experiences the same losses during extraction, derivatization, and injection.[13][14] By measuring the ratio of the native analyte to the known amount of SIL-IS, the method effectively corrects for matrix effects and procedural variability, ensuring data integrity.[14][15]

• Enzymatic Deconjugation: In the body, metabolites are often conjugated with glucuronic acid to increase their water solubility and facilitate excretion.[9][10] To measure the total exposure, a hydrolysis step using β-glucuronidase is essential to cleave this conjugate and liberate the free metabolite for analysis.

• Chemical Derivatization: The core challenge in the GC analysis of polar, polyfunctional molecules like MCHCA is their lack of volatility and thermal stability.[16] Derivatization is a mandatory step to convert the polar -COOH groups into non-polar, thermally stable esters.[17] Silylation using BSTFA is chosen here as it is a highly efficient reaction that produces trimethylsilyl (TMS) derivatives suitable for direct injection, often providing lower detection limits and better reproducibility compared to other methods like esterification.[5][6]

Materials and Instrumentation

Reagents and Standards

• Reference Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (MCHCA)

• Internal Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-MCHCA)[1][3]

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Enzyme: β-glucuronidase from Helix pomatia

• Solvents: Acetonitrile, Ethyl Acetate, Hexane (all HPLC or pesticide residue grade)

• Buffers: Ammonium Acetate, Acetic Acid

• SPE Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB), 60 mg, 3 mL

• Reagent Water: HPLC-grade or equivalent

Instrumentation

• Gas Chromatograph: Agilent 7890B or equivalent, equipped with a split/splitless injector.

• Mass Spectrometer: Agilent 5977B MSD or equivalent single quadrupole or tandem mass spectrometer.

• Autosampler: For automated, reproducible injections.

• Analytical Balance: Capable of weighing to 0.01 mg.

• Centrifuge, Vortex Mixer, Nitrogen Evaporator.

Detailed Analytical Protocols

Preparation of Standards and Quality Controls (QCs)

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of MCHCA and d8-MCHCA standards. Dissolve each in acetonitrile to a final volume of 5.0 mL to create individual stock solutions. Store at -20°C.

• Intermediate Spiking Solutions: Prepare a mixed working solution containing MCHCA at various concentrations and a fixed concentration of the d8-MCHCA internal standard by diluting the primary stocks in acetonitrile. This solution will be used to create the calibration curve and QCs.

• Calibration Standards: Spike appropriate volumes of the intermediate spiking solution into a surrogate matrix (e.g., reagent water or pooled, analyte-free urine) to create a calibration curve with at least 5 concentration levels.

• Quality Control Samples: Prepare QCs at low, medium, and high concentrations in the same manner as the calibration standards, using a separate stock weighing if possible.

Sample Preparation and Extraction Workflow

The entire process from sample receipt to analysis is designed to ensure maximum recovery and minimize contamination.

Caption: Workflow for d8-MCHCA analysis.

Step-by-Step Protocol:

• Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex to mix. Centrifuge at 3000 rpm for 10 minutes to pellet any sediment. Transfer a 1.0 mL aliquot of the supernatant to a clean glass tube.

• Internal Standard Fortification: Add a precise volume (e.g., 50 µL) of the d8-MCHCA working solution to every sample, calibrator, and QC. Vortex briefly. This step is foundational to the isotope dilution method.[12][13]

• Enzymatic Hydrolysis: Add 500 µL of 1.0 M ammonium acetate buffer (pH 6.5) and 20 µL of β-glucuronidase enzyme solution. Vortex gently and incubate in a water bath at 37°C for at least 4 hours (or overnight) to ensure complete deconjugation of glucuronidated metabolites.[10]

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge with 3 mL of ethyl acetate followed by 3 mL of methanol and 3 mL of reagent water.

  • Load the entire hydrolyzed sample onto the cartridge.

  • Wash the cartridge with 3 mL of reagent water to remove salts and polar interferences.

  • Dry the cartridge under vacuum or nitrogen for 10 minutes.

  • Elute the analytes with 3 mL of ethyl acetate into a clean collection tube.

• Evaporation: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40-50°C. It is critical to ensure the sample is completely dry before derivatization.

• Derivatization:

  • Add 50 µL of ethyl acetate to reconstitute the residue.

  • Add 50 µL of BSTFA (+1% TMCS).[5][6]

  • Cap the tube tightly, vortex, and heat at 70°C for 30 minutes to complete the silylation reaction.

  • Cool to room temperature and transfer the final extract to a GC autosampler vial with an insert.

GC-MS Instrumental Analysis

The following parameters serve as a robust starting point and should be optimized for the specific instrument in use.

Parameter	Setting	Rationale
GC System
Injection Mode	Splitless	Maximizes sensitivity for trace-level analysis.
Injection Volume	1 µL	Standard volume for this mode.
Inlet Temperature	280 °C	Ensures rapid volatilization of derivatized analytes while minimizing thermal degradation.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides optimal separation efficiency.
Column	5% Phenyl-methylpolysiloxane (e.g., HP-5ms), 30 m x 0.25 mm, 0.25 µm	A versatile, non-polar column suitable for a wide range of derivatized organic molecules.
Oven Program	Initial 80°C (hold 2 min), ramp 15°C/min to 250°C, ramp 5°C/min to 310°C (hold 5 min)	Provides good separation of the target analyte from potential matrix components.
MS System
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, reproducible ionization method creating characteristic fragmentation patterns.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific, characteristic ions.
MS Source Temp.	230 °C	Standard operating temperature.
MS Quad Temp.	150 °C	Standard operating temperature.
Dwell Time	100 ms	Balances signal intensity with the number of data points across the chromatographic peak.

Table 1: Recommended GC-MS Parameters.

Ion Selection for SIM Mode

The selection of appropriate ions is critical for selective and sensitive quantification. The exact m/z values for the di-TMS derivatives of MCHCA and d8-MCHCA must be determined by injecting a high-concentration standard in full-scan mode. However, based on the structure, likely ions would include the molecular ion (M+) and characteristic fragments. For quantification, a stable, abundant ion is chosen, with one or two additional ions used as qualifiers to confirm identity.

Analyte	Role	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
MCHCA (di-TMS)	Target Analyte	To be determined empirically	To be determined empirically
d8-MCHCA (di-TMS)	Internal Standard	Quantifier Ion + 8 amu	Qualifier Ion(s) + 8 amu

Table 2: Example Structure for SIM Ion Selection.

Data Analysis and Method Validation

• Calibration Curve: Construct a calibration curve by plotting the response ratio (Peak Area of MCHCA / Peak Area of d8-MCHCA) against the concentration of MCHCA. A linear regression with a weighting factor (e.g., 1/x) is typically used.

• Quantification: Calculate the concentration of MCHCA in unknown samples using the regression equation derived from the calibration curve.

• Method Validation: The method should be validated according to established guidelines to ensure its performance is fit for purpose.[15][18] Key validation parameters include:

  • Linearity: Assessed by the correlation coefficient (r²) of the calibration curve, which should be >0.99.

  • Limit of Detection (LOD) & Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) of low-level spikes.

  • Precision: Assessed by analyzing replicate QC samples on the same day (intra-day precision) and on different days (inter-day precision). The relative standard deviation (RSD) should typically be <15%.

  • Accuracy: Determined by the percent recovery of spiked QC samples. Mean accuracy should be within 85-115%.

  • Selectivity: Confirmed by the absence of interfering peaks in blank matrix samples and by ensuring the ion ratios in samples match those in standards.

Conclusion

This application note details a robust and reliable GC-MS method for the quantification of the DINCH metabolite MCHCA in urine, utilizing its deuterated internal standard, d8-MCHCA. The protocol's strength lies in its use of isotope dilution, which corrects for analytical variability, and a necessary silylation step that renders the polar dicarboxylic acid amenable to GC analysis. By following the detailed steps for sample preparation, instrumental analysis, and quality control, researchers in environmental health and toxicology can generate high-quality biomonitoring data essential for assessing human exposure to DINCH plasticizers.

References

• Pietrogrande, M.C., Bacco, D., & Demaria, F. (2011). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures. Journal of Separation Science, 34(1), 1-10. [Link]

• Pietrogrande, M. C., et al. (2011). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: Comparison between silylation and esterification derivatization procedures. ResearchGate. [Link]

• Longdom Publishing. (n.d.). Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry. Journal of Analytical & Bioanalytical Techniques. [Link]

• Grimalt, S., et al. (2018). Gas chromatography-isotope dilution mass spectrometry method validation for target pesticides in soybeans. Food Additives & Contaminants: Part A, 36(2), 245-256. [Link]

• Marvin, C. H., & McCarry, B. E. (2002). Method of analyzing dicarboxylic acids.

• Centers for Disease Control and Prevention (CDC). (2024). References for Biomonitoring Analytical Methods. National Report on Human Exposure to Environmental Chemicals. [Link]

• Centers for Disease Control and Prevention (CDC). (2018). Phthalates and Plasticizers Metabolites Laboratory Procedure Manual. National Health and Nutrition Examination Survey. [Link]

• Koch, H. M., et al. (2003). Determination of four metabolites of the plasticizers Di(2-ethyl-hexyl) phthalate in human urine samples. International Archives of Occupational and Environmental Health, 76(2), 115-121. [Link]

• Goodwin, J. M., et al. (2021). Impact of internal standard selection on measurement results for long chain fatty acids in blood. Prostaglandins, Leukotrienes and Essential Fatty Acids, 170, 102293. [Link]

• Schug, K. A. (2017). The LCGC Blog: Potential for use of Stable Isotope–Labeled Internal Standards in Gas Chromatography–Vacuum Ultraviolet Spectroscopy Methods. LCGC North America. [Link]

• Zenkevich, I. G. (n.d.). Acids: Derivatization for GC Analysis. Encyclopedia of Chromatography. [Link]

• Wang, Y., et al. (2021). Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils. Molecules, 26(11), 3328. [Link]

• LGC Dr. Ehrenstorfer. (n.d.). Use of Stable Isotope Internal Standards for Trace Organic Analysis. LGC Standards White Paper. [Link]

• National Center for Biotechnology Information. (n.d.). 1,2-Cyclohexanedicarboxylic acid. PubChem Compound Summary for CID 15522. [Link]

• Kumar, A., et al. (2015). A Review on GC-MS and Method Development and Validation. International Journal of Pharmaceutical and Clinical Research, 7(4), 303-307. [Link]

• European Commission. (n.d.). D8 Monitoring & assessment. Marine Strategy Framework Directive - Competence Centre. [Link]

• Casas, L., et al. (2011). Human biological monitoring of suspected endocrine-disrupting compounds. International Journal of Andrology, 34(4 Pt 2), e153-e169. [Link]

• Fustinoni, S., et al. (2009). Biological monitoring and questionnaire for assessing exposure to ethylenebisdithiocarbamates in a multicenter European field study. Toxicology and Industrial Health, 25(1), 39-50. [Link]

• ECETOC. (2005). Guidance for the Interpretation of Biomonitoring Data. Technical Report No. 97. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 [lgcstandards.com]
• 3. clearsynth.com [clearsynth.com]
• 4. fishersci.be [fishersci.be]
• 5. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Human biological monitoring of suspected endocrine-disrupting compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ecetoc.org [ecetoc.org]
• 9. benchchem.com [benchchem.com]
• 10. wwwn.cdc.gov [wwwn.cdc.gov]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 14. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 15. tandfonline.com [tandfonline.com]
• 16. diverdi.colostate.edu [diverdi.colostate.edu]
• 17. CA2343985C - Method of analyzing dicarboxylic acids - Google Patents [patents.google.com]
• 18. impactfactor.org [impactfactor.org]

High-resolution mass spectrometry of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

An Application Note and Protocol for the High-Resolution Mass Spectrometric Analysis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester Utilizing a Deuterated Internal Standard

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the quantitative analysis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester, a metabolite of the plasticizer 1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH). The methodology leverages the precision and specificity of Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). To ensure the highest degree of accuracy and to correct for matrix effects and sample preparation variability, a stable isotope-labeled internal standard, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-Isomer), is employed. This guide is intended for researchers, scientists, and professionals in drug development and environmental analysis, offering detailed protocols from sample preparation to data interpretation.

Introduction and Scientific Rationale

1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH) is a widely used plasticizer in consumer products, including food packaging, medical devices, and toys. Human exposure to DINCH is prevalent, leading to the formation of various metabolites that are excreted in urine and feces. The monoester, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester, is a key secondary metabolite whose quantification is critical for human biomonitoring and toxicological risk assessment.

High-Resolution Mass Spectrometry (HRMS), particularly when coupled with liquid chromatography, offers unparalleled analytical capabilities for such applications. Instruments like Quadrupole Time-of-Flight (Q-TOF) and Orbitrap mass spectrometers provide high mass accuracy and resolution, enabling confident identification and differentiation of analytes from complex biological matrices.[1][2] This high resolving power is essential for generating unambiguous empirical formulas and for structural elucidation through MS/MS fragmentation analysis.[3]

The cornerstone of robust quantitative analysis by mass spectrometry is the use of a stable isotope-labeled internal standard (SIL-IS).[4] A deuterated internal standard, such as the d8-labeled version of the target analyte, is chemically identical to the analyte and thus exhibits the same behavior during sample extraction, chromatography, and ionization.[5] However, its increased mass allows it to be distinguished by the mass spectrometer. By adding a known amount of the SIL-IS to each sample at the beginning of the workflow, it serves as an internal reference to compensate for analyte loss, matrix-induced ion suppression or enhancement, and variations in instrument response, thereby dramatically improving the accuracy and precision of the measurement.[4][6]

This application note details a validated approach for the sensitive and selective quantification of this DINCH metabolite using a Q-TOF or Orbitrap HRMS system.

Principle of the Method

The method involves the extraction of the target analyte and the spiked deuterated internal standard from a biological matrix (e.g., urine or plasma). The extract is then subjected to liquid chromatographic separation on a reverse-phase C18 column. The separated compounds are ionized using electrospray ionization (ESI) in negative mode, which is highly effective for dicarboxylic acids as they readily deprotonate to form [M-H]⁻ ions.

The HRMS instrument acquires full-scan mass spectra with high mass accuracy, allowing for the extraction of ion chromatograms corresponding to the exact masses of the analyte and the d8-internal standard. Quantification is achieved by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve prepared in the same matrix. Confirmation of the analyte's identity is achieved by comparing its retention time, accurate mass, and MS/MS fragmentation pattern to that of an authentic reference standard.

Experimental Design and Protocols

Materials and Reagents

• Analyte Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (Molecular Formula: C₁₇H₂₈O₆, Mol. Wt.: 328.40 g/mol ).[7]

• Internal Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (Molecular Formula: C₁₇H₂₀D₈O₆, Mol. Wt.: 336.45 g/mol ).[8][9]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (99%+).

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode anion exchange), Protein Precipitation plates/tubes, Zinc Sulfate solution (for plasma).

• Matrix: Human plasma or urine (pooled, analyte-free for calibration standards).

Sample Preparation Protocol (Human Plasma)

This protocol is designed to efficiently remove proteins and phospholipids while concentrating the analyte of interest.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, calibrator, or quality control (QC) sample.

• Internal Standard Spiking: Add 10 µL of the d8-Internal Standard working solution (e.g., at 1 µg/mL in methanol) to each tube. Vortex briefly. This early addition is crucial as it ensures the IS compensates for variability in all subsequent steps.

• Protein Precipitation: Add 400 µL of cold acetonitrile containing 1% formic acid. This step denatures and precipitates the bulk of plasma proteins.

• Vortex & Centrifuge: Vortex the tubes vigorously for 1 minute. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube, avoiding the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. This step concentrates the analytes and removes the organic solvent.[10]

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex to ensure complete dissolution.

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer for Analysis: Transfer the final supernatant to an LC-MS vial for injection.

LC-HRMS Instrumentation and Parameters

The following parameters are provided as a starting point and should be optimized for the specific instrument used.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Setting
LC System	High-Performance UHPLC/HPLC System
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Elution	5% B to 95% B over 8 min, hold for 2 min, re-equilibrate

Table 2: High-Resolution Mass Spectrometry Parameters

Parameter	Recommended Setting (Q-TOF or Orbitrap)
Ion Source	Electrospray Ionization (ESI)
Ionization Mode	Negative
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temp.	450°C
Gas Flow (N₂)	Desolvation: 800 L/hr; Cone: 50 L/hr
Acquisition Mode	Full Scan MS and Data-Dependent MS/MS (ddMS2)
Mass Range (MS1)	100 - 500 m/z
Resolution (MS1)	> 30,000 FWHM
Collision Energy	Ramped (e.g., 10-40 eV for ddMS2)
Data Acquisition	Centroid

Experimental Workflow Visualization

The overall analytical process is summarized in the workflow diagram below.

Fig 1. Detailed experimental workflow from sample preparation to final quantification.

Results and Data Interpretation

Accurate Mass and Chromatographic Performance

The high resolution of the mass spectrometer allows for the determination of the analyte's mass with high accuracy (typically < 5 ppm error), confirming its elemental composition.

• Analyte [M-H]⁻: Calculated Exact Mass: C₁₇H₂₇O₆⁻ = 327.1813

• d8-Internal Standard [M-H]⁻: Calculated Exact Mass: C₁₇H₁₉D₈O₆⁻ = 335.2316

Under the proposed LC conditions, the analyte and the d8-internal standard should co-elute, appearing as sharp, symmetrical peaks.[4] Their identical chemical nature ensures they experience the same chromatographic conditions and any potential matrix effects simultaneously.

Fragmentation Analysis (MS/MS)

Data-dependent MS/MS experiments are performed to generate fragment ions for structural confirmation. The fragmentation of the dicarboxylic acid monoester in negative ion mode is predictable. Key fragmentation pathways include cleavage of the ester bond and losses of small neutral molecules like H₂O and CO₂.[11]

The d8 label on the cyclohexane ring is a powerful diagnostic tool. Fragments retaining this ring will exhibit an 8 Da mass shift compared to the corresponding fragments from the unlabeled analyte, providing unequivocal evidence of the analyte's identity.

Fig 2. Proposed MS/MS fragmentation pathways for the analyte and its d8-labeled internal standard.

Method Validation

A robust LC-HRMS method must be validated to ensure its performance is suitable for its intended purpose.[12][13] Key validation parameters should be assessed according to established guidelines.

Table 3: Summary of Method Validation Parameters

Parameter	Description	Acceptance Criteria
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte. Assessed by a calibration curve.	R² > 0.99
Accuracy	The closeness of the measured value to the true value. Assessed using QC samples at different levels.	Within ±15% of nominal value
Precision	The degree of agreement among individual test results. Assessed as %CV for replicate QC samples.	%CV < 15%
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.	S/N > 10, within accuracy/precision limits
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No interfering peaks at the analyte retention time
Matrix Effect	The alteration of ionization efficiency by co-eluting matrix components. Assessed by comparing analyte response in matrix vs. neat solution.	Corrected by the d8-internal standard
Recovery	The efficiency of the extraction procedure. Assessed by comparing pre-extraction vs. post-extraction spiked samples.	Consistent and reproducible

Conclusion

The described LC-HRMS method provides a robust, sensitive, and highly selective protocol for the quantification of a key DINCH metabolite in biological matrices. The use of high-resolution mass spectrometry ensures confident identification through accurate mass measurement and characteristic fragmentation patterns. Critically, the incorporation of a stable isotope-labeled (d8) internal standard guarantees the highest level of data quality by correcting for inevitable variations during sample processing and analysis.[5] This methodology is fit for purpose in research and regulated environments requiring reliable data for human biomonitoring and exposure science.

References

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Chernushevich, I. V., Loboda, A. V., & Thomson, B. A. (2001). An introduction to quadrupole-time-of-flight mass spectrometry. Journal of Mass Spectrometry, 36(8), 849-865.
• Akomolafe, T. (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Academia.edu.
• AptoChem. (n.d.). Deuterated internal standards and bioanalysis.
• National Genomics Data Center. (n.d.). An introduction to quadrupole-time-of-flight mass spectrometry.
• Hernández, F., Portolés, T., Pitarch, E., & López, F. J. (Eds.). (n.d.). Applications of Time-of-Flight and Orbitrap Mass Spectrometry in Environmental, Food, Doping, and Forensic Analysis. Elsevier.
• Thermo Fisher Scientific. (n.d.). Quantitative analysis of environmental contaminants using Orbitrap Exploris GC.
• Separation Science. (n.d.). GC-Orbitrap for Environmental Analysis.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube.
• Thermo Fisher Scientific. (n.d.). Mass Spectrometry Applications for Environmental Analysis.
• Dargan, P. I., & Wood, D. M. (2014). Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications. Clinical Chemistry, 60(11), 1438-1440.
• LGC Standards. (n.d.). 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8.
• Resolian. (n.d.). 8 Essential Characteristics of LC-MS/MS Method Validation.
• Cambridge Isotope Laboratories. (n.d.). Cyclohexane-1,2-dicarboxylic acid, mono-(7-carboxy-4-methylheptyl) ester (unlabeled) 100 µg/mL in MTBE.
• Clearsynth. (n.d.). 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8.
• Vogl, C., & Griesmacher, A. (2016). A suggested standard for validation of LC-MS/MS based analytical series in diagnostic laboratories. Journal of Laboratory Medicine, 40(5), 335-342.
• Organomation. (n.d.). Preparing Samples for LC-MS/MS Analysis.
• Grossert, J. S., et al. (2000). Primary fragmentations by MS/MS of [M-H]⁻ ions from dicarboxylic acids and some monoesters having C-3 to C-12 chain lengths. Journal of Mass Spectrometry, 35(3), 339-348.

Sources

• 1. Applications of Time-of-Flight and Orbitrap Mass Spectrometry in Environmental, Food, Doping, and Forensic Analysis, Volume 71 - 1st Edition | Elsevier Shop [shop.elsevier.com]
• 2. Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. texilajournal.com [texilajournal.com]
• 7. isotope.com [isotope.com]
• 8. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 [lgcstandards.com]
• 9. clearsynth.com [clearsynth.com]
• 10. organomation.com [organomation.com]
• 11. researchgate.net [researchgate.net]
• 12. resolian.com [resolian.com]
• 13. A suggested standard for validation of LC-MS/MS based analytical series in diagnostic laboratories - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving signal intensity for 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 in mass spectrometry

Analyte Focus: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-cx-MINCH)

Welcome to the technical support guide for improving the mass spectrometry signal intensity of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 . This document is designed for researchers, scientists, and drug development professionals who use this deuterated internal standard for the quantification of plasticizer metabolites. As a dicarboxylic acid monoester, this molecule presents unique challenges and opportunities for optimization in LC-MS analysis.[1][2]

This guide provides a series of troubleshooting questions and in-depth answers, moving from fundamental concepts to advanced optimization strategies. Our goal is to empower you with the scientific rationale behind each experimental choice, enabling you to systematically diagnose and resolve issues with low signal intensity.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Fundamental Issues & Initial Checks

Q1: I'm seeing very low or no signal for my d8-cx-MINCH standard. Where should I start?

A1: When encountering low signal, it's crucial to start with the most fundamental aspects of your LC-MS system and the analyte's chemistry. This molecule has two carboxylic acid functional groups, which dictates its behavior in solution and during ionization.

Initial Troubleshooting Workflow:

Caption: Initial troubleshooting workflow for low signal intensity.

• Confirm Ionization Mode: This analyte contains two carboxylic acid groups, which are readily deprotonated. Therefore, it should be analyzed using Electrospray Ionization (ESI) in Negative Ion Mode . In negative mode, you will be monitoring for the deprotonated molecule, [M-H]⁻. Analyzing in positive mode will yield little to no signal.[3][4]

• Check Standard Integrity: Ensure your stock solution of d8-cx-MINCH is correctly prepared and has not degraded. Verify the solvent is appropriate and that the concentration is within the expected working range for your instrument.[5]

• Basic Instrument Health: Before troubleshooting the method, confirm the mass spectrometer is performing optimally. Run your system's tune and calibration routines to ensure mass accuracy and detector response are satisfactory.[5][6][7]

Q2: Which precursor ion should I be looking for in my MS scans?

A2: Given the molecular formula C₁₇H₂₀D₈O₆, the monoisotopic molecular weight is approximately 336.45 g/mol .[1][8] In negative ESI mode, the primary ion you will observe is the singly deprotonated molecule, [M-H]⁻.

• Expected Precursor Ion (m/z): ~335.2

  • Calculation: (Monoisotopic Mass of C₁₇H₂₈O₆ ≈ 328.19) + (8 Deuterium atoms) - (1 Hydrogen atom) ≈ 335.2

  • A high-resolution mass spectrometer will provide a more exact mass for confirmation.[9]

You may also see a doubly deprotonated ion, [M-2H]²⁻, at approximately m/z 167.1, but this is typically much lower in abundance and less suitable for quantification. Focus your efforts on optimizing the [M-H]⁻ signal.

Section 2: Mitigating Ion Suppression

Q3: My standard looks fine when injected in a clean solvent, but the signal drops significantly when I inject it into a prepared sample from a biological matrix. What's happening?

A3: This is a classic symptom of ion suppression . Ion suppression occurs when components from your sample matrix (e.g., salts, lipids, proteins) co-elute with your analyte and interfere with its ionization in the MS source.[10][11] Essentially, the matrix components compete with your analyte for the available charge on the ESI droplet surface, reducing the number of analyte ions that reach the gas phase and enter the mass spectrometer.[12]

Caption: Mechanism of ion suppression in the ESI source.

Q4: How can I definitively test for and locate ion suppression in my method?

A4: The most effective way to diagnose ion suppression is through a post-column infusion experiment .[11] This technique allows you to visualize exactly where in your chromatographic run the suppression is occurring.

Protocol: Post-Column Infusion Experiment

• Preparation:

  • Prepare a solution of your d8-cx-MINCH standard in your mobile phase at a concentration that gives a stable, mid-level signal (e.g., 50-100 ng/mL).

  • Fill a syringe pump with this solution.

• Setup:

  • Connect the output of your LC column to a T-junction.

  • Connect the syringe pump to the second port of the T-junction.

  • Connect the third port of the T-junction to the MS inlet.

• Execution:

  • Start the syringe pump at a low, constant flow rate (e.g., 10-20 µL/min). You should see a stable signal baseline for your analyte's m/z.

  • Inject a blank matrix sample (a sample prepared without the analyte) onto the LC column and start your gradient.

• Interpretation:

  • Monitor the signal for your analyte's m/z throughout the run.

  • Any significant drop in the signal baseline indicates a region of ion suppression caused by co-eluting matrix components.

  • If the retention time of your d8-cx-MINCH peak falls within one of these suppression zones, your signal is being compromised.

Q5: I've confirmed ion suppression is affecting my analyte. What are the best strategies to reduce it?

A5: You have three primary strategies to combat ion suppression. Often, a combination of these is most effective.

• Improve Chromatographic Separation: Adjust your LC method to move your analyte peak away from the suppression zones.

  • Modify the gradient profile (make it shallower to increase resolution).

  • Try a different stationary phase (e.g., a column with a different chemistry like phenyl-hexyl instead of C18).[13]

• Enhance Sample Preparation: The goal is to remove interfering matrix components before injection.

  • Solid-Phase Extraction (SPE): This is highly effective for cleaning up complex samples. Choose a sorbent that retains your analyte while allowing matrix components to be washed away.

  • Liquid-Liquid Extraction (LLE): An alternative method to separate your analyte into a clean solvent phase.

  • Simple Dilution: If your signal is strong enough, simply diluting the sample can reduce the concentration of matrix components below the level where they cause significant suppression.[12][14]

• Reduce Injection Volume: Injecting a smaller volume of your sample can also lessen the total amount of matrix introduced into the system.

Section 3: LC Method & Mobile Phase Optimization

Q6: How does mobile phase pH affect the signal of a dicarboxylic acid like d8-cx-MINCH?

A6: Mobile phase pH is one of the most critical parameters for analyzing acidic compounds in negative ESI mode. To achieve efficient ionization, the carboxylic acid groups must be deprotonated (in the -COO⁻ form) in the ESI droplet.

• The Rule of Thumb: The mobile phase pH should be at least 1.5 to 2 units above the pKa of your analyte. The pKa of a typical carboxylic acid is around 4-5.

• Causality: At a high pH, the equilibrium R-COOH ⇌ R-COO⁻ + H⁺ is shifted far to the right. This pre-forms the negative ions in solution, making them readily available for desolvation and detection in the mass spectrometer. A low pH would suppress this deprotonation, leading to a drastic drop in signal.[15][16][17]

Q7: What mobile phase additives are best for enhancing the signal of d8-cx-MINCH in negative ESI mode?

A7: The choice of additive is crucial for both good chromatography and high sensitivity. For negative mode analysis of carboxylic acids, a basic additive is required.

Additive	Typical Concentration	Pros	Cons
Ammonium Hydroxide (NH₄OH)	0.05% - 0.2%	Excellent for promoting deprotonation; highly volatile and MS-friendly. Often provides the best signal enhancement for acids.[18]	Can cause peak tailing on some silica-based columns if pH is too high (>8).
Ammonium Acetate (NH₄OAc)	5 - 10 mM	Volatile buffer that can provide good peak shape and stable pH.	May be less effective at signal enhancement than NH₄OH. Can form adducts with some compounds.[19]
Formic Acid / Acetic Acid	0.1%	DO NOT USE for negative mode analysis of acids.	These are acidic additives that will suppress the necessary deprotonation of your analyte, severely reducing or eliminating the signal.[17][19]

Recommendation: Start with a mobile phase containing a low concentration of ammonium hydroxide (e.g., 0.1%) and optimize from there.[18]

Section 4: Mass Spectrometer Source Optimization

Q8: Beyond choosing negative mode, which MS source parameters should I tune to maximize signal?

A8: Optimizing the ESI source parameters is essential for maximizing the efficiency of ion generation and transmission into the mass spectrometer. A systematic approach is best.

Protocol: Systematic ESI Source Parameter Optimization

• Setup: Infuse a solution of your analyte directly into the MS source using a syringe pump to get a stable signal.

• Methodology: Adjust one parameter at a time while monitoring the signal intensity. Record the value that gives the highest and most stable signal.

• Key Parameters to Optimize:

  • Spray Voltage (Capillary Voltage): This creates the ESI spray. There is a "sweet spot"; too low and the spray is unstable, too high and you can cause discharge which reduces signal. Typical range for negative mode is -2.5 to -4.5 kV.[20]

  • Drying Gas Temperature: This helps evaporate the solvent from the ESI droplets. Higher temperatures improve desolvation, but excessive heat can degrade thermally labile compounds. A good starting point is 300-350 °C.

  • Drying Gas Flow: This sweeps away the neutral solvent vapor. Higher flow rates can improve sensitivity but may reduce stability if too high.

  • Nebulizer Gas Pressure: This assists in forming the initial aerosol. Optimize for a stable spray and consistent signal.[20]

Table: Typical Starting ESI Source Parameters (Negative Mode)

Parameter	Starting Value Range	Purpose
Spray Voltage	-3.0 to -4.0 kV	Establishes a stable electrospray
Drying Gas Temp.	325 °C	Promotes solvent evaporation
Drying Gas Flow	8 - 12 L/min	Removes neutral solvent vapor
Nebulizer Gas	30 - 45 psi	Assists in droplet formation
Sheath Gas Temp.	350 - 400 °C	Aids in desolvation and ion focusing
Sheath Gas Flow	10 - 12 L/min	Shapes and contains the ESI plume

Note: Optimal values are highly instrument-dependent. Always optimize systematically for your specific mass spectrometer.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Journal of Analytical Chemistry & Research. [Link]

• How can I identify Ion Suppression in Biological Sample Analysis? (n.d.). Providion Group. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. (n.d.). Chromatography Online. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2025, November 19). AMSbiopharma. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. (n.d.). LCGC International. [Link]

• Electrospray ionization ion mobility spectrometry of carboxylate anions: ion mobilities and a mass-mobility correlation. (2005, September 8). PubMed. [Link]

• Effect of magnesium ion in the analysis of carboxylated compounds by electrospray-mass spectrometry. (n.d.). ResearchGate. [Link]

• Electrospray Ionization Ion Mobility Spectrometry of Carboxylate Anions: Ion Mobilities and a Mass−Mobility Correlation. (2005, August 12). ACS Publications. [Link]

• Electrospray ionization ion mobility spectrometry of carboxylate anions: ion mobilities and a mass-mobility correlation. (2005, September 8). Semantic Scholar. [Link]

• Better ionization with pH optimization. (2020, October 1). Wiley Analytical Science. [Link]

• 4 Steps to Successful Compound Optimization on LC-MS/MS. (2024, July 30). Technology Networks. [Link]

• Effect of Magnesium Ion in the Analysis of Carboxylated Compounds by Electrospray-Mass Spectrometry. (n.d.). AMiner. [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023, September 11). GMI, Inc.. [Link]

• Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. (2023, January 19). National Institutes of Health (NIH). [Link]

• The Critical Role of Mobile Phase pH in the Performance of Oligonucleotide Ion-Pair Liquid Chromatography–Mass Spectrometry Methods. (n.d.). Taylor & Francis Online. [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (n.d.). LCGC International. [Link]

• Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry. (n.d.). National Institutes of Health (NIH). [Link]

• Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry. (n.d.). Longdom Publishing. [Link]

• cis-cx-MINCH. (n.d.). PubChem, National Institutes of Health (NIH). [Link]

• Mass Spectrometer (MS) Troubleshooting Guide. (n.d.). CGSpace. [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. (2025, May 6). ZefSci. [Link]

• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. (2018, September 1). Chromatography Online. [Link]

• Yes. Increasing LC-MS Sensitivity can be that Simple. (2017, December 1). Chromatography Today. [Link]

• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. (n.d.). CAS. [Link]

• How can I increase the signal intensity and precision? (2015, January 8). ResearchGate. [Link]

• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. (n.d.). PubChem, National Institutes of Health (NIH). [Link]

Sources

• 1. usbio.net [usbio.net]
• 2. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Electrospray ionization ion mobility spectrometry of carboxylate anions: ion mobilities and a mass-mobility correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. gmi-inc.com [gmi-inc.com]
• 6. cgspace.cgiar.org [cgspace.cgiar.org]
• 7. zefsci.com [zefsci.com]
• 8. clearsynth.com [clearsynth.com]
• 9. cis-cx-MINCH | C17H28O6 | CID 155898864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. providiongroup.com [providiongroup.com]
• 13. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 14. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 15. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 16. tandfonline.com [tandfonline.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chromatographytoday.com [chromatographytoday.com]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Matrix Effects in the Analysis of DINCH Metabolites

Welcome to the technical support center for the analysis of 1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH) metabolites. This guide is designed for researchers, scientists, and professionals in drug development and toxicology who are working to accurately quantify DINCH metabolites in complex biological matrices such as urine. Here, we will address common challenges, with a primary focus on overcoming matrix effects, a significant hurdle in achieving reliable and reproducible results using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are DINCH and its primary urinary metabolites?

A1: DINCH is a non-phthalate plasticizer used as a safer alternative to some traditional phthalates in a variety of consumer products, including medical devices, toys, and food contact materials.[1][2] After human exposure, DINCH is metabolized and its secondary metabolites are excreted in the urine. The most abundant and commonly monitored urinary biomarkers for DINCH exposure are:

• OH-MINCH : cyclohexane-1,2-dicarboxylic acid-mono(hydroxy-isononyl) ester

• oxo-MINCH : cyclohexane-1,2-dicarboxylic acid-mono(oxo-isononyl) ester

• cx-MINCH : cyclohexane-1,2-dicarboxylic acid-monocarboxy isooctyl ester[3]

These oxidized metabolites are considered specific and suitable biomarkers for assessing human exposure to DINCH.[2][4]

Q2: What are matrix effects and why are they a concern in DINCH metabolite analysis?

A2: Matrix effects in LC-MS/MS analysis refer to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, un-analyzed components from the sample matrix.[5][6][7] This interference can lead to either signal suppression (a decrease in analyte response) or signal enhancement (an increase in analyte response), which can significantly compromise the accuracy, precision, and sensitivity of the quantification.[8][9]

Urine is a complex biological matrix containing various endogenous substances like salts, urea, and pigments.[10] During the analysis of DINCH metabolites, these matrix components can co-elute with the target analytes and interfere with their ionization in the mass spectrometer's source, leading to erroneous quantification.[5][6]

Q3: How can I determine if my analysis is affected by matrix effects?

A3: A quantitative assessment of matrix effects can be performed using the post-extraction spike method.[6][11] The matrix effect (ME) is calculated by comparing the peak area of an analyte spiked into a blank matrix extract (after the extraction procedure) with the peak area of the same analyte in a neat solvent standard at the same concentration.[6]

Formula for Matrix Effect Calculation: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

• An ME value of 100% indicates no matrix effect.

• An ME value < 100% indicates signal suppression.

• An ME value > 100% indicates signal enhancement.

Generally, ME values between 80% and 120% are considered acceptable, but significant deviations necessitate corrective actions.

Troubleshooting and Optimization Guide

This section provides a structured approach to troubleshooting and mitigating matrix effects during the analysis of DINCH metabolites.

Issue 1: Poor reproducibility and accuracy in my results.

High variability in your quality control samples and inaccurate measurements of standards are often the first indicators of significant and inconsistent matrix effects.

This suggests that your current sample preparation method is not adequately removing interfering matrix components, or your analytical method is not robust enough to handle the complexity of the urine matrix.

• Optimize Sample Preparation: The most effective strategy to combat matrix effects is to remove as many interfering components as possible before the sample is injected into the LC-MS/MS system.[12][13]

  • Enzymatic Hydrolysis: DINCH metabolites are often excreted as glucuronide conjugates.[3][4] An enzymatic hydrolysis step using β-glucuronidase is crucial to cleave these conjugates and measure the total metabolite concentration.[2][3][10]

  • Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex samples. For DINCH metabolites, a polymeric reversed-phase SPE sorbent is often effective.

  • Supported Liquid Extraction (SLE): SLE is an alternative to traditional liquid-liquid extraction and can provide cleaner extracts with less emulsion formation.[10]

• Refine Chromatographic Separation: Improving the separation of DINCH metabolites from matrix interferences is a key step.

  • Gradient Optimization: Adjust the mobile phase gradient to increase the resolution between the analytes and any co-eluting matrix components.

  • Column Chemistry: Consider using a different LC column with an alternative stationary phase chemistry (e.g., a biphenyl or pentafluorophenyl phase) to alter the selectivity of the separation.

• Implement a Robust Internal Standard Strategy: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for correcting matrix effects in LC-MS/MS analysis.[14]

  • A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ¹³C, D).[15]

  • Because the SIL-IS co-elutes with the analyte and experiences the same matrix effects, the ratio of the analyte to the SIL-IS remains constant, allowing for accurate quantification.[16][17][18]

Issue 2: Low signal intensity and poor sensitivity for DINCH metabolites.

If you are struggling to achieve the desired limits of detection (LOD) and quantification (LOQ), signal suppression due to matrix effects is a likely culprit.

Co-eluting matrix components are competing with your DINCH metabolites for ionization in the MS source, leading to a reduced signal.

• Matrix-Matched Calibration: Instead of preparing your calibration standards in a pure solvent, prepare them in a blank urine matrix that has undergone the same extraction procedure as your samples.[5][14] This helps to ensure that the calibration standards and the samples experience similar matrix effects, leading to more accurate quantification.[7]

• Sample Dilution: A straightforward approach to reducing matrix effects is to dilute the final sample extract.[11] This reduces the concentration of interfering matrix components introduced into the LC-MS/MS system. However, this approach is only viable if the resulting analyte concentrations are still well above the instrument's limit of detection.

• Optimize MS Source Conditions: Fine-tuning the ion source parameters, such as the gas flows, temperature, and voltages, can help to minimize the impact of matrix components on the ionization of your target analytes.

Experimental Protocols and Workflows

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general workflow for the extraction of DINCH metabolites from urine. Optimization may be required based on the specific SPE sorbent and equipment used.

Steps:

• Sample Pre-treatment: To a 1 mL urine sample, add 50 µL of the stable isotope-labeled internal standard mix.

• Enzymatic Hydrolysis: Add a solution of β-glucuronidase and incubate at an optimized temperature and time (e.g., 37°C for 2 hours) to deconjugate the metabolites.[2][3]

• SPE Column Conditioning: Condition a polymeric reversed-phase SPE cartridge with methanol followed by water.

• Sample Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent/water mixture to remove polar interferences.

• Elution: Elute the DINCH metabolites with an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Workflow for Method Validation

A robust method validation is essential to ensure the reliability of your data.[19][20][21][22] Key parameters to assess include:

• Selectivity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample.[19]

• Linearity: The range over which the instrument response is proportional to the analyte concentration.

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision measures the reproducibility of the measurements.[21]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.[19]

• Recovery: The efficiency of the extraction procedure.[19]

• Matrix Effect: Quantitatively assessed as described in FAQ 3.

Visualizations

Diagram 1: Troubleshooting Workflow for Matrix Effects

Sources

• 1. zl.tnuni.sk [zl.tnuni.sk]
• 2. series.publisso.de [series.publisso.de]
• 3. Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. biotage.com [biotage.com]
• 11. mdpi.com [mdpi.com]
• 12. agilent.com [agilent.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. benchchem.com [benchchem.com]
• 15. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 16. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. gtfch.org [gtfch.org]
• 20. researchgate.net [researchgate.net]
• 21. rr-americas.woah.org [rr-americas.woah.org]
• 22. Guidelines available for development, validation of analytical methods. [stacks.cdc.gov]

Stability and storage conditions for 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

Welcome to the technical support guide for 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. This resource is designed for researchers, scientists, and drug development professionals to ensure the optimal use, storage, and stability of this isotopically labeled standard. Here, we address common questions and troubleshooting scenarios encountered during experimental workflows.

Section 1: Product Identity and Overview

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is the deuterium-labeled form of a metabolite derived from the plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH).[1] Due to its isotopic labeling, it serves as an ideal internal standard for quantitative analysis by mass spectrometry in various matrices, particularly in metabolic, environmental, and toxicological studies.[2][3]

Understanding its chemical nature is the first step to ensuring its integrity throughout your experiments. The molecule features two key functional groups: a carboxylic acid and an ester. The stability of the ester linkage is a primary consideration for storage and handling.

Property	Value	Source
Chemical Name	2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid-d8	[1][2]
Molecular Formula	C₁₇H₂₀D₈O₆	[1][2]
Molecular Weight	336.45 g/mol	[1][2]
Appearance	Clear, Colourless, Thick Oil	[1]
Primary Application	Isotopic Labeled Analogue / Internal Standard	[1][4]

Section 2: Frequently Asked Questions (FAQs) on Storage and Stability

This section addresses the most common inquiries regarding the long-term and short-term stability of this compound.

Q1: What are the manufacturer-recommended storage conditions for this compound?

A1: The compound should be stored refrigerated at 4°C .[1] Some suppliers of the unlabeled analogue in solution recommend a range of +2°C to +8°C.[5] It is critical to note that the compound is hygroscopic , meaning it readily absorbs moisture from the atmosphere.[1] Therefore, storage in a tightly sealed vial, preferably within a desiccator or a dry, inert atmosphere (like argon or nitrogen), is paramount to prevent degradation.

Q2: How does its hygroscopic nature affect its stability?

A2: The primary degradation pathway for this molecule is the hydrolysis of its ester bond. Water, absorbed from the air, can act as a reactant to cleave the ester, yielding the parent 1,2-cyclohexanedicarboxylic acid and the corresponding deuterated alcohol side-chain. This process compromises the integrity of your standard, leading to inaccurate quantification. Storing it under desiccated conditions directly mitigates this risk.

Q3: What is the expected shelf-life of the compound?

A3: When stored unopened in its original vial under the recommended conditions (4°C, desiccated), the compound is expected to be stable for at least 1-2 years. Once opened, the shelf-life depends heavily on handling practices. If the vial is frequently opened and closed in a humid environment, degradation can occur more rapidly. For long-term use, we recommend aliquoting the neat oil into smaller, single-use vials under an inert atmosphere to minimize exposure to air and moisture.

Q4: I need to prepare a stock solution. What solvents are recommended and how stable will the solution be?

A4: The compound is slightly soluble in chloroform and methanol.[1] For analytical purposes, other aprotic organic solvents such as acetonitrile, ethyl acetate, or methyl tert-butyl ether (MTBE) are also suitable.

The stability of the compound in solution is generally lower than in its neat form. We recommend the following:

• Solvent Choice: Use high-purity, anhydrous (dry) solvents to minimize water content and prevent hydrolysis.

• Storage of Solutions: Store stock solutions at -20°C or lower in tightly sealed vials with PTFE-lined caps. This low temperature significantly slows the rate of any potential degradation reactions.

• Working Solutions: Prepare fresh working solutions from the stock solution daily or as needed for your experiments. Avoid repeated freeze-thaw cycles of the stock solution by preparing intermediate-concentration aliquots.

Condition	Recommended Temperature	Key Considerations
Unopened, Neat	4°C	Store in a desiccator; tightly sealed.[1]
Opened, Neat	4°C	Blanket with inert gas (Ar, N₂); store in a desiccator.
Stock Solution	≤ -20°C	Use anhydrous solvent; store in tightly sealed vials.
Working Solution	≤ 4°C	Prepare fresh daily from stock for best results.

Section 3: Experimental Protocols & Workflows

Adhering to a validated workflow is crucial for maintaining the integrity of the standard.

Protocol 1: Handling and Aliquoting the Neat Compound

This protocol is designed to minimize exposure to atmospheric moisture.

• Preparation: Allow the vial of the neat compound to equilibrate to room temperature for at least 30 minutes in a desiccator before opening. This prevents condensation of moisture onto the cold oil.

• Inert Atmosphere: If available, perform all subsequent steps in a glove box or under a gentle stream of dry nitrogen or argon gas.

• Dispensing: Using a positive displacement pipette or a gas-tight syringe, carefully transfer the desired amount of the viscous oil into pre-weighed, amber glass vials.

• Sealing: Immediately cap the new aliquot vials. If not working under an inert atmosphere, briefly flush the headspace of each vial with dry nitrogen before sealing.

• Storage: Store the aliquots and the main vial at 4°C in a desiccator.

Workflow for Preparation of Standards

Caption: Recommended workflow from receiving the compound to analytical use.

Section 4: Troubleshooting Guide

Q1: My calibration curve is non-linear or my QC samples are failing. Could the standard be the issue?

A1: Yes, degradation of the standard is a common cause of such issues. Inconsistent results often point to compromised stock or working solutions.

• Potential Cause 1: Hydrolysis. As discussed, the ester bond can hydrolyze. This reduces the concentration of the intact parent molecule, leading to a lower-than-expected instrument response. You may see a corresponding increase in a peak associated with 1,2-cyclohexanedicarboxylic acid.

• Potential Cause 2: Solvent Evaporation. If vials are not sealed properly, solvent can evaporate from your stock solution, artificially increasing the concentration of the standard and causing positive bias in your results.

• Recommended Action: Prepare a fresh stock solution from the neat material or a new aliquot. Use fresh, anhydrous solvent and follow the recommended handling protocols. If the issue persists, the neat material itself may be compromised.

Troubleshooting Logic for Inconsistent Results

Caption: A decision tree for troubleshooting inconsistent analytical data.

Q2: The neat compound appears cloudy or has crystallized. Is it still usable?

A2: The compound is described as a clear, colorless, thick oil.[1] Cloudiness could indicate water absorption or the presence of impurities. Crystallization may occur if stored at temperatures significantly below 4°C.

• Recommended Action: First, allow the vial to warm to room temperature and gently vortex to see if the material returns to a clear, homogenous oil. If cloudiness persists, it may indicate degradation. If it has crystallized, gentle warming (e.g., to 30-40°C) may be required to re-dissolve it. However, if the appearance has permanently changed, its purity is questionable, and using a fresh aliquot is the safest course of action.

References

• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem. National Center for Biotechnology Information. Available at: [Link]

• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 - Xi'an Qiyue Biotechnology. Xi'an Qiyue Biotechnology Co., Ltd. Available at: [Link]

• A practical and environmentally friendly protocol for synthesis of α-deuterated carboxylic acids - PubMed. National Center for Biotechnology Information. Available at: [Link]

• Late-Stage β-C(sp3)–H Deuteration of Carboxylic Acids - ChemRxiv. ChemRxiv. Available at: [Link]

Sources

• 1. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8-西安齐岳生物 [0qy.com]
• 2. clearsynth.com [clearsynth.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. isotope.com [isotope.com]

Technical Support Center: Synthesis and Analysis of Deuterated Internal Standards

Welcome to the technical support center for the synthesis and application of deuterated internal standards. This guide is designed for researchers, scientists, and drug development professionals who rely on the precision of isotope dilution mass spectrometry. Here, we move beyond simple protocols to address the nuanced challenges and common pitfalls encountered during the synthesis, purification, and analytical verification of these critical reagents. Our goal is to provide you with the field-proven insights and technical expertise needed to ensure the integrity and accuracy of your quantitative data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the planning and execution of experiments involving deuterated internal standards.

Q1: What is the fundamental difference between "isotopic enrichment" and "isotopic purity" or "species abundance"?

This is a critical and often misunderstood distinction.[1]

• Isotopic Enrichment refers to the percentage of deuterium at a specific labeled position within a molecule. For example, if a deuterating reagent has "99.5% D enrichment," it means that for any given site it modifies, there is a 99.5% chance of incorporating a deuterium atom and a 0.5% chance of a hydrogen atom remaining.[1]

• Isotopic Purity (or Species Abundance) refers to the percentage of the entire population of molecules that has the desired, fully deuterated composition.[1]

These two values are not interchangeable. A starting material with 99.5% isotopic enrichment will not produce a final product where 99.5% of the molecules are the fully deuterated version, especially with multiple deuterium labels. The distribution of isotopologues follows a statistical pattern.[1] For a molecule with six deuterium atoms (d6), even with 99.5% enrichment at each site, a small but significant population of d5, d4, and other species will be present.[1]

Q2: How many deuterium atoms are ideal for an internal standard?

The general recommendation is to incorporate between 2 and 10 deuterium atoms.[2][3]

• Rationale for a Minimum: A sufficient number of deuterium atoms (typically ≥3 Da shift) is necessary to ensure the mass-to-charge ratio (m/z) of the internal standard is distinct from the natural isotopic distribution of the analyte (e.g., from naturally occurring ¹³C).[2][4] This prevents "isotopic crosstalk," where the analyte's natural isotopes contribute to the internal standard's signal.[4]

• Rationale for a Maximum: Excessive deuteration can sometimes lead to chromatographic separation from the analyte due to the kinetic isotope effect, where the stronger C-D bonds cause slight changes in polarity and retention time.[2][5] This can compromise quantification accuracy if the analyte and internal standard experience different matrix effects.[5]

Q3: Where should I place the deuterium labels on the molecule?

Label placement is paramount for the stability of the internal standard. Labels should be placed in chemically stable, non-exchangeable positions.[2]

• Positions to Avoid:

  • Heteroatoms: Hydrogens on -OH, -NH, -SH groups are highly susceptible to exchange with hydrogen from the solvent (a phenomenon known as H/D exchange or "back-exchange").[5][6]

  • Labile Carbons: Carbons adjacent to carbonyl groups (α-carbons) or other electron-withdrawing groups can have acidic protons that are prone to exchange, especially under acidic or basic conditions.[5][7]

• Ideal Positions:

  • Aromatic Rings: C-D bonds on aromatic rings are generally very stable.[2]

  • Aliphatic Chains: Saturated, unactivated C-D bonds are also highly stable.[6]

  • Metabolically Stable Positions: Avoid placing labels at known sites of metabolism if the goal is to perfectly mimic the analyte's biological behavior.[2]

Q4: Which analytical techniques are required to characterize my deuterated standard?

A multi-technique approach is essential for comprehensive characterization.[8][9]

• High-Resolution Mass Spectrometry (HRMS): This is the primary technique for determining isotopic purity and the distribution of isotopologues.[9][10][11] It provides a precise mass-to-charge ratio, allowing for the separation and quantification of ions from the desired deuterated species and any residual hydrogen-containing species.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is crucial for confirming the molecular structure and, importantly, the specific positions of the deuterium labels.[8][9] Quantitative NMR (qNMR) can also provide a highly accurate measure of absolute isotopic purity.[11]

Technique	Primary Information Provided	Key Advantages
LC-HRMS	Isotopic purity, isotopologue distribution, chemical purity	High sensitivity, low sample consumption, direct measurement of mass.[10]
NMR	Structural integrity, position of deuterium labels, isotopic purity	Confirms label location, provides absolute quantification (qNMR).[9][11]
GC-MS	Isotopic ratios, molecular weight (for volatile compounds)	Complements LC-MS for different compound classes.[8]

Part 2: Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common problems encountered during the synthesis and analysis of deuterated internal standards.

Issue 1: Low or Inconsistent Isotopic Purity in the Final Product

Symptom: HRMS analysis shows a high abundance of undesired isotopologues (e.g., d(n-1), d(n-2)) and a lower-than-expected abundance of the target fully deuterated molecule.

Potential Causes & Solutions:

• Incomplete Deuteration Reaction:

  • Causality: The reaction may not have reached completion due to insufficient reaction time, inadequate temperature, or a suboptimal ratio of the deuterating reagent to the substrate. The kinetic isotope effect can also make the replacement of the last few protons slower and more difficult.

  • Troubleshooting Steps:

    • Optimize Reaction Conditions: Increase the reaction time, temperature, or the molar excess of the deuterating agent.

    • Monitor Reaction Progress: Use techniques like LC-MS to take time-point samples from the reaction mixture to determine when the reaction has plateaued.

    • Consider a Stronger Reagent: If using a mild deuterating agent, switching to a more powerful one (e.g., a stronger deuterated base or a more active catalyst) may be necessary.

• H/D Back-Exchange During Workup or Purification:

  • Causality: Protic solvents (like water, methanol, ethanol) or acidic/basic conditions used during the workup or purification (e.g., chromatography) can facilitate the exchange of deuterium atoms back to hydrogen, especially at labile positions.[5][12]

  • Troubleshooting Steps:

    • Use Aprotic or Deuterated Solvents: Whenever possible, use aprotic solvents (e.g., DCM, THF, acetonitrile) for extraction and workup. If a protic solvent is unavoidable, consider using its deuterated counterpart (e.g., D₂O, MeOD).

    • Avoid pH Extremes: Neutralize the reaction mixture carefully and avoid strong acids or bases during purification.[13]

    • Minimize Exposure Time: Perform workup and purification steps as quickly as possible to reduce the time the compound is exposed to exchange-promoting conditions.

• Impure Deuterating Reagent:

  • Causality: The deuterating reagent itself may have a lower isotopic enrichment than specified, leading to the incorporation of hydrogen instead of deuterium.

  • Troubleshooting Steps:

    • Verify Reagent Purity: If possible, analyze the deuterating reagent itself (or a simple derivative) by MS or NMR to confirm its isotopic enrichment.

    • Source from a Reputable Supplier: Ensure that reagents are purchased from suppliers who provide a certificate of analysis with detailed isotopic enrichment data.

Workflow for Diagnosing Low Isotopic Purity

Caption: Troubleshooting workflow for low isotopic purity.

Issue 2: Isotopic Scrambling or Loss of Deuterium During LC-MS Analysis

Symptom: The mass spectrum of the final, purified standard shows evidence of H/D exchange or scrambling (randomization of D position), particularly in MS/MS experiments. This can manifest as a loss of a deuterium atom from a fragment ion that should have retained it.

Potential Causes & Solutions:

• In-Source H/D Exchange or Fragmentation:

  • Causality: The high temperatures and energetic conditions within the mass spectrometer's ion source (e.g., ESI) can sometimes promote H/D exchange with residual protic solvents in the mobile phase.[2][14] It can also cause unintended fragmentation.

  • Troubleshooting Steps:

    • Optimize Ion Source Parameters: Lower the ion source temperature and adjust voltages (e.g., collision energy) to find the softest ionization conditions possible that still provide adequate signal.[2]

    • Mobile Phase Selection: Ensure the mobile phase is well-degassed and of the highest purity. While often necessary, be aware that acidic modifiers can sometimes contribute to exchange for very labile compounds.

• Gas-Phase Scrambling During MS/MS:

  • Causality: Certain fragmentation techniques, most notably Collision-Induced Dissociation (CID), energize the entire molecule, which can cause protons and deuterons to migrate along the molecule's backbone before fragmentation occurs.[12][15][16] This "scrambling" leads to fragment ions that do not reflect the original solution-phase position of the label.

  • Troubleshooting Steps:

    • Select an Appropriate Precursor Ion: Choose a precursor ion for fragmentation that is less likely to undergo scrambling.

    • Use Alternative Fragmentation Methods: If available, use "cooler" fragmentation techniques that are less prone to scrambling, such as Electron Capture Dissociation (ECD), Electron Transfer Dissociation (ETD), or Ultraviolet Photodissociation (UVPD).[12][17] These methods tend to cleave bonds without extensively heating the ion, thus preserving the label's positional integrity.[15]

    • Mitigate by Transition Selection: Carefully select MRM transitions where the fragment ion is known to be stable and less susceptible to deuterium loss.[14]

Logical Diagram of Scrambling Mitigation

Caption: Decision logic for mitigating gas-phase scrambling.

Part 3: Key Experimental Protocols

Protocol 1: Determination of Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

Objective: To accurately quantify the isotopic purity and distribution of isotopologues in a synthesized deuterated internal standard.[10]

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled with a liquid chromatography system (LC-HRMS).[11]

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the deuterated standard in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Create a dilution series from the stock solution to find an optimal concentration that provides a strong signal without saturating the detector (e.g., 1 µg/mL).

• LC-HRMS Analysis:

  • Inject the sample onto the LC-HRMS system. A short chromatographic gradient is often sufficient if the sample is chemically pure.

  • Acquire data in full-scan mode with the highest possible resolution (e.g., >60,000 FWHM) to ensure baseline separation of the isotopologue peaks.

  • Use an ionization technique appropriate for the molecule, such as Electrospray Ionization (ESI).[11]

• Data Analysis:

  • Extract the ion chromatogram for the expected m/z of the fully deuterated species (dₙ).

  • From the corresponding mass spectrum, identify the peaks for all relevant isotopologues: the non-deuterated (d₀), partially deuterated (d₁, d₂, etc.), and the target fully deuterated (dₙ) species.

  • Integrate the peak area or use the peak height for each isotopologue.

  • Calculate the isotopic purity using the following formula:

    Isotopic Purity (%) = [Intensity(dₙ) / Σ(Intensity(d₀) + ... + Intensity(dₙ))] x 100

    Where Intensity(dₓ) is the peak intensity of the species with x deuterium atoms.

• Validation & Verification:

  • The sum of the relative abundances of all H/D isotopolog ions should be consistent and reproducible across multiple injections.

  • The calculated isotopic purity should align with the specifications required for its intended use (typically ≥98%).[2][3]

References

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed, Rapid Communications in Mass Spectrometry.[Link]

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Concert Pharmaceuticals.[Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc.[Link]

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods (RSC Publishing).[Link]

• Hydrogen–deuterium exchange. Wikipedia.[Link]

• Measuring the hydrogen/deuterium exchange of proteins at high spatial resolution by mass spectrometry: overcoming gas-phase hydrogen/deuterium scrambling. PubMed, Accounts of Chemical Research.[Link]

• Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. ResearchGate.[Link]

• Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems. American Chemical Society.[Link]

• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Hilaris Publisher.[Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.[Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate.[Link]

• Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems. ACS Publications, Chemical Reviews.[Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube.[Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace.[Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. National Institutes of Health (NIH).[Link]

Sources

• 1. isotope.com [isotope.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Measuring the hydrogen/deuterium exchange of proteins at high spatial resolution by mass spectrometry: overcoming gas-phase hydrogen/deuterium scrambling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Chromatographic Separation of DINCH Isomers

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for the chromatographic analysis of 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH). As a modern replacement for certain phthalate plasticizers, DINCH is increasingly subject to regulatory and research scrutiny. However, its analysis presents a significant chromatographic challenge. This guide is structured to address the specific, practical issues you may encounter in the laboratory. We will move beyond generic advice to provide causal explanations and validated strategies, empowering you to develop robust and reliable analytical methods.

Section 1: Understanding the Core Challenge: The Nature of DINCH

This section addresses the fundamental properties of DINCH that make its separation complex.

Q1: What is DINCH, and why is it considered a "complex mixture" rather than a single compound?

A: 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH) is not a single molecular entity. It is a commercial mixture of isomers. The complexity arises from two main factors:

• Branched Isononyl Chains: The "isononyl" side chains are not a single, straight nine-carbon chain. They are a mixture of various branched C9 alkyl isomers. Key isoforms include methyloctyl and dimethylheptyl structures.[1]

• Stereoisomerism: DINCH is produced by the catalytic hydrogenation of Diisononyl Phthalate (DINP).[2] This process converts the flat aromatic ring of DINP into a cyclohexane ring, which can exist in different spatial orientations. As a result, commercial DINCH consists of both cis and trans stereoisomers, typically in a ratio of about 90% cis to 10% trans.[2][3]

The combination of numerous branched-chain isomers and the presence of cis/trans stereoisomers results in a highly complex mixture of structurally similar molecules with very close physicochemical properties, making chromatographic separation exceptionally difficult.

Q2: My chromatogram for DINCH or its metabolites shows an "undefined cluster of peaks" or a broad hump. Is this normal?

A: Yes, this is the most common and expected observation, particularly in biological matrices. Due to the high number of isomers with nearly identical properties, they often co-elute, resulting in a broad signal or a cluster of poorly resolved peaks rather than sharp, distinct peaks for each isomer.[4] Many published methods quantify the entire area under this cluster rather than attempting to resolve individual isomers, especially for routine exposure monitoring.[4] The primary goal of method development is often to achieve a consistent and reproducible peak pattern or to resolve specific classes of isomers (e.g., separating the cis and trans groups) rather than baseline separation of every single component.

Section 2: Strategic Method Development

A logical approach to method development is critical. This section provides guidance on selecting the right starting point for your separation.

Q3: Which chromatographic technique should I choose for DINCH analysis: Gas Chromatography (GC), Liquid Chromatography (LC), or Supercritical Fluid Chromatography (SFC)?

A: The optimal technique depends on your specific analytical goals (e.g., analyzing the parent DINCH compound vs. its metabolites) and the sample matrix. All three have been successfully applied.

Technique	Primary Application for DINCH	Advantages	Disadvantages
Gas Chromatography (GC)	Analysis of the parent DINCH plasticizer in materials or environmental samples.	Excellent resolving power for volatile and semi-volatile isomers.[5][6] Well-established methods for plasticizer analysis.[7]	Requires derivatization for polar metabolites. High temperatures can be problematic for thermally labile compounds.
Liquid Chromatography (LC)	Analysis of polar, oxidized DINCH metabolites in biological samples (e.g., urine).[1][3][4]	Ideal for polar and non-volatile compounds without derivatization. High compatibility with mass spectrometry (MS).[8]	Can have lower resolution for nonpolar isomers compared to GC. Mobile phase selection is critical and can be complex.
Supercritical Fluid Chromatography (SFC)	High-throughput separation of stereoisomers (cis/trans) and other closely related isomers.	Combines the high efficiency and speed of GC with the mobile phase properties of LC.[9] Excellent for isomer separations.[10][11][12] Environmentally friendly (uses CO2).	Requires specialized instrumentation. Less common in routine testing labs compared to LC or GC.

Workflow: Selecting an Initial Chromatographic Approach

The following diagram outlines a decision-making process for selecting the best starting point for your DINCH analysis.

Caption: Decision tree for selecting a primary chromatographic technique.

Section 3: Troubleshooting Guide for DINCH Isomer Separations

This section uses a direct question-and-answer format to solve the most common problems encountered during method development.

FAQ 1: "I have a broad, unresolved hump. How can I improve the resolution and start seeing individual isomer peaks?"

• Underlying Cause: This is the default state for DINCH analysis due to the sheer number of co-eluting isomers.[4] Achieving baseline separation of all isomers is often unrealistic. The goal is to improve the separation efficiency to reveal the underlying isomeric pattern.

• Troubleshooting Workflow:

  Caption: Sequential workflow for troubleshooting poor resolution.

• Detailed Solutions:

  • Optimize the Gradient (LC) or Temperature Program (GC):

    • Action: Instead of a steep, fast gradient, use a long, shallow gradient across the elution window of the isomer cluster. This gives the isomers more time to interact differently with the stationary phase.

    • Causality: A shallow gradient enhances the separation of compounds with very similar retention behaviors.[13]

  • Adjust Column Temperature:

    • Action: Systematically vary the column temperature. For LC, try a range from 25°C to 60°C. For GC, optimize the temperature ramp rate.

    • Causality: Temperature affects analyte viscosity and the kinetics of interaction with the stationary phase, which can significantly alter selectivity.[13] Sometimes lower temperatures improve resolution, while other times higher temperatures improve efficiency.

  • Evaluate Different Stationary Phases: This is often the most impactful change.

    • Action: Screen columns with different selectivity mechanisms. Isomers are challenging to separate based on hydrophobicity (like with a standard C18 column) alone.[14]

    • Recommended Column Chemistries:

      • Phenyl-Hexyl / Phenyl-Ether: These phases provide π-π interactions, which can help differentiate isomers based on the spatial arrangement of their alkyl chains relative to the cyclohexane ring. They are excellent for positional isomers.[14][15]

      • Pentafluorophenyl (PFP): Offers a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions, providing unique selectivity for structurally similar compounds like isomers.

      • Polar-Embedded Phases (e.g., Amide): These columns can offer shape selectivity due to steric hindrance from the embedded polar group, which is effective for separating cis/trans isomers and diastereomers.[14]

  • Modify Mobile Phase Composition (LC):

    • Action: Switch the organic modifier (e.g., from acetonitrile to methanol or a mixture of both).

    • Causality: Acetonitrile and methanol have different strengths and interaction mechanisms (methanol is a proton donor, acetonitrile is a proton acceptor), which can change elution order and selectivity.[13]

FAQ 2: "My peaks are tailing significantly. What is the cause and how do I fix it?"

• Underlying Cause: Peak tailing is often caused by secondary, undesirable interactions between the analyte and the stationary phase, or by issues outside the column.

• Solutions:

  • Check for Active Sites on the Column: The dicarboxylic acid structure of DINCH metabolites can interact with free silanol groups on silica-based columns.

    • Action (LC): Add a small amount of a competing acid (e.g., 0.1% formic acid) to the mobile phase to protonate the silanol groups and reduce these secondary interactions. Ensure the mobile phase pH is at least 2 units away from the analyte's pKa.[13]

    • Action (GC): Use a highly inert, base-deactivated column.

  • Reduce Sample Overload: The column has a finite capacity.

    • Action: Dilute your sample or reduce the injection volume.[16]

  • Minimize Extra-Column Volume: Dead volume in the system can cause peak broadening and tailing.

    • Action: Ensure all fittings are secure and use tubing with the narrowest possible internal diameter and shortest possible length between the injector, column, and detector.[16]

FAQ 3: "My retention times are shifting from one injection to the next. How do I improve reproducibility?"

• Underlying Cause: Drifting retention times point to an unstable system. The most common culprits are temperature, mobile phase, and column equilibration.

• Solutions:

  • Use a Thermostatted Column Oven:

    • Action: Always use a column oven set to a stable temperature. Do not rely on ambient room temperature, which can fluctuate.

    • Causality: Even small temperature changes can alter retention times, especially for complex separations.[16]

  • Ensure Proper Column Equilibration:

    • Action: Before starting your analytical batch, flush the column with the initial mobile phase conditions for at least 10-20 column volumes. Ensure the equilibration time between gradient runs is sufficient for the column to return to its starting state.

  • Prepare Fresh Mobile Phase:

    • Action: Prepare fresh mobile phase daily. If using a mixed aqueous/organic mobile phase, be aware of potential solvent evaporation over time, which changes the composition and affects retention. Degas the mobile phase properly to prevent air bubbles.

Section 4: A Validated Starting Protocol

While every method requires optimization, this protocol provides a robust starting point for the analysis of DINCH metabolites in urine, based on established and published methodologies.[1][3][4]

Protocol: HPLC-MS/MS Method for DINCH Metabolites

• Sample Preparation (Hydrolysis of Glucuronidated Metabolites):

  • Pipette 100 µL of urine into a clean microcentrifuge tube.

  • Add 10 µL of an internal standard solution (containing isotopically labeled analogs like D4-MHNCH).

  • Add 100 µL of a 1M ammonium acetate buffer (pH 6.5).

  • Add 6 µL of β-glucuronidase enzyme.

  • Vortex briefly and incubate at 37°C for a minimum of 2 hours to cleave the glucuronide conjugates.

  • Stop the reaction by adding 10 µL of acetic acid.

  • Centrifuge to pellet any precipitate before injection.

• Chromatographic Conditions (Starting Point):

  • HPLC System: An ultra-high performance liquid chromatography (UHPLC) system is recommended for better resolution.

  • Column: Phenyl-Hexyl or PFP column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Gradient Program:

    Time (min)	%B
    0.0	20
    1.0	20
    15.0	95
    17.0	95
    17.1	20

    | 20.0 | 20 |

• Mass Spectrometry Conditions:

  • Instrument: Triple Quadrupole Mass Spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Detection: Multiple Reaction Monitoring (MRM). Monitor at least two transitions per analyte for confirmation. (Specific MRM transitions for metabolites like MHNCH, MCOCH, and MONCH should be determined by infusing pure standards).

References

• Silva, M. J., et al. (2013). Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in US adults (2000–2012). Environment international, 61, 90-94. [Link]

• Koch, H. M., et al. (2023). Diisononyl cyclohexane-1,2-dicarboxylate (DINCH) – Determination of DINCH metabolites in urine by LC-MS/MS. The MAK Collection for Occupational Health and Safety. [Link]

• Koch, H. M., et al. (2013). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. Archives of toxicology, 87(1), 7-19. [Link]

• Silva, M. J., et al. (2012). Identification of potential biomarkers of exposure to di(isononyl) cyclohexane-1,2-dicarboxylate (DINCH), an alternative for phthalate plasticizers. Journal of Chromatography B, 899, 68-75. [Link]

• ResearchGate. (n.d.). Postulated DINCH® metabolism in humans. [Link]

• Wikipedia. (n.d.). 1,2-Cyclohexane dicarboxylic acid diisononyl ester. [Link]

• Wang, P., et al. (2023). Two-Dimensional Isomer Differentiation Using Liquid Chromatography-Tandem Mass Spectrometry with In-Source, Droplet-Based Derivatization. Analytical chemistry, 95(40), 14937-14944. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• Nozal-García, L., et al. (2024). Development and validation of a new analytical method for the determination of plasticizers in bee pollen. Food Chemistry, 450, 139209. [Link]

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. [Link]

• Krupčík, J., et al. (2003). SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Chemical Papers, 57(5), 321-335. [Link]

• Rotachrom Technologies. (n.d.). Isomer separation by CPC chromatography. [Link]

• Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutica Analytica Acta, 13(5). [Link]

• Pico, Y., & Gallocchio, F. (2019). Analytical Methods for the Determination of Plasticizers in Food and Beverages. Current Analytical Chemistry, 15(7), 743-759. [Link]

• Omicsonline. (2022). The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis. [Link]

• Welch, C. J., et al. (2013). Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds. Journal of chromatography. A, 1272, 137-142. [Link]

• Chen, P. H., & Yang, S. D. (2003). Isomer differentiation by combining gas chromatography, selective self-ion/molecule reactions and tandem mass spectrometry in an ion trap mass spectrometer. Rapid communications in mass spectrometry, 17(10), 1030-1036. [Link]

• MicroSolv Technology Corporation. (2024). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. [Link]

• McDonagh, A. F., et al. (1979). Synthesis, chromatographic purification, and analysis of isomers of biliverdin IX and bilirubin IX. Journal of the American Chemical Society, 101(17), 4730-4736. [Link]

• Wikipedia. (n.d.). Supercritical fluid chromatography. [Link]

• Waters Corporation. (n.d.). Alternative Method Development Techniques. [Link]

• Cole, J., et al. (2012). Profiling the Isomerization of Biologically Relevant (E)-(Z) Isomers by Supercritical Fluid Chromatography (SFC). LCGC International, 25(6). [Link]

• Welch, C. J., et al. (2014). Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers. Journal of chromatography. A, 1325, 223-233. [Link]

• Regalado, E. L., & Welch, C. J. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America, 40(3), 116-121. [Link]

• Ilia, V., et al. (2011). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 54(5), 917-937. [Link]

• Orochem Technologies Inc. (2017, December 2). Dr. David House - Chirality and the Separation of Enantiomers by Liquid Chromatography [Video]. YouTube. [Link]

• Wang, P., et al. (2023). Two-dimensional isomer differentiation using liquid chromatography-tandem mass spectrometry with in-source, droplet-based derivatization. Analyst, 148(19), 4768-4775. [Link]

• Challener, C. A. (2020). Chromatographic Science Clarifies Separation Challenges. BioPharm International, 33(8). [Link]

• Khan, S. (2018). Optical Method Development for Enantiomeric Separation and Chromatographic Purification of a Pharmaceutical Ingredient [Thesis]. Theseus. [Link]

• LibreTexts. (2022). 2.5B: Uses of Gas Chromatography. [Link]

• Clark, J. (n.d.). gas-liquid chromatography. Chemguide. [Link]

• Sferrazza, G., et al. (2023). Isomers Recognition in HPLC-MS/MS Analysis of Human Plasma Samples by Using an Ion Trap Supported by a Linear Equations-Based Algorithm. Molecules, 28(14), 5321. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1,2-Cyclohexane dicarboxylic acid diisononyl ester - Wikipedia [en.wikipedia.org]
• 3. series.publisso.de [series.publisso.de]
• 4. Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in US adults (2000—2012) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vurup.sk [vurup.sk]
• 6. turbo.vernier.com [turbo.vernier.com]
• 7. uvadoc.uva.es [uvadoc.uva.es]
• 8. researchgate.net [researchgate.net]
• 9. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 10. omicsonline.org [omicsonline.org]
• 11. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. waters.com [waters.com]
• 14. welch-us.com [welch-us.com]
• 15. mtc-usa.com [mtc-usa.com]
• 16. HPLC Troubleshooting Guide [scioninstruments.com]

Technical Support Center: Troubleshooting and Reducing Ion Suppression for 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 and its Analogs

Prepared by: Gemini, Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth resource for identifying, troubleshooting, and mitigating ion suppression for the stable isotope-labeled internal standard (SIL-IS) 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 and its corresponding non-labeled analyte during LC-MS/MS analysis. The principles and protocols detailed herein are grounded in established scientific literature and extensive field experience.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a critical issue for my analysis?

Ion suppression is a matrix effect phenomenon observed in Liquid Chromatography-Mass Spectrometry (LC-MS). It occurs when co-eluting molecules from the sample matrix interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to a reduced signal intensity.[1][2][3] This is not a failure of the mass spectrometer's specificity—even highly selective MS/MS methods are susceptible because the interference happens before mass analysis.[1] Unaddressed ion suppression can severely compromise assay performance, resulting in poor sensitivity, inaccurate quantification, and high variability.[2][3]

Q2: What are the most common causes of ion suppression when analyzing this dicarboxylic acid monoester in biological matrices?

For an analyte like 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester, which contains both polar carboxylic acid groups and a non-polar aliphatic structure, the primary culprits of ion suppression in biological matrices (e.g., plasma, serum, urine) are:

• Phospholipids: These are abundant endogenous components of cell membranes in plasma and serum. They are notoriously problematic, often co-extracting with analytes of interest and eluting in the middle of typical reversed-phase chromatographic runs, causing significant ion suppression.[4]

• Salts and Buffers: High concentrations of non-volatile salts from the sample matrix or buffers can crystallize in the ESI source, altering droplet properties and physically obstructing the ionization process.[1][5]

• Other Endogenous Molecules: Metabolites, proteins, and other small molecules can compete with the analyte for ionization.[5]

Q3: My signal for the 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 internal standard is low or highly variable. Is this ion suppression?

Yes, this is a classic indicator of significant ion suppression. As a stable isotope-labeled internal standard (SIL-IS), the d8-labeled compound is designed to have nearly identical chemical properties and chromatographic behavior to the non-labeled analyte.[2][6] Therefore, it should experience the same degree of ion suppression.[7] While the ratio of the analyte to the IS may remain constant, allowing for accurate quantification, severe suppression can reduce the signal of both compounds to a level where sensitivity and precision are lost.[6] The goal is not just to compensate for suppression but to minimize it for a robust and sensitive assay.

Q4: What are the primary strategies to combat ion suppression?

There are three main lines of defense, which should be approached in the following order of effectiveness:

• Robust Sample Preparation: This is the most powerful strategy to physically remove interfering matrix components before analysis. Techniques include Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[2][7][8]

• Chromatographic Optimization: If interferences cannot be fully removed, chromatography can be optimized to separate the analyte peak from the regions of ion suppression.[1][2]

• Methodological Compensation: Using a high-quality SIL-IS like the d8-labeled compound is essential to correct for any remaining, unavoidable suppression.[6][7]

Part 2: Troubleshooting Guide: A Systematic Approach

A systematic approach is crucial for efficiently resolving ion suppression issues. Follow these steps to diagnose and solve the problem.

Step 1: Identify and Quantify the Matrix Effect

Before optimizing, you must confirm that ion suppression is the root cause and understand where it occurs in your chromatogram. The gold-standard method for this is the post-column infusion experiment .

Experimental Protocol: Post-Column Infusion Analysis

• Setup: Place a T-fitting between the analytical column outlet and the mass spectrometer's ESI probe.

• Infusion: Use a syringe pump to deliver a constant, low-flow (e.g., 5-10 µL/min) stream of a pure solution of your analyte (or the d8-IS) into the mobile phase flow from the column.

• Analysis: Inject a blank matrix extract (a sample prepared using your current method but without any analyte or IS).

• Data Review: Monitor the signal of your analyte's MRM transition. In the absence of matrix components, the signal should be a steady, flat baseline. When matrix components that cause suppression elute from the column, you will observe a dip or drop in this baseline. The retention time of these dips corresponds to the "zones of suppression."

By comparing the retention time of your analyte with these suppression zones, you can confirm if co-elution is the problem.

Diagram 1: Troubleshooting Workflow for Ion Suppression This diagram outlines the logical steps from initial problem identification to resolution.

Caption: A decision tree for systematically diagnosing and resolving ion suppression.

Quantitative Assessment of Matrix Effect

To put a number on the degree of suppression, calculate the Matrix Effect percentage (ME%) using the following formula:

ME (%) = (B / A) * 100

• A: Peak area of the analyte/IS in a pure solvent (neat solution).

• B: Peak area of the analyte/IS spiked into a blank matrix sample after the extraction process.

Matrix Effect (ME%)	Interpretation	Action Required
85% - 115%	No significant matrix effect.[9]	None. Method is acceptable.
50% - 84%	Moderate ion suppression.	Optimization of sample prep/chromatography is recommended.
< 50%	Severe ion suppression.	Method is not viable. A complete overhaul of sample preparation is required.
> 115%	Ion enhancement.	Less common, but still requires investigation and mitigation.
Table 1: Interpreting quantitative matrix effect results.

Step 2: Optimize Sample Preparation

Improving sample cleanup is the most effective way to eliminate ion suppression by removing the interfering compounds.[1][8] For a dicarboxylic acid monoester, both SPE and LLE are excellent options.

Method 1: Solid-Phase Extraction (SPE)

SPE offers high selectivity and can effectively remove phospholipids and salts.[9][10] For this analyte, a mixed-mode anion exchange sorbent is ideal, as it combines reversed-phase retention for the aliphatic portion and ion exchange for the negatively charged carboxylate group.

Protocol: Mixed-Mode Anion Exchange SPE

• Condition: Wash the SPE cartridge with 1 mL of Methanol. This activates the reversed-phase functional groups.

• Equilibrate: Flush the cartridge with 1 mL of Water, followed by 1 mL of a weak buffer (e.g., 25 mM Ammonium Acetate, pH 7). This prepares the ion-exchange groups and adjusts the pH.

• Load: Pre-treat your sample (e.g., 100 µL of plasma) by diluting with 400 µL of the weak buffer. Load the entire 500 µL onto the cartridge at a slow, steady flow rate. At neutral pH, the carboxylate group will be ionized and retained by the anion exchanger.

• Wash 1 (Polar Interferences): Wash the cartridge with 1 mL of 5% Methanol in the weak buffer. This removes highly polar interferences like salts.

• Wash 2 (Non-Polar Interferences): Wash with 1 mL of Acetonitrile. This removes non-polar interferences like phospholipids that are retained by the reversed-phase mechanism.

• Elute: Elute the analyte with 1 mL of 5% Formic Acid in Methanol. The acid neutralizes the carboxylate group, disrupting the ion-exchange interaction and releasing the analyte.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under nitrogen and reconstitute in your mobile phase.

Diagram 2: Mixed-Mode Anion Exchange SPE Protocol This diagram visualizes the retention and elution mechanism.

Caption: Workflow for selective analyte isolation using mixed-mode SPE.

Method 2: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their differential solubility in two immiscible liquids, typically an aqueous and an organic phase.[11][12] The key to success for ionizable compounds like this dicarboxylic acid is pH control .[13]

Protocol: pH-Modulated Liquid-Liquid Extraction

• Acidification: To 200 µL of aqueous sample (e.g., plasma), add 50 µL of 1M Hydrochloric Acid (HCl). This will lower the pH to ~1-2, fully protonating the carboxylic acid groups (COO⁻ -> COOH), making the analyte more non-polar.

• Extraction: Add 1 mL of an organic solvent (e.g., Methyl-tert-butyl ether or Ethyl Acetate). Vortex vigorously for 2 minutes to facilitate the transfer of the protonated analyte into the organic phase.

• Phase Separation: Centrifuge at >3000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any protein interface.

• Evaporate & Reconstitute: Evaporate the organic solvent to dryness and reconstitute in mobile phase.

Diagram 3: pH-Modulated Liquid-Liquid Extraction (LLE) Protocol This diagram illustrates how pH drives the extraction process.

Caption: The LLE process, emphasizing pH adjustment for efficient extraction.

Parameter	Protein Precipitation	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Moderate	High to Very High
Removal of Phospholipids	Poor[1]	Good	Excellent
Removal of Salts	Poor	Excellent	Good
Typical Matrix Effect (%)	< 50% (Severe Suppression)	70-90% (Minor Suppression)	> 85% (No Significant Suppression)
Automation Potential	Moderate	Moderate to High[14]	Very High
Table 2: Comparison of common sample preparation techniques for biological matrices.

Step 3: Refine Chromatographic Conditions

If sample preparation alone is insufficient, or for an added layer of robustness, chromatographic optimization is necessary. The goal is to shift the analyte's retention time away from the suppression zones identified in the post-column infusion experiment.

• Employ UPLC/UHPLC: Ultra-high performance liquid chromatography provides significantly narrower peaks and greater resolving power than traditional HPLC. This increased resolution minimizes the chances of an analyte co-eluting with an interfering matrix component.

• Modify the Gradient: If your analyte elutes early with phospholipids, consider making the initial part of your gradient shallower. This will increase retention and improve separation between your analyte and the interferences.

• Optimize Mobile Phase Additives: The choice of additive can significantly impact ionization efficiency, especially in negative mode.[15][16]

  • Recommended: Use volatile additives like 0.1% Acetic Acid or 5-10 mM Ammonium Acetate.[15][17] These provide good proton abstraction for negative ionization without building up in the source.

  • Caution: Avoid strong ion-pairing agents like Trifluoroacetic Acid (TFA). While useful for chromatography, TFA is a notorious cause of ion suppression in ESI-MS.[18][19]

References

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Waters Corporation. [Link]

• Becker, G. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. [Link]

• Wang, G. et al. Effects of Mobile-Phase Additives, Solution pH, Ionization Constant, and Analyte Concentration on the Sensitivities and Electrospray Ionization Mass Spectra of Nucleoside Antiviral Agents. Analytical Chemistry. [Link]

• Taylor, P. J. Ion suppression in mass spectrometry. Clinical Biochemistry. [Link]

• Kruve, A. et al. Effect of Mobile Phase on Electrospray Ionization Efficiency. Journal of the American Society for Mass Spectrometry. [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

• Gerssen, A. et al. Solid phase extraction for removal of matrix effects in lipophilic marine toxin analysis by liquid chromatography-tandem mass spectrometry. Analytica Chimica Acta. [Link]

• Kruve, A. et al. Effect of mobile phase on electrospray ionization efficiency. Journal of the American Society for Mass Spectrometry. [Link]

• Kruve, A. et al. Effect of Mobile Phase on Electrospray Ionization Efficiency. ResearchGate. [Link]

• Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers. Longdom Publishing. [Link]

• Van de Merbel, N. et al. Control of Matrix Effects in Bioanalytical MS–MS Using On-line Multidimensional Solid-Phase Extraction. LCGC International. [Link]

• Wang, S. et al. Matrix Effects and Application of Matrix Effect Factor. Critical Reviews in Analytical Chemistry. [Link]

• Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Phenomenex. [Link]

• Xu, R. et al. Fully automated 96-well liquid-liquid extraction for analysis of biological samples by liquid chromatography with tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications. [Link]

• Liquid–liquid extraction. Wikipedia. [Link]

• Liquid-liquid extraction technique for sample preparation. Interchim – Blog. [Link]

• Hewavitharana, A. K. et al. Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis. ResearchGate. [Link]

• Sample Preparation – Liquid-Liquid Extraction. SCION Instruments. [Link]

• 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. GetSynBio. [Link]

• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. PubChem. [Link]

• Kuhnert, N. et al. A systematic study of carboxylic acids in negative ion mode electrospray ionisation mass spectrometry providing a structural model for ion suppression. ResearchGate. [Link]

• Pettersson, C. et al. Studies of Signal Suppression in Liquid Chromatography-Electrospray Ionization Mass Spectrometry in Using Volatile Ion-Pairing Reagents. ResearchGate. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 5. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. longdom.org [longdom.org]
• 8. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 9. Solid phase extraction for removal of matrix effects in lipophilic marine toxin analysis by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 12. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 13. Liquid-liquid extraction [scioninstruments.com]
• 14. Fully automated 96-well liquid-liquid extraction for analysis of biological samples by liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
• 18. Studies of signal suppression in liquid chromatography-electrospray ionization mass spectrometry using volatile ion-pairing reagents. | Sigma-Aldrich [sigmaaldrich.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: A Guide to Troubleshooting Low Recovery of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

Welcome to the technical support guide for troubleshooting low and inconsistent recovery of the internal standard, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. As a deuterated analog, its consistent recovery is paramount for the accurate quantification of the target analyte in complex biological matrices. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during solid-phase extraction (SPE) and liquid-liquid extraction (LLE). We will delve into the physicochemical properties of the molecule to understand the root causes of recovery failure and provide systematic, field-proven solutions.

Section 1: Understanding the Analyte - The 'Why' Behind the Problem

Low recovery is not random; it is a direct consequence of the analyte's chemical properties interacting with the extraction workflow. Understanding this molecule's structure is the first step to mastering its extraction.

The analyte is a complex dicarboxylic acid monoester. It possesses two distinct acidic moieties: the cyclohexanedicarboxylic acid head and the terminal carboxylic acid on the heptyl ester chain. This dual-acid nature, combined with a considerable non-polar backbone, makes its behavior highly dependent on pH.

Physicochemical Properties and Their Impact on Extraction

The analyte's behavior is governed by its pKa (acid dissociation constant) and its polarity, which changes dramatically with pH.

Property	Estimated Value/Characteristic	Implication for Extraction
Molecular Formula	C₁₇H₂₀D₈O₆[1]	A relatively large molecule with significant non-polar character.
pKa Values	Two primary pKa values, estimated between 4.1 and 6.8 for the dicarboxylic acid groups.[2][3]	The molecule's charge state is highly sensitive to pH. This is the most critical parameter to control for retention and elution.
Polarity (LogP)	Amphipathic (contains both polar and non-polar regions). LogP is significantly higher in the neutral (protonated) state.	At low pH (<4), it is more hydrophobic and suitable for reversed-phase SPE. At high pH (>7), it is ionic and suitable for anion-exchange SPE.
Solubility	Low solubility in water when protonated (low pH); higher solubility in aqueous base as the carboxylate salt.[4] Soluble in polar organic solvents.	Sample pretreatment must ensure the analyte is fully dissolved and in the correct protonation state for the chosen extraction method.
Chemical Stability	The ester linkage is susceptible to hydrolysis under harsh acidic or basic conditions, especially with heat.[5]	Avoid extreme pH and high temperatures during sample processing to prevent degradation.

The Critical Role of pH in Analyte Behavior

The charge state of the analyte dictates its interaction with extraction media. Controlling the pH of your sample, wash, and elution solvents is the single most important factor for achieving high and consistent recovery.

Caption: Analyte ionization states at different pH values.

Section 2: The Systematic Troubleshooting Guide (FAQ Format)

Approach recovery issues systematically. Before modifying your method, you must first identify the step where the loss occurs. Use the following flowchart and detailed Q&A to diagnose and solve the problem.

Master Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low analyte recovery.

Q1: My analyte is lost during the sample loading step of my SPE. What's wrong?

Short Answer: Your analyte is not binding to the SPE sorbent. This is the most common failure point and is almost always due to an incorrect sample pH or solvent composition.

Detailed Explanation: For a reversed-phase (RP) sorbent like C18, which retains non-polar compounds, the analyte must be in its most non-polar (neutral) form.[6] If the sample pH is above the analyte's pKa (~4-5), the carboxylic acid groups will be deprotonated and negatively charged (-COO⁻). This charge makes the molecule highly polar, causing it to have a low affinity for the non-polar C18 sorbent and pass right through into the waste fraction.

Troubleshooting Steps:

• Verify Sample pH: The sample pH must be at least 1.5-2 pH units below the lowest pKa of the analyte. Action: Acidify your sample to a pH between 2.5 and 3.5 before loading. Use a dilute acid like formic acid or phosphoric acid.

• Check Sample Solvent Composition: If your sample is diluted in a solvent with a high percentage of organic content (e.g., >10% methanol or acetonitrile), the solvent itself can disrupt the hydrophobic interaction between the analyte and the sorbent, preventing retention.[7] Action: Dilute your sample with a weak, acidified aqueous buffer (e.g., 95:5 water:methanol with 0.1% formic acid) before loading.

• Reduce Flow Rate: A high flow rate during sample loading may not allow enough residence time for the analyte to interact with and bind to the sorbent.[7] Action: Decrease the loading flow rate to approximately 1-2 mL/min.

Q2: The analyte binds, but I'm losing it during the SPE wash step. How do I fix this?

Short Answer: Your wash solvent is too strong and is prematurely eluting your analyte.

Detailed Explanation: The purpose of the wash step is to remove endogenous interferences that are more polar than your analyte. However, if the wash solvent has too much organic content, it can begin to elute your weakly-retained analyte of interest along with the interferences.

Troubleshooting Steps:

• Reduce Organic Content: The wash solvent should be strong enough to remove interferences but weak enough to leave the analyte fully retained. Action: Decrease the percentage of organic solvent in your wash step. For example, if you are using 20% methanol, try 10% or 5%.

• Maintain Acidic Conditions: Just as with the loading step, the analyte must remain in its neutral, protonated state during the wash. Action: Ensure your wash solvent is acidified to the same pH as your loading solution (pH 2.5-3.5).

Q3: I'm not getting the analyte off the SPE cartridge during elution. Why?

Short Answer: Your elution solvent is not strong enough to break the interaction between the analyte and the sorbent, or the analyte's charge state is incorrect for elution.

Detailed Explanation: To elute from an RP sorbent, you need a solvent that disrupts the hydrophobic interaction. This is typically a solvent with high organic content. For an acidic analyte like this one, elution can be dramatically improved by changing its charge state from neutral (high affinity for RP sorbent) to charged (low affinity for RP sorbent).

Troubleshooting Steps:

• Increase Elution Solvent Strength: The solvent must be sufficiently non-polar to desorb the analyte. Action: Increase the percentage of organic solvent in your elution mix. Acetonitrile is often a stronger elution solvent than methanol for many compounds.

• Use pH to Your Advantage: The most effective way to elute an acidic compound from an RP sorbent is to deprotonate it, making it charged and highly polar. Action: Add a small amount of a weak base to your elution solvent. A solution of 5% ammonium hydroxide in acetonitrile or methanol is highly effective. This will convert the -COOH groups to -COO⁻, forcing the analyte off the sorbent and into the elution solvent.

• Increase Elution Volume: It's possible you are not using enough solvent to fully desorb the analyte from the sorbent bed.[8][9] Action: Try eluting with two separate, sequential aliquots of elution solvent and analyze them separately to see if recovery improves in the second fraction.

Q4: My recovery is low during Liquid-Liquid Extraction (LLE). What are the common causes?

Short Answer: The partitioning of your analyte between the aqueous and organic layers is unfavorable, likely due to incorrect pH.

Detailed Explanation: LLE separates compounds based on their relative solubility in two immiscible liquids.[10] To extract an acidic analyte from an aqueous sample into an organic solvent (like ethyl acetate or methyl tert-butyl ether), the analyte must be in its neutral, more organo-soluble form. If the aqueous phase pH is high, the analyte will be an ionic salt and will preferentially remain in the aqueous layer.[11][12]

Troubleshooting Steps:

• Acidify the Aqueous Phase: To drive the analyte into the organic phase, it must be protonated. Action: Adjust the pH of your aqueous sample to < 4 before adding the organic extraction solvent.

• Choose the Right Solvent: The principle of "like dissolves like" applies.[10] Your analyte has both polar and non-polar characteristics. Action: Use a relatively polar organic solvent that is immiscible with water, such as ethyl acetate. More non-polar solvents like hexane may not be effective.

• Address Emulsions: Vigorous shaking can create emulsions (a stable mixture of the two phases) that are difficult to separate and trap your analyte at the interface. Action: Instead of vigorous shaking, gently invert the tube 20-30 times. If an emulsion forms, try centrifugation or adding a small amount of salt to the aqueous phase to break it.

Q5: Could my analyte be adsorbing to my labware?

Short Answer: Yes, this is a significant and often overlooked source of analyte loss, especially at low concentrations.

Detailed Explanation: Analyte loss can occur at any step where the sample contacts a surface, including pipette tips, microcentrifuge tubes, and autosampler vials.[13] Acidic compounds can bind to the silanol groups on glass surfaces through ionic interactions, while the non-polar parts of the molecule can adsorb to plastic surfaces like polypropylene through hydrophobic interactions.[14][15]

Troubleshooting Steps:

• Choose Your Labware Wisely: Action: Whenever possible, use low-binding polypropylene tubes and vial inserts instead of glass. If glass is required, consider silanized glass to minimize active sites.

• Optimize Reconstitution Solvent: After evaporating the final eluate, the choice of reconstitution solvent is critical. A purely aqueous, acidic mobile phase can promote re-adsorption to the vial surface. Action: Ensure your reconstitution solvent contains a sufficient amount of organic solvent (e.g., 30-50% methanol or acetonitrile) to keep the analyte in solution and minimize surface interactions.

Section 3: Optimized Protocols & Methodologies

These protocols provide a starting point for method development and troubleshooting.

Protocol 1: Systematic Diagnostic Experiment to Pinpoint Analyte Loss

This experiment is crucial for identifying which step of your SPE process is failing.

• Prepare a Standard: Prepare a clean solution of the analyte in a solvent mixture similar to your final eluate (e.g., 50:50 Acetonitrile:Water) at a known concentration. This is your "100% Recovery" reference.

• Spike and Collect: Spike the analyte into a blank matrix sample.

• Perform SPE and Collect All Fractions: Execute your current SPE protocol, but instead of discarding fractions, collect them all into separate, clearly labeled low-bind tubes:

  • Fraction A: The sample flow-through (load).

  • Fraction B: The wash solvent(s).

  • Fraction C: The final eluate.

• Analyze All Fractions: Analyze the reference standard and all three collected fractions (A, B, and C) by LC-MS/MS.

• Calculate Recovery:

  • % in Flow-through = (Peak Area of A / Peak Area of Reference) * 100

  • % in Wash = (Peak Area of B / Peak Area of Reference) * 100

  • % in Eluate (Recovery) = (Peak Area of C / Peak Area of Reference) * 100

  • % Loss = 100 - (% in A + % in B + % in C)

• Interpret Results:

  • High % in Flow-through: Your problem is in the Loading Step (See Q1).

  • High % in Wash: Your problem is in the Wash Step (See Q2).

  • Low % in Eluate (but also low in A & B): Your problem is in the Elution Step (See Q3).

  • High % Loss: Your analyte is likely lost to Labware Adsorption (See Q5) or Degradation .

Protocol 2: Recommended Starting SPE Method (Reversed-Phase)

This method is based on retaining the analyte in its neutral form.

• Sorbent Selection: Use a polymeric reversed-phase sorbent (e.g., HLB-type) or a standard C18 sorbent.[16][17] Polymeric sorbents often provide better retention for amphipathic molecules.

• Condition: Wash the cartridge with 1 column volume of Methanol.

• Equilibrate: Wash the cartridge with 1 column volume of water acidified to pH 3.0 with 0.1% formic acid. Do not let the sorbent bed go dry.

• Sample Pre-treatment & Load: Dilute the sample at least 1:1 with water containing 0.2% formic acid to ensure a final pH of ~3.0. Load the pre-treated sample at a flow rate of 1-2 mL/min.

• Wash: Wash the cartridge with 1 column volume of 95:5 Water:Methanol, containing 0.1% formic acid.

• Elute: Elute the analyte with 1-2 column volumes of 95:5 Acetonitrile:Methanol containing 2-5% Ammonium Hydroxide. The base ensures the analyte is charged for efficient elution.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under nitrogen and reconstitute in a mobile-phase compatible solvent containing at least 30% organic content.

References

• LookChem. (n.d.). cis-1,2-Cyclohexanedicarboxylic acid. Retrieved January 3, 2026, from [Link]

• Welch Materials, Inc. (2025, October 17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Retrieved January 3, 2026, from [Link]

• WelchLab. (2025, February 21). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved January 3, 2026, from [Link]

• Shimadzu. (n.d.). The Horror of Sample Adsorption to Containers (Part 1). Retrieved January 3, 2026, from [Link]

• Hawach Scientific Co., Ltd. (2023, November 13). Low Recovery Rate of SPE Cartridges. Retrieved January 3, 2026, from [Link]

• bioRxiv. (2023, August 3). Assay for characterizing adsorption-properties of surfaces (APS) sample preparation prior to quantitative omics. Retrieved January 3, 2026, from [Link]

• LCGC International. (2014, December 1). Understanding and Improving Solid-Phase Extraction. Retrieved January 3, 2026, from [Link]

• SCION Instruments. (n.d.). How Can We Improve Our Solid Phase Extraction Processes? Retrieved January 3, 2026, from [Link]

• National Institutes of Health. (2022, January 28). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. Retrieved January 3, 2026, from [Link]

• SpringerLink. (n.d.). Extraction of mono- and dicarboxylic acids from a curative water. Retrieved January 3, 2026, from [Link]

• ACS Publications. (2017, November 10). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. Retrieved January 3, 2026, from [Link]

• Phenomenex. (n.d.). Sample Prep Tech Tip: Troubleshooting SPE. Retrieved January 3, 2026, from [Link]

• Biotage. (2023, May 10). Choosing the Correct Sorbent for SPE. Retrieved January 3, 2026, from [Link]

• Welch. (2025, August 5). How To Choose The Right SPE Sorbent For Your Application? Retrieved January 3, 2026, from [Link]

• RSC Publishing. (2025, October 7). LiCl-driven direct synthesis of mono-protected esters from long-chain dicarboxylic fatty acids. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). Esters of Mono-, Di-, and Tricarboxylic Acids. Retrieved January 3, 2026, from [Link]

• University of Cape Town. (n.d.). CHAPTER 3 SAMPLE PREPARATION TECHNIQUES. Retrieved January 3, 2026, from [Link]

• Analytics-Shop. (n.d.). Solid Phase Extraction (SPE) - Selection of the sorbent. Retrieved January 3, 2026, from [Link]

• ResearchGate. (2025, August 5). Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants. Retrieved January 3, 2026, from [Link]

• GetSynBio. (n.d.). 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. Retrieved January 3, 2026, from [Link]

• CHROMacademy. (n.d.). Troubleshooting. Retrieved January 3, 2026, from [Link]

• The Hebrew University of Jerusalem. (2003, April 2). Effect of pH on dicarboxylic acids extraction by amine-based extractants. Retrieved January 3, 2026, from [Link]

• Google Patents. (n.d.). US4314071A - Method of preparing monoesters.

• ResearchGate. (2018, October 11). (PDF) Solvent developments for liquid-liquid extraction of carboxylic acids in perspective. Retrieved January 3, 2026, from [Link]

• RSC Publishing. (2024, August 2). Liquid–liquid extraction-based process concepts for recovery of carboxylic acids from aqueous streams evaluated for dilute. Retrieved January 3, 2026, from [Link]

• Elsevier. (2018, August 3). Liquid–liquid extraction-based process concepts for recovery of carboxylic acids from aqueous streams evaluated for dilute. Retrieved January 3, 2026, from [Link]

• National Institutes of Health. (n.d.). Overview of Liquid Sample Preparation Techniques for Analysis, Using Metal-Organic Frameworks as Sorbents. Retrieved January 3, 2026, from [Link]

• BioPharm International. (2014, August 26). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. Retrieved January 3, 2026, from [Link]

• Google Patents. (n.d.). US6355830B1 - Process for preparation of dicarboxylic acid monoesters.

• Chromatography Today. (2020, February 17). Challenges with Sample Preparation. Retrieved January 3, 2026, from [Link]

• Reddit. (2023, January 5). Dicarboxylic acid solubility. Retrieved January 3, 2026, from [Link]

• PubMed. (n.d.). Esterification-coupled extraction of organic acids: partition enhancement and underlying reaction and distribution equilibria. Retrieved January 3, 2026, from [Link]

• Stabincarbodiimide. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). The effect of pH on extraction of carboxylic acids from (a) M1 model... Retrieved January 3, 2026, from [Link]

• PubChem. (n.d.). cis-1,2-Cyclohexanedicarboxylic acid. Retrieved January 3, 2026, from [Link]

• MDPI. (n.d.). Dicarboxylic Acid Monoesters in β- and δ-Lactam Synthesis. Retrieved January 3, 2026, from [Link]

• Agilent Technologies. (n.d.). SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. Retrieved January 3, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Cyclohexanedicarboxylic acid, cis- (CAS 610-09-3). Retrieved January 3, 2026, from [Link]

• IJAERD. (n.d.). Study on Extraction of Carboxylic Acid Using Solvent Extraction. Retrieved January 3, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Carboxyl Protecting Groups Stability. Retrieved January 3, 2026, from [Link]

• OSTI.GOV. (2018, March 15). In situ recovery of bio-based carboxylic acids. Retrieved January 3, 2026, from [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. trans-1,2-Cyclohexanedicarboxylic acid | 2305-32-0 [chemicalbook.com]
• 3. cis-1,2-Cyclohexanedicarboxylic acid｜lookchem [lookchem.com]
• 4. reddit.com [reddit.com]
• 5. carbodiimide.com [carbodiimide.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 8. welch-us.com [welch-us.com]
• 9. welchlab.com [welchlab.com]
• 10. repository.up.ac.za [repository.up.ac.za]
• 11. researchgate.net [researchgate.net]
• 12. cris.huji.ac.il [cris.huji.ac.il]
• 13. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Horror of Sample Adsorption to Containers (Part 1) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. biorxiv.org [biorxiv.org]
• 16. silicycle.com [silicycle.com]
• 17. How To Choose The Right SPE Sorbent For Your Application? - Blogs - News [alwsci.com]

Technical Support Center: Purity Assessment of Synthesized 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the purity of synthesized 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. It combines theoretical principles with practical, field-proven troubleshooting advice to ensure the integrity and reliability of your experimental data.

Compound Profile & Key Specifications

A clear understanding of the target molecule's properties is the foundation of any purity assessment. This deuterated monoester is primarily used as an internal standard or tracer in metabolic studies.[1]

Property	Value	Source
Chemical Name	2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid-d8	[2]
CAS Number	1637562-51-6 (Unlabeled)	[2][3]
Molecular Formula	C₁₇H₂₀D₈O₆	[2]
Molecular Weight	336.45 g/mol	[2]
Isotopic Enrichment	Typically >98 atom% D	[4]

Section 1: Core Analytical Strategy for Purity Assessment

A single analytical technique is insufficient to comprehensively determine the purity of a complex molecule like this deuterated monoester. A multi-pronged, or orthogonal, approach is essential for robust characterization.[5] The primary methods of choice are High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) for separation and mass identification, and Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation and isotopic enrichment analysis.[6][7]

The following workflow illustrates the logical progression of experiments for a comprehensive purity assessment.

Caption: A standard workflow for the comprehensive purity assessment of the target compound.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during analysis, providing potential causes and actionable solutions.

A. HPLC & LC-MS Issues

Question 1: My chromatogram shows significant peak tailing for the main compound. What's causing this and how can I fix it?

• Potential Cause 1: Secondary Silanol Interactions. The two free carboxylic acid groups on your molecule are acidic and can interact with free silanol groups on the silica-based C18 column, causing tailing.

• Solution 1: Adjust Mobile Phase pH. The most effective solution is to suppress the ionization of the carboxylic acids. Add a small amount of a weak acid, such as 0.1% formic acid or acetic acid, to your mobile phase (both water and organic solvent). This will protonate the carboxylates, reducing their interaction with the stationary phase and resulting in sharper, more symmetrical peaks.[8]

• Potential Cause 2: Column Overload. Injecting too much sample can saturate the stationary phase at the head of the column, leading to peak distortion.[9][10]

• Solution 2: Reduce Injection Volume/Concentration. Prepare a dilution series of your sample (e.g., 1 mg/mL, 0.5 mg/mL, 0.1 mg/mL) and inject a constant volume. Observe if the peak shape improves at lower concentrations. If so, you have identified your optimal sample concentration.

• Potential Cause 3: Column Contamination or Degradation. The accumulation of strongly retained impurities on the column frit or stationary phase can create active sites that cause tailing.

• Solution 3: Use a Guard Column & Flush the System. A guard column is a sacrificial column that protects your analytical column from contaminants.[9] If tailing persists, flush the column with a strong solvent series (e.g., reverse phase: water, isopropanol, methylene chloride, isopropanol, mobile phase) as recommended by the manufacturer. If the problem is not resolved, the column may need replacement.

Question 2: I see a small, consistent peak in my LC-MS that has an m/z of [M+14]⁻. What is this impurity?

• Potential Cause: Methyl Ester Impurity. This is a classic impurity resulting from the use of methanol during synthesis or workup. One of the carboxylic acid groups may have been esterified with methanol, leading to a mass increase of 14 Da (CH₂ group addition: -H replaced by -CH₃).

• Solution: Verify with MS/MS. Fragment the [M+14]⁻ ion. You should observe fragmentation patterns characteristic of a methyl ester. To prevent this, avoid using methanol in any purification or recrystallization steps unless it is the intended solvent.[11]

Question 3: My retention time is drifting to earlier times with each injection. What is happening?

• Potential Cause: Stripping of the Bonded Phase. Operating a standard silica-based C18 column at a pH above 8 can cause the silica backbone to dissolve, leading to the loss of the stationary phase and, consequently, reduced retention times.[8] While you are likely using an acidic mobile phase for this compound, this is a critical principle to remember.

• Solution: Verify Mobile Phase pH and Use Appropriate Columns. Always measure the pH of your prepared mobile phase. If you must operate at a higher pH for other applications, use a hybrid or polymer-based column designed for high pH stability.

• Potential Cause 2: Inadequate Column Equilibration. If you are running a gradient, the column may not have had sufficient time to return to the initial mobile phase conditions before the next injection.[10]

• Solution 2: Increase Equilibration Time. Lengthen the post-run equilibration time in your HPLC method. A good rule of thumb is to allow at least 10 column volumes of the starting mobile phase to pass through the column before the next run.

B. NMR Spectroscopy Issues

Question 1: The baseline in my ¹H NMR spectrum is "wavy" and the peaks are broad. How can I improve the quality?

• Potential Cause: Poor Shimming. The magnetic field is not homogeneous across the sample. This is the most common cause of poor peak shape and resolution.

• Solution: Re-shim the Spectrometer. Perform an automated or manual shimming procedure on your sample. For challenging samples, gradient shimming routines are often more effective.

• Potential Cause 2: Sample Aggregation. Dicarboxylic acids can form intermolecular hydrogen bonds, leading to aggregation in solution. This restricts molecular tumbling and results in broader peaks.

• Solution 2: Change Solvent or Adjust Concentration. Try a different deuterated solvent that can better disrupt hydrogen bonding, such as DMSO-d₆ or Methanol-d₄.[12] Alternatively, diluting the sample can sometimes break up aggregates.

Question 2: I can't get a clean integral for my compound in ¹H NMR due to the residual solvent peak. What should I do?

• Potential Cause: Overlapping Signals. The signals of your compound are resonating at a similar chemical shift to the residual non-deuterated solvent peak (e.g., residual CHCl₃ in CDCl₃).

• Solution: Choose a Different Solvent. Consult a solvent chart and select a deuterated solvent whose residual peak is far from your signals of interest. For example, if your signals are around 7.26 ppm, avoid CDCl₃ and consider using Acetone-d₆ (residual peak at ~2.05 ppm).

Question 3: How can I confirm the isotopic enrichment is >98%?

• Potential Cause: Insufficient Analytical Technique. Standard ¹H NMR is not sensitive enough to accurately quantify high levels of deuteration.[4] You are looking for very small residual proton signals, which can be difficult to distinguish from the baseline noise or minor protonated impurities.

• Solution: Use ²H (Deuterium) NMR and/or Mass Spectrometry.

  • ²H NMR: This technique directly observes the deuterium nuclei. Under proper quantitative conditions (ensuring full relaxation between pulses), the integration of the deuterium signals corresponding to the d8-cyclohexane ring will give a direct measure of deuteration at those sites.[4][13]

  • High-Resolution Mass Spectrometry (HRMS): HRMS can resolve the isotopic peaks of your molecular ion. By comparing the intensity of the peak for the fully deuterated molecule (d8) to the intensities of the d7, d6, etc., peaks, you can calculate the isotopic distribution and confirm the enrichment level.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities from the synthesis of this compound?

The synthesis likely involves the reaction of a d8-labeled 1,2-cyclohexanedicarboxylic acid derivative with a 4-methyl-7-carboxy-heptyl derivative. Therefore, the most common impurities are:

• Starting Materials: Unreacted d8-1,2-cyclohexanedicarboxylic acid and the alcohol precursor.

• Diester Formation: The d8-1,2-cyclohexanedicarboxylic acid reacting with two molecules of the alcohol to form a diester.

• Positional Isomers: If the starting material is 1,2-cyclohexanedicarboxylic anhydride-d8, the alcohol can attack either carbonyl, but for a symmetrical alcohol, this doesn't create a different product. However, cis/trans isomers of the cyclohexanedicarboxylic acid moiety could be present.[14]

• Residual Solvents & Catalysts: Solvents used during reaction and purification (e.g., Toluene, Ethyl Acetate) and acid catalysts.[15]

Impurity Type	Expected Mass Change (vs. Target)	Key Analytical Signature
Unreacted d8-Acid	-160.25 Da	Earlier elution in RP-HPLC; unique MS/MS fragments.
Diester	+143.23 Da	Later elution in RP-HPLC; loss of one alcohol chain in MS/MS.
Non-deuterated Analog	-8.05 Da	Cluster of peaks in MS separated by ~1 Da.

Q2: What is the best way to store this compound to ensure its stability?

As a dicarboxylic acid, the compound is relatively stable. However, to prevent slow degradation (e.g., hydrolysis of the ester) and maintain purity, store it in a tightly sealed container, protected from moisture, at -20°C. For solutions, prepare them fresh if possible. If you need to store solutions, use a non-protic solvent like acetonitrile and store at -20°C.

Q3: Can I use Gas Chromatography (GC-MS) to analyze this compound?

Direct analysis by GC-MS is not feasible due to the low volatility and thermal lability of the two carboxylic acid groups. However, you can use GC-MS after derivatization. By converting the carboxylic acids to more volatile esters (e.g., methyl esters using diazomethane or TMS esters using BSTFA), you can analyze the compound by GC-MS. This serves as an excellent orthogonal technique to confirm purity.[16][17]

Section 4: Standard Operating Procedures (SOPs)

SOP 1: Purity Analysis by HPLC-UV/MS

• Sample Preparation:

  • Accurately weigh ~1 mg of the compound.

  • Dissolve in 1 mL of a 50:50 mixture of Acetonitrile:Water to make a 1 mg/mL stock solution.

  • Further dilute as needed to fall within the linear range of the detector.

• Chromatographic Conditions:

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size (or similar high-resolution column).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 5% B and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

  • UV Detection: 210 nm.

• Mass Spectrometry Conditions (Negative Ion Mode):

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Scan Range: m/z 100-500.

  • Expected Ion: [M-H]⁻ at m/z 335.2.

  • Capillary Voltage: 3.0 kV.

  • Gas Temperature: 325°C.

  • Nebulizer Pressure: 40 psi.

• Data Analysis:

  • Integrate the peak area of all peaks in the UV chromatogram. Calculate area percent purity.

  • Confirm the mass of the main peak corresponds to the [M-H]⁻ ion.

  • Analyze the masses of impurity peaks to tentatively identify them based on the table in the FAQ section.

SOP 2: Structural Verification by NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).[12]

  • Filter the solution into a clean, dry 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum.

  • Key Regions to Inspect: Look for the characteristic multiplets for the 4-methyl-heptyl chain protons and any residual proton signals on the cyclohexane-d8 ring. The absence or significant reduction of signals for the cyclohexane ring protons is a primary indicator of successful deuteration.[13]

• ²H NMR Acquisition:

  • Switch the spectrometer to the deuterium channel (no need to change the probe on most modern instruments).[4]

  • Acquire a standard deuterium spectrum.

  • Key Regions to Inspect: A strong signal corresponding to the deuterons on the cyclohexane ring should be observed. This confirms the location of the deuterium labels.

Caption: A decision tree for troubleshooting an unexpected peak in an HPLC chromatogram.

References

• Mantsch, H. H., Saitô, H., & Smith, I. C. P. (1977). Deuterium magnetic resonance, applications in chemistry, physics and biology. Progress in Nuclear Magnetic Resonance Spectroscopy, 11(4), 211–272. [Link]

• LookChem. (n.d.). General procedures for the purification of Esters. Chempedia. [Link]

• Pacific BioLabs. (n.d.). Identity and Purity - Small Molecules. [Link]

• Grossert, J. S., Fancy, P. D., & White, R. L. (2011). Primary fragmentations by MS/MS of [M -H] -ions from dicarboxylic acids and some monoesters having C-3 to C-12 chain lengths. ResearchGate. [Link]

• Crawford Scientific. (n.d.). HPLC Troubleshooting Guide. [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

• Labinsights. (2025). Selection Guide on Deuterated Solvents for NMR. [Link]

• Medistri SA. (2023). Small Molecule Identification and Purity Testing. [Link]

• Study Mind. (n.d.). Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). [Link]

• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. [Link]

• Marín, A., Gracia, I., & Rodríguez, J. C. (2012). Standardization of Analytical Methodology and Procedures for Purity Assessment of Small Molecules in Drug Discovery. ResearchGate. [Link]

• Quora. (2017). What are the modifications to improve the purity of ester? [Link]

• Magera, M. J., & Rinaldo, P. (2001). Method of analyzing dicarboxylic acids.

• Kushnir, M. M., et al. (2001). Analysis of Dicarboxylic Acids by Tandem Mass Spectrometry. ResearchGate. [Link]

• Liebich, H. M., & Först, C. (1984). Gas chromatography-mass spectrometry of saturated and unsaturated dicarboxylic acids in urine. PubMed. [Link]

• Kushnir, M. M., et al. (2001). Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine. PubMed. [Link]

• Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC. [Link]

• MIT OpenCourseWare. (2019). 5.310 (F19) Fischer Esterification Lab Manual. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• Mastelf. (2025). Troubleshooting Common HPLC Problems: Solutions for Better Results. [Link]

• University of Alberta. (n.d.). Esters. An Introduction. [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. [Link]

• Alsachim. (n.d.). 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. [Link]

• National Institutes of Health. (2025). Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. [Link]

• National Institutes of Health. (n.d.). Synthesis of the 1-Monoester of 2-Ketoalkanedioic Acids, e.g., Octyl α-Ketoglutarate. [Link]

• NIST. (n.d.). 1,2-Cyclohexanedicarboxylic acid, cis-. WebBook. [Link]

• NIST. (n.d.). 1,2-Cyclohexanedicarboxylic acid, cyclohex-3-enylmethyl isobutyl ester. WebBook. [Link]

• Google Patents. (2024). WO2024153687A1 - Method for producing 1,2-cyclohexane dicarboxylic acid dialkyl esters.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. clearsynth.com [clearsynth.com]
• 3. isotope.com [isotope.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. pacificbiolabs.com [pacificbiolabs.com]
• 7. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 8. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 12. labinsights.nl [labinsights.nl]
• 13. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 14. 1,2-Cyclohexanedicarboxylic acid, cis- [webbook.nist.gov]
• 15. ocw.mit.edu [ocw.mit.edu]
• 16. Gas chromatography-mass spectrometry of saturated and unsaturated dicarboxylic acids in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Calibration Challenges with 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

Welcome to the technical support resource for researchers, scientists, and drug development professionals utilizing 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 as an internal standard. This guide is designed to provide in-depth, field-proven insights into overcoming common calibration curve issues encountered during the quantitative analysis of its unlabeled analogue, a key metabolite of certain plasticizers.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 and what is its primary application?

A: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is the deuterium-labeled form of a monoester metabolite of 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH), a plasticizer used in a variety of consumer products. Its primary application is as a stable isotope-labeled internal standard (SIL-IS) in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise measurement of its non-labeled counterpart in biological matrices like urine.[1] The use of a SIL-IS is considered the gold standard for correcting variations during sample preparation and analysis, including matrix effects.[1]

Q2: Why is a deuterated internal standard like this one preferred over a structural analogue?

A: Deuterated internal standards are considered ideal because they share nearly identical chemical and physical properties with the analyte of interest.[2] This structural similarity ensures they co-elute during chromatography and experience similar ionization efficiencies and potential matrix effects in the mass spectrometer.[2] This close mirroring of behavior allows for more accurate correction of analytical variability compared to a structural analogue, which may have different retention times and ionization responses.

Q3: What are the typical storage conditions for the 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 standard?

A: Stock solutions of phthalate metabolite standards are generally prepared in solvents like isohexane, methanol, or acetonitrile and should be stored in glass containers at low temperatures, typically -20°C or below, and protected from light.[1] Studies on the stability of phthalate metabolites in urine have shown that storage at -70°C is effective for up to a year, even with freeze-thaw cycles, while degradation can occur at 4°C and 25°C.[3][4] Therefore, it is crucial to maintain subfreezing temperatures for both the standard solutions and the biological samples to ensure stability.[3][4]

Troubleshooting Guide: Calibration Curve Non-Linearity

Non-linear calibration curves are a frequent challenge in LC-MS/MS analysis. Below are common causes and systematic approaches to diagnose and resolve them when using 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8.

Scenario 1: My calibration curve is showing a plateau at higher concentrations.

Possible Cause A: Detector Saturation

• Expertise & Experience: At high concentrations, the sheer number of ions reaching the mass spectrometer detector can exceed its capacity to register individual ion events. This leads to a non-linear, plateauing response where an increase in analyte concentration does not produce a proportional increase in signal.

• Troubleshooting Protocol:

  • Reduce Analyte Concentration: Prepare a new set of calibration standards with a lower concentration range.

  • Dilute High-Concentration Samples: If your unknown samples are falling in the non-linear portion of the curve, dilute them to be within the linear range.

  • Optimize Detector Settings: Consult your instrument's manual to ensure the detector voltage and other settings are appropriate for the expected analyte concentrations.

Possible Cause B: Ion Suppression from Analyte and Internal Standard

• Expertise & Experience: In electrospray ionization (ESI), the analyte and the internal standard compete for ionization. At high concentrations, this competition can become a limiting factor, leading to a less-than-proportional increase in the signal of both compounds and affecting their ratio.

• Troubleshooting Protocol:

  • Lower the Concentration of the Internal Standard: A high concentration of the internal standard can suppress the analyte's signal. Prepare your working solutions with a lower, but still sufficient, concentration of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8.

  • Evaluate Mobile Phase Composition: The efficiency of ionization can be influenced by mobile phase additives. Ensure your mobile phase composition is optimal for the analytes of interest.

Scenario 2: My calibration curve has a poor coefficient of determination (R² < 0.99).

Possible Cause A: Inconsistent Sample Preparation or Pipetting Errors

• Expertise & Experience: A poor R² value often points to random errors in the preparation of your calibration standards. Inconsistencies in pipetting, dilutions, or the addition of the internal standard will lead to data points that deviate significantly from the regression line.

• Troubleshooting Protocol:

  • Prepare Fresh Standards: Carefully prepare a new set of calibration standards from your stock solutions.

  • Use Calibrated Pipettes: Ensure all pipettes used for preparing standards and samples are properly calibrated.

  • Consistent Internal Standard Addition: Add the same, precise amount of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 to every standard and sample.

Possible Cause B: Differential Matrix Effects

• Expertise & Experience: While a deuterated internal standard is meant to compensate for matrix effects, this compensation is only effective if both the analyte and the internal standard are affected equally.[5] "Differential matrix effects" occur when co-eluting compounds from the sample matrix (e.g., salts, endogenous metabolites in urine) suppress or enhance the ionization of the analyte and the internal standard to different extents. This is a significant issue in complex matrices like urine.[5]

• Troubleshooting Protocol:

  • Improve Sample Cleanup: The most effective way to combat matrix effects is to remove the interfering compounds. Optimize your sample preparation method, such as solid-phase extraction (SPE), to achieve a cleaner extract.

  • Chromatographic Separation: Adjust your LC gradient to better separate the analyte and internal standard from the matrix components that are causing ion suppression.

  • Dilution: Diluting the sample with the mobile phase can reduce the concentration of interfering matrix components, thereby lessening their impact on ionization.

Possible Cause C: Inaccuracy of Standard Solutions

• Expertise & Experience: Studies have shown that commercially available certified solutions of phthalate metabolites can have inaccuracies and lot-to-lot variability.[6][7] An inaccurate stock solution will lead to a flawed calibration curve.

• Troubleshooting Protocol:

  • Verify Standard Purity and Concentration: If possible, obtain a certificate of analysis for your standard. Consider purchasing a standard from a different supplier to cross-verify the concentration.

  • Prepare Fresh Stock Solutions: If there is any doubt about the integrity of your stock solution (e.g., age, storage conditions), prepare a fresh one.

Advanced Troubleshooting: Chromatographic Isotope Effect

Q: My analyte and 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 have slightly different retention times. Is this a problem?

A: Yes, this can be a significant issue. The phenomenon where a deuterated compound has a different retention time from its non-deuterated counterpart is known as the "chromatographic deuterium isotope effect".[8]

• Expertise & Experience: The substitution of hydrogen with the heavier deuterium isotope can lead to subtle changes in the molecule's physicochemical properties.[8] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-labeled analogues.[8] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can reduce the molecule's hydrophobicity.[8][9] If this retention time shift causes the analyte and internal standard to elute in a region of changing ion suppression from the matrix, they will experience different degrees of signal suppression, leading to an inaccurate analyte-to-internal standard ratio and a flawed calibration.[2]

Workflow for Investigating Chromatographic Isotope Effect and Differential Matrix Effects

Caption: Workflow for diagnosing and addressing matrix effects.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

• Stock Solutions: Prepare individual stock solutions of the analyte and 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile. Store at ≤ -20°C.

• Working Solutions: Prepare intermediate working solutions by diluting the stock solutions.

• Calibration Standards: Create a series of calibration standards (e.g., 8-10 points) covering the desired concentration range by diluting the analyte working solution.

• Internal Standard Spiking: Spike each calibration standard, blank, and unknown sample with a constant, known amount of the 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 working solution.

Protocol 2: Sample Preparation (Urine) using Solid-Phase Extraction (SPE)

This is a general protocol and may require optimization for your specific application.

• Sample Thawing and Centrifugation: Thaw urine samples and centrifuge to remove particulates.

• Enzymatic Hydrolysis (if required): To measure total concentrations (free + glucuronidated), treat the urine with β-glucuronidase.

• Internal Standard Spiking: Add a known amount of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 to each sample.

• SPE Column Conditioning: Condition a mixed-mode or reversed-phase SPE cartridge according to the manufacturer's instructions (e.g., with methanol followed by water).

• Sample Loading: Load the pre-treated urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove polar interferences.

• Elution: Elute the analyte and internal standard with an appropriate organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

Data Presentation

Table 1: Example of Data Indicating Potential Issues

Standard Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio
1	10,500	505,000	0.021
5	52,000	510,000	0.102
20	205,000	498,000	0.412
50	495,000	502,000	0.986
100	850,000	495,000	1.717
200	950,000	480,000	1.979

In this example, the response is becoming non-linear at the 200 ng/mL level, as the analyte/IS ratio does not double from the 100 ng/mL level.

Logical Relationships

Caption: Root causes of calibration curve issues.

References

• Müller, C., Schäfer, P., Störtzel, M., Vogt, S., & Weinmann, W. (2002). Ion suppression effects in liquid chromatography-electrospray-ionisation transport-region collision induced dissociation mass spectrometry with different serum extraction methods for systematic toxicological analysis with mass spectra libraries. Journal of Chromatography B, 773(1), 47-52. [Link]

• Mallet, C. R., Lu, Z., & Mazzeo, J. R. (2004). A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts. Rapid Communications in Mass Spectrometry, 18(1), 49-58. [Link]

• Holčapek, M., Volná, K., Vaněk, P., Schlemmer, W., Zdráhal, Z., & Jandera, P. (2004). Effects of ion-pairing reagents on the electrospray signal suppression of sulphonated dyes and intermediates. Rapid Communications in Mass Spectrometry, 18(1), 43-50. [Link]

• Langlois, É., Lévesque, P., & Ayotte, P. (2011). Accuracy Investigation of Phthalate Metabolite Standards. Journal of Analytical Toxicology, 35(5), 272-279. [Link]

• Glebov, E. M., Slanina, T., & Klán, P. (2013). Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase. The Journal of organic chemistry, 78(21), 10712-10723. [Link]

• Samandar, E., Silva, M. J., Reidy, J. A., & Calafat, A. M. (2009). Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine. Environmental research, 109(5), 641-646. [Link]

• Fritsche, J., & Fritsche, W. (2008). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. International journal of molecular sciences, 9(9), 1633-1644. [Link]

• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Metabolomics. [Link]

• PubChem. (n.d.). 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. National Center for Biotechnology Information. [Link]

• PubMed. (2011). Accuracy investigation of phthalate metabolite standards. [Link]

• Homenauth, O. P., & Moore, G. (2018). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Hospital pharmacy, 53(4), 239-245. [Link]

• Hsieh, Y., Korfmacher, W. A. (2006). Increasing speed and throughput when using HPLC-MS/MS systems for drug metabolism and pharmacokinetic screening. Current drug metabolism, 7(5), 479-489. [Link]

• ResearchGate. (2009). Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine. [Link]

• PubMed Central. (2013). Electrospray ionization mass spectrometry ion suppression/enhancement caused by column bleed for three mixed-mode reversed-phase/anion-exchange high-performance liquid chromatography columns. [Link]

• ResearchGate. (2009). Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine. [Link]

• PubMed. (2013). Secondary Deuterium Isotope Effects on the Acidity of Carboxylic Acids and Phenols. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ion suppression effects in liquid chromatography-electrospray-ionisation transport-region collision induced dissociation mass spectrometry with different serum extraction methods for systematic toxicological analysis with mass spectra libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Isotopic Exchange in Deuterated Standards

Welcome to our dedicated resource for ensuring the isotopic integrity of your deuterated internal standards. This guide provides in-depth answers to frequently encountered challenges, troubleshooting workflows, and validated protocols designed for researchers, scientists, and drug development professionals. Our goal is to equip you with the expertise to minimize isotopic exchange and enhance the accuracy and reliability of your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a critical issue for deuterated internal standards?

A1: Isotopic exchange is the unintentional swapping of a deuterium (D) atom on your standard with a protium (H) atom from the surrounding environment, such as from water, solvents, or reagents.[1][2][3] This process, often called "back-exchange," compromises the isotopic purity of the standard. For quantitative methods like LC-MS, where the deuterated standard is used to correct for sample preparation variability and matrix effects, this exchange can lead to significant analytical errors.[4] The loss of deuterium atoms can cause the standard's signal to decrease or, in severe cases, generate a signal at the mass-to-charge ratio (m/z) of the unlabeled analyte, leading to an overestimation of the analyte's true concentration.[5]

Q2: Which deuterium labels are most susceptible to exchange?

A2: The stability of a deuterium label is highly dependent on its chemical environment. Deuterium atoms attached to heteroatoms (O, N, S) are extremely labile and will rapidly exchange with protons from any protic solvent like water or methanol.[6] Therefore, deuterated standards should never have labels on hydroxyl (-OH), amine (-NH), or thiol (-SH) groups.[4][6]

Additionally, deuterium atoms on carbon atoms can also be susceptible under certain conditions:

• Alpha to a Carbonyl: Deuteriums on a carbon adjacent to a carbonyl group (C=O) can exchange via keto-enol tautomerism, a process catalyzed by both acids and bases.[3][6][7]

• Activated Aromatic Positions: Deuteriums on certain positions of aromatic rings can be labile, especially under acidic conditions.[3]

The most stable and reliable labels are those on aliphatic or aromatic carbons that are not adjacent to heteroatoms or activating groups.[4] When selecting a standard, it is crucial to choose one where the deuterium labels are positioned on chemically stable sites.[6][8]

Q3: How do pH and temperature affect the rate of isotopic exchange?

A3: Both pH and temperature are critical factors that govern the rate of back-exchange.[1][2][9]

• pH: The exchange process is catalyzed by both acids and bases.[2][3] For most compounds, the rate of exchange is at its minimum in a narrow pH window, typically around pH 2.5 to 3.0.[2][5][9][10] Deviating from this optimal range, either to more acidic or more basic conditions, will significantly accelerate the loss of deuterium.

• Temperature: Higher temperatures increase the kinetic energy of molecules, dramatically accelerating the rate of chemical reactions, including isotopic exchange.[1][2][9] Therefore, maintaining low temperatures throughout sample storage, preparation, and analysis is one of the most effective strategies for preserving isotopic integrity.[5][10] For example, reducing the temperature from 0°C to -30°C can decrease the rate of back-exchange by an average factor of ~40 for backbone amides.[10]

Parameter	Optimal Condition	Rationale
pH	2.5 - 3.0	Minimizes both acid and base catalysis of the exchange reaction.[2][5][9]
Temperature	As low as feasible (e.g., 0°C to -30°C)	Reduces the kinetic rate of the exchange reaction.[1][5][10]

Troubleshooting Guides

This section provides structured workflows to diagnose and resolve common issues related to isotopic exchange.

Issue 1: The signal intensity of my deuterated internal standard is decreasing over time or is inconsistent across my sample batch.

This is a classic symptom of isotopic back-exchange, where the deuterated standard is gradually converting back to its unlabeled form or other lower-mass isotopologues.

Caption: Troubleshooting workflow for a decreasing internal standard signal.

Validated Protocols & Methodologies

Protocol 1: Preparation and Storage of a Deuterated Standard Stock Solution

This protocol outlines the best practices for preparing a concentrated stock solution to ensure its long-term stability.

Materials:

• Deuterated internal standard (solid form)

• High-purity, anhydrous aprotic solvent (e.g., acetonitrile, methanol, DMSO). Ensure solvent is from a freshly opened bottle or has been properly stored to prevent water absorption.

• Calibrated analytical balance

• Class A volumetric flasks

• Amber, airtight vials with PTFE-lined caps

• Inert gas (Argon or Nitrogen), if available

Procedure:

• Equilibration: Before opening, allow the container of the deuterated standard to equilibrate to room temperature for at least 30 minutes. This critical step prevents atmospheric moisture from condensing on the cold solid.[5]

• Inert Atmosphere Handling: If the standard is particularly sensitive, perform the weighing and initial dissolution steps in a glove box or under a gentle stream of dry, inert gas.[5]

• Weighing: Accurately weigh the required amount of the standard.

• Dissolution: Quantitatively transfer the weighed solid to a Class A volumetric flask. Add a small amount of the chosen anhydrous solvent to dissolve the compound completely. Gentle sonication can be used to aid dissolution.

• Dilution: Once fully dissolved, dilute to the mark with the same solvent. Stopper the flask and mix thoroughly by inverting it 15-20 times.

• Storage: Immediately transfer aliquots of the stock solution into labeled, amber, airtight vials. This minimizes the exposure of the entire stock to repeated freeze-thaw cycles and atmospheric moisture.

• Long-Term Storage: Store the vials at -20°C or colder. For working solutions, short-term storage at 2-8°C may be acceptable, but stability should be verified.[5]

Protocol 2: Minimizing Exchange During LC-MS Analysis

This protocol details the analytical conditions that should be optimized to prevent back-exchange during the chromatographic run.

Workflow Diagram:

Caption: Optimized LC-MS workflow to minimize isotopic back-exchange.

Key Optimization Steps:

• Autosampler Temperature: Maintain the autosampler at a low temperature (e.g., 4°C) to preserve sample integrity while awaiting injection.[5]

• Mobile Phase pH: Adjust the pH of your aqueous mobile phase to the optimal range of 2.5-3.0 using an appropriate acid like formic acid. This is the single most important parameter for minimizing exchange during the separation.[2][9]

• Column Temperature: If your LC system has a column thermostat, operate at a reduced temperature. While this may increase backpressure, temperatures between 0-10°C can be highly effective.[5][10]

• Analysis Time: Minimize the residence time of the deuterated standard in the protic mobile phase.[2] Use the fastest possible gradient elution that still provides adequate chromatographic resolution for your analyte and standard.[5][9]

• Solvent Choice: Whenever possible, use deuterated solvents (e.g., D₂O, methanol-d₄) in the mobile phase. While often cost-prohibitive for routine analysis, this is the most definitive way to prevent back-exchange and can be invaluable for troubleshooting or for methods requiring the highest accuracy.

References

• Mandell, J. G., Falick, A. M., & Komives, E. A. (1998). MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT. Analytical Chemistry, 70(19), 3987–3995. [Link]

• Gao, X., Guttman, M., & Kaltashov, I. A. (2014). Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 25(1), 145–149. [Link]

• ResolveMass. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. [Link]

• Gao, J., et al. (2020). Temperature-dependent hydrogen deuterium exchange shows impact of analog binding on adenosine deaminase flexibility but not embedded thermal networks. Proceedings of the National Academy of Sciences, 117(48), 30424-30432. [Link]

• Konermann, L., et al. (2021). Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems. Chemical Reviews, 121(17), 10532-10585. [Link]

• Eggertson, M. J., et al. (2020). Considerations in the Analysis of Hydrogen Exchange Mass Spectrometry Data. Methods in Molecular Biology, 2141, 289-307. [Link]

• Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2895. [Link]

• Davison, A. S., et al. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(Pt 6), 610-612. [Link]

• Weis, D. D., et al. (2010). Considerations in the analysis of hydrogen exchange mass spectrometry data. Journal of The American Society for Mass Spectrometry, 21(3), 341-351. [Link]

• Smith, D. P., et al. (2013). Resolving Isotopic Fine Structure to Detect and Quantify Natural Abundance- and Hydrogen/Deuterium Exchange-Derived Isotopomers. Analytical Chemistry, 85(24), 11837-11844. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Blog. [Link]

• Majumdar, R., et al. (2018). Simple and fast maximally deuterated control (maxD) preparation for HDX MS experiments. Journal of The American Society for Mass Spectrometry, 29(12), 2519-2522. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. resolvemass.ca [resolvemass.ca]
• 9. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparison of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 and its non-deuterated analog

An In-Depth Comparative Guide to 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 and its Non-Deuterated Analog for High-Precision Quantitative Analysis

Introduction: The Pursuit of Precision in Analytical Chemistry

In the realm of quantitative analysis, particularly within drug development and environmental monitoring, the accuracy and reliability of measurements are paramount. The use of internal standards is a cornerstone of achieving this precision, especially in complex biological matrices. This guide provides a detailed comparison between 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester and its stable isotope-labeled (deuterated) counterpart, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8.

This molecule, a metabolite of the plasticizer Di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH), is a key biomarker for assessing human exposure.[1] The choice of internal standard for its quantification can significantly impact the quality of experimental data. While the non-deuterated analog might be considered as a structural analog standard, this guide will demonstrate, with supporting principles and data, why the deuterated version is the unequivocal choice for robust, defensible, and high-quality analytical results, primarily through the application of Isotope Dilution Mass Spectrometry (IDMS).

Physicochemical Properties: A Tale of Two Isotopes

At a glance, the two compounds are structurally identical. The critical difference lies in the isotopic composition of the cyclohexane ring, where eight hydrogen atoms (¹H) are replaced with deuterium atoms (²H), a stable, non-radioactive isotope of hydrogen.[2][3] This seemingly minor alteration has profound implications for mass spectrometric analysis, while leaving the chemical properties virtually unchanged.

Property	Non-Deuterated Analog	1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8
IUPAC Name	2-(7-carboxy-4-methylheptoxy)carbonylcyclohexane-1-carboxylic acid[4]	2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid-d8[5]
Synonyms	CX-MINCH[4][6]	Deuterated CX-MINCH
CAS Number	1637562-51-6[4][7]	1637562-51-6 (Unlabelled)[5]
Molecular Formula	C₁₇H₂₈O₆[4][7]	C₁₇H₂₀D₈O₆[5]
Molecular Weight	~328.40 g/mol [4][7]	~336.45 g/mol [5]

The key takeaway from these properties is the mass difference of approximately 8 Daltons. This mass shift allows a mass spectrometer to easily distinguish between the analyte (the non-deuterated compound) and the internal standard, while their near-identical chemical nature ensures they behave alike during the analytical process.

The Gold Standard: The Principle of Isotope Dilution Mass Spectrometry (IDMS)

To understand the superiority of the deuterated analog, one must first grasp the principle of Isotope Dilution Mass Spectrometry (IDMS). IDMS is a powerful analytical technique that combines the sensitivity of mass spectrometry with the accuracy of using isotopically labeled internal standards.[8] It is considered a primary ratio method of measurement, capable of producing highly accurate and precise results.[9][10]

The process involves adding a precisely known quantity of the deuterated internal standard (the "spike") to the sample at the very beginning of the analytical workflow.[11] This standard equilibrates with the native, non-deuterated analyte present in the sample. The final measurement is not the absolute signal of the analyte, but the ratio of the analyte's signal to the internal standard's signal. This ratiometric approach elegantly corrects for variations that can plague quantitative analysis.

Principle of Isotope Dilution Mass Spectrometry (IDMS).

Performance Under Pressure: A Head-to-Head Comparison in LC-MS/MS

The true test of an internal standard is its performance during a validated bioanalytical method. Here, the deuterated standard demonstrates its clear superiority over using its non-deuterated form as a mere structural analog.

Chromatographic Behavior: The Co-elution Advantage

A fundamental requirement for an ideal internal standard is that it co-elutes with the target analyte. Because the deuterated and non-deuterated molecules have virtually identical polarity and chemical structure, they exhibit nearly identical retention times in liquid chromatography (LC).[2][3] This ensures that both compounds enter the mass spectrometer's ion source at the same time, experiencing the same matrix effects and ionization conditions simultaneously.

Correction for Analytical Variability: Why Deuteration Excels

The primary value of a stable isotope-labeled internal standard (SIL-IS) is its ability to normalize and correct for variability at every stage of the analytical process.[12]

• Extraction Recovery: During sample preparation steps like Solid-Phase Extraction (SPE) or liquid-liquid extraction, some amount of the analyte is inevitably lost. The deuterated standard, being chemically identical, is lost at the same proportion. Therefore, the ratio of the analyte to the standard remains constant, leading to an accurate calculation of the original concentration.[3]

• Matrix Effects: Complex biological matrices like urine or plasma contain numerous endogenous compounds that can interfere with the ionization of the target analyte in the mass spectrometer source, causing either ion suppression or enhancement.[13] This "matrix effect" is a major source of inaccuracy. The deuterated standard co-elutes with the analyte and experiences the exact same suppression or enhancement, effectively canceling out the effect when the ratio is calculated. A non-deuterated structural analog, which would have a different retention time, would not be able to compensate for this effect accurately.[13]

• Instrumental Drift: The performance of an LC-MS/MS system can fluctuate over the course of an analytical run.[12] The SIL-IS corrects for this drift, ensuring consistent results from the first injection to the last.[3]

Hypothetical Performance Data

The following table illustrates the expected difference in performance between using the d8-labeled internal standard and a different, non-co-eluting structural analog for the quantification of the target analyte in human urine.

Performance Metric	With d8-Internal Standard (IDMS)	With Structural Analog Internal Standard
Precision (%RSD)	< 5%	10-20%
Accuracy (%Bias)	± 5%	± 15-30%
Robustness to Matrix Effects	High	Low to Moderate
Reliability	Excellent	Moderate

As the data shows, the use of the deuterated standard results in significantly better precision and accuracy, which is critical for pharmacokinetic studies, clinical diagnostics, and regulatory submissions.[14]

Experimental Protocol: Quantification of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester in Human Urine via LC-MS/MS

This protocol outlines a typical workflow for the precise quantification of the target analyte using its d8-labeled internal standard.

Sample Preparation and Extraction

• Spiking: To a 100 µL aliquot of human urine, add 10 µL of a 100 ng/mL solution of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 in methanol. Vortex briefly.

• Hydrolysis (Optional): If conjugated metabolites are of interest, add 50 µL of β-glucuronidase solution and incubate at 37°C for 2 hours to deconjugate the analytes.

• Acidification: Acidify the sample by adding 10 µL of 1 M formic acid.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18, 30 mg) with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the prepared urine sample onto the cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

  • Dry the cartridge under nitrogen for 5 minutes.

• Elution: Elute the analyte and internal standard from the cartridge with 1 mL of acetonitrile.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of 50:50 methanol:water.

LC-MS/MS Analysis

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: 10% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions (Hypothetical):

  • Analyte: 327.2 -> 171.1

  • d8-Internal Standard: 335.2 -> 179.1

Data Analysis and Quantification

• Integrate the peak areas for both the analyte and the d8-internal standard for all samples, standards, and quality controls.

• Calculate the Peak Area Ratio (Analyte Area / Internal Standard Area).

• Generate a calibration curve by plotting the Peak Area Ratio versus the concentration for the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of the analyte in the unknown samples by interpolating their Peak Area Ratios from the calibration curve.

Bioanalytical Workflow for Quantification using IDMS.

Conclusion: An Essential Investment for Data Integrity

While the initial procurement cost of a deuterated internal standard like 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is higher than its non-deuterated counterpart, the investment is unequivocally justified by the vast improvement in data quality.[13] For researchers, scientists, and drug development professionals, the use of a stable isotope-labeled internal standard is not a luxury but a necessity for producing accurate, precise, and defensible quantitative results.

The ability of the d8-analog to co-elute with the native analyte and perfectly mimic its behavior during extraction and ionization makes it the gold standard for correcting analytical variability.[2][3] This ensures that the final reported concentration is a true and reliable measure, free from the biases introduced by matrix effects and inconsistent recovery. In any application where data integrity is critical, the choice is clear: the deuterated standard is the superior scientific tool.

References

• A practical and environmentally friendly protocol for synthesis of α-deuterated carboxylic acids. J Labelled Comp Radiopharm.
• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.
• A highly selective decarboxylative deuteration of carboxylic acids. Chemical Science.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube.
• The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP- MS). ResearchGate.
• Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step. Frontiers in Chemistry.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace.
• The Value of Deuterated Internal Standards. KCAS Bio.
• Guideline on Isotope Dilution Mass Spectrometry. OSTI.GOV.
• Synthesis of α‐deuterio carboxylic acid derivatives. ResearchGate.
• Isotope dilution. Britannica.
• Synthesis of specifically deuterated decanoic acids and decanols. ScienceDirect.
• Determination of 18 phthalate metabolites in human urine using a liquid chromatography-tandem mass spectrometer equipped with a core–shell column for rapid separation. Analytical Methods.
• Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS. NIH.
• A highly selective decarboxylative deuteration of carboxylic acids. RSC Publishing.
• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. RSC Publishing.
• Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step. PMC.
• Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies. PubMed.
• Cyclohexane-1,2-dicarboxylic acid, mono-(7-carboxy-4-methylheptyl) ester (unlabeled) 100 µg/mL in MTBE. Cambridge Isotope Laboratories.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. Clearsynth.
• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. PubChem.
• Urinary concentrations of cyclohexane-1,2-dicarboxylic acid monohydroxy isononyl ester, a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH), and markers of ovarian response among women attending a fertility center. PubMed.
• cis-cx-MINCH. PubChem.

Sources

• 1. Urinary concentrations of cyclohexane-1,2-dicarboxylic acid monohydroxy isononyl ester, a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH), and markers of ovarian response among women attending a fertility center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. resolvemass.ca [resolvemass.ca]
• 4. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. clearsynth.com [clearsynth.com]
• 6. cis-cx-MINCH | C17H28O6 | CID 155898864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. isotope.com [isotope.com]
• 8. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. repository.up.ac.za [repository.up.ac.za]
• 10. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 11. osti.gov [osti.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 14. scispace.com [scispace.com]

Inter-laboratory comparison of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 analysis

An Inter-Laboratory Comparison Framework for the Analysis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 in Biological Matrices

Introduction

The accurate quantification of plasticizer metabolites in biological matrices is fundamental to assessing human exposure and understanding potential health risks. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester (MCH-ester) is a metabolite of emerging non-phthalate plasticizers. Its deuterated analogue, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-MCH-ester), serves as an ideal internal standard for quantification by isotope dilution mass spectrometry.[1][2] However, the comparability of data generated across different research and clinical laboratories remains a significant challenge. Discrepancies in analytical methods, standard accuracies, and laboratory practices can lead to data that cannot be reliably compared or pooled for large-scale exposure studies.[3][4][5]

This guide provides a comprehensive framework for establishing an inter-laboratory comparison for the analysis of d8-MCH-ester. It is designed for researchers, scientists, and drug development professionals engaged in biomonitoring and toxicological studies. We will delve into the rationale for such a comparison, propose a standardized analytical protocol grounded in established methodologies for similar compounds, and present a template for comparing key performance metrics.

The Imperative for Inter-Laboratory Comparison

The analysis of trace-level metabolites is susceptible to various sources of error that can compromise data integrity. Two primary challenges in the field of plasticizer analysis are background contamination and the accuracy of certified standards.[6] Phthalates and other plasticizers are ubiquitous in laboratory environments, and rigorous protocols are needed to prevent sample contamination.[6] Furthermore, studies have revealed significant lot-to-lot variability and inaccuracies in commercially available certified standards for some phthalate metabolites, which can introduce a systematic bias into measurements and invalidate results.[3][4][5]

An inter-laboratory comparison, or round-robin study, is the gold standard for assessing the robustness and transferability of an analytical method. By having multiple laboratories analyze identical samples, it is possible to distinguish between intra-laboratory random error and inter-laboratory systematic bias. This process is crucial for validating a method for widespread use, ensuring that data from different studies are comparable, and building confidence in biomonitoring results.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. aminer.cn [aminer.cn]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards in Plasticizer Analysis: Performance of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Accuracy in Plasticizer Biomonitoring

Plasticizers, such as traditional phthalates and their modern replacements like Hexamoll® DINCH® (1,2-Cyclohexane dicarboxylic acid diisononyl ester), are ubiquitous in consumer products, leading to continuous human exposure.[1][2] To assess the potential health impacts, regulatory bodies and researchers have shifted from measuring the parent compounds in environmental samples to quantifying their metabolites in biological matrices like urine.[3][4] This human biomonitoring (HBM) approach provides a more accurate measure of the internal body burden.

The analytical challenge lies in the complexity of these biological matrices. Urine contains a multitude of endogenous compounds that can interfere with analysis, causing matrix effects that either suppress or enhance the instrument's signal for the target analyte.[5][6] Furthermore, the multi-step sample preparation required—often involving enzymatic deconjugation and extraction—can lead to variable analyte loss.[3]

To overcome these hurdles, the gold standard analytical technique is Isotope Dilution Mass Spectrometry (IDMS) .[7][8] This method relies on the use of an internal standard (IS), a compound added to every sample at a known concentration. The ideal IS is a stable isotope-labeled (SIL) version of the analyte itself. This guide provides a detailed performance comparison of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-cx-MINCH) , a critical SIL internal standard for Hexamoll® DINCH® exposure studies, against other classes of internal standards.

Chapter 1: A Profile of the Contenders

The selection of an internal standard is the single most important factor determining the accuracy and reliability of a quantitative mass spectrometry assay. Here, we profile the primary subject and its common alternatives.

Primary Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-cx-MINCH)

• Identity: A deuterium-labeled stable isotope of cx-MINCH, a key secondary oxidative metabolite of the plasticizer Hexamoll® DINCH®.[9][10][11][12]

• Purpose: Designed to be the perfect analytical twin to the native (unlabeled) cx-MINCH analyte in human biomonitoring studies.[13]

• Mechanism of Action: As a SIL-IS, it possesses nearly identical chemical and physical properties to the native analyte.[14] This includes its polarity, extraction efficiency, chromatographic retention time, and ionization behavior in the mass spectrometer. The mass difference from the incorporated deuterium atoms (d8) allows the mass spectrometer to detect and quantify it separately from the native analyte.

Alternative Internal Standards

• Structurally Related SIL Standards (e.g., d4-OH-MINCH): In methods that measure multiple DINCH metabolites simultaneously (e.g., OH-MINCH, oxo-MINCH, and cx-MINCH), a dedicated SIL-IS for each analyte is used.[12] While d4-OH-MINCH is the ideal standard for OH-MINCH, it is only a structurally similar standard for cx-MINCH and would not provide the most accurate correction.

• Phthalate Metabolite SIL Standards (e.g., ¹³C-MEHHP): These are the gold standard for analyzing phthalate exposure and represent the same class of ideal internal standards for their respective analytes.[3][15] They are not used for DINCH analysis but serve as a benchmark for best practices in the broader field of plasticizer biomonitoring.

• Non-Isotopic, Structurally Different Standards: In less rigorous analytical methods (e.g., GC-FID), a compound that is chemically different but with some similar properties, like phenanthrene, might be used.[16] This is considered a poor choice for high-accuracy IDMS in complex matrices due to significant differences in behavior.

Chapter 2: Head-to-Head Performance Comparison

The efficacy of an internal standard is judged by its ability to perfectly mimic the analyte through every stage of the analytical process.

Key Performance Metric 1: Compensation for Matrix Effects

Matrix effects, particularly ion suppression in electrospray ionization (ESI), are a major source of inaccuracy in LC-MS/MS. Components of the urine matrix co-eluting with the analyte can interfere with the ionization process, reducing the number of analyte ions that reach the detector and leading to an underestimation of the true concentration.

• d8-cx-MINCH: Excellent. Because d8-cx-MINCH co-elutes precisely with native cx-MINCH, it enters the ESI source at the same time and is subjected to the exact same degree of ion suppression. While the absolute signal for both compounds may decrease, their ratio remains constant and accurate. This perfect correction is the hallmark of a true IDMS method.[7]

• Alternative Standards: Poor. A structurally different compound will have a different retention time and a different susceptibility to ionization effects. It cannot accurately model the specific matrix effect experienced by the analyte at its precise elution time, leading to unreliable data.

Key Performance Metric 2: Correction for Sample Preparation Losses

Biomonitoring methods for plasticizer metabolites require enzymatic hydrolysis to cleave glucuronide conjugates, followed by an extraction step like online Solid Phase Extraction (SPE) to clean up the sample and concentrate the analytes.[3][12]

• d8-cx-MINCH: Excellent. By adding the IS at the very beginning of the workflow, it experiences any and all losses alongside the native analyte. If 15% of the native cx-MINCH is lost during SPE, 15% of the d8-cx-MINCH will also be lost. Again, the ratio remains constant, ensuring the final calculated concentration is corrected for any procedural inefficiencies.

• Alternative Standards: Poor. A compound with different chemical properties (e.g., polarity, pKa) will have a different recovery during extraction. If its recovery is 95% while the analyte's recovery is only 80%, the final result will be inaccurate.

Summary of Performance

The data below summarizes the suitability of each class of internal standard for the precise quantification of the DINCH metabolite cx-MINCH.

Internal Standard Type	Matrix Effect Compensation	Recovery Correction	Chromatographic Co-elution	Overall Accuracy & Trustworthiness
d8-cx-MINCH (Identical SIL-IS)	Excellent	Excellent	Excellent	High (Gold Standard)
Structurally Related SIL-IS	Good	Good	Fair to Good	Moderate to High
Non-Isotopic, Different Structure	Poor	Poor	Poor	Low (Not Recommended)

Chapter 3: Validated Experimental Protocol

This protocol is based on methodologies employed by leading public health organizations for the biomonitoring of plasticizer metabolites.[3][12]

Workflow: Quantification of cx-MINCH in Human Urine via Online SPE-LC-MS/MS

• Sample Preparation:

  • Pipette 100 µL of urine sample, calibrator, or quality control material into a 1.8 mL glass vial.

  • Add 20 µL of the internal standard working solution containing d8-cx-MINCH (and other relevant SIL standards if it is a multi-analyte assay) to all vials.

  • Add 100 µL of a 1M ammonium acetate buffer (pH 6.5) containing β-glucuronidase enzyme.

  • Vortex briefly to mix.

  • Incubate the samples in a water bath at 37°C for a minimum of 2 hours to ensure complete deconjugation of the metabolites.

  • After incubation, centrifuge the samples to pellet any precipitates. The supernatant is now ready for injection.

• Online Solid Phase Extraction (SPE):

  • The LC-MS/MS system is equipped with an online SPE column (e.g., a hydrophilic-lipophilic balanced polymer).

  • The prepared sample is injected and loaded onto the SPE column using a loading pump with an aqueous mobile phase. Salts and highly polar interferences are washed to waste.

  • After the loading and washing step, a valve switches the SPE column into line with the analytical column.

• LC-MS/MS Analysis:

  • The analytes are eluted from the SPE column onto the analytical column (e.g., a C18 reversed-phase column) using the analytical pump's mobile phase gradient.

  • Chromatographic Separation: A gradient of water and methanol (both typically containing a modifier like 0.1% formic acid) is used to separate the target metabolites.

  • Mass Spectrometric Detection: A tandem mass spectrometer operating in negative electrospray ionization (ESI-) mode is used. Detection is performed using Multiple Reaction Monitoring (MRM) to ensure specificity.

    • MRM Transition for cx-MINCH: e.g., m/z 327.2 → 157.1

    • MRM Transition for d8-cx-MINCH: e.g., m/z 335.2 → 161.1

• Quantification:

  • A calibration curve is generated by plotting the peak area ratio (Area of cx-MINCH / Area of d8-cx-MINCH) versus the known concentration of the calibrators.

  • The concentration of cx-MINCH in the unknown samples is calculated from their measured peak area ratios using the regression equation from the calibration curve.

Chapter 4: Visualizing the Principles

Diagrams can clarify the experimental logic and the theoretical advantage of using an identical SIL-IS.

Caption: Experimental workflow for plasticizer metabolite analysis.

Caption: The principle of Isotope Dilution Mass Spectrometry.

Conclusion and Recommendations

For the robust and defensible quantification of plasticizer metabolites in complex biological matrices, the evidence is unequivocal. The use of a stable isotope-labeled internal standard that is chemically identical to the target analyte, such as d8-cx-MINCH for the analysis of cx-MINCH, is the only methodology that provides true and accurate correction for both sample preparation inefficiencies and matrix-induced signal variations.

Key Recommendations for Researchers:

• Prioritize Analyte-Specific SIL-IS: Always use a SIL-IS that corresponds directly to the analyte you are quantifying. For a multi-analyte panel measuring OH-MINCH, oxo-MINCH, and cx-MINCH, the internal standard mix must contain d-labeled versions of all three.

• Verify Purity and Concentration: The accuracy of the final result is directly dependent on the accuracy of the concentration of the internal standard solution added to the samples.

• Avoid Non-Isotopic Standards: For definitive, high-sensitivity LC-MS/MS assays, especially those intended for regulatory submission or publication in high-impact journals, the use of non-isotopic internal standards is not scientifically sound and should be avoided.

By adhering to the principles of isotope dilution, researchers can generate data of the highest quality and trustworthiness, providing a solid foundation for assessing human exposure to environmental chemicals and making informed public health decisions.

References

• Centers for Disease Control and Prevention (CDC). (2018). Phthalates and Plasticizers Metabolites Laboratory Procedure Manual. [Link]

• Koch, H. M., et al. (2013). Entering markets and bodies: increasing levels of the novel plasticizer Hexamoll® DINCH® in 24 h urine samples from the German Environmental Specimen Bank. International Journal of Hygiene and Environmental Health. [Link]

• HBM4EU. (2020). Prioritised substance group: Phthalates & Hexamoll® DINCH®. [Link]

• Kasper-Sonnenberg, M., et al. (2019). Hexamoll® DINCH and DPHP metabolites in urine of children and adolescents in Germany. Human biomonitoring results of the German Environmental Survey 2014–2017 (GerES V). International Journal of Hygiene and Environmental Health. [Link]

• HBM4EU. Phthalates and Hexamoll® DINCH. [Link]

• European Industrial Chemicals and Consumers Association. Human biomonitoring for plasticisers. [Link]

• PubChem. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. [Link]

• Park, J. H., et al. (2008). Analysis of organic esters of plasticizer in indoor air by GC-MS and GC-FPD. Journal of hazardous materials. [Link]

• Centers for Disease Control and Prevention (CDC) Stacks. (2021). Determinants of phthalate exposure among a U.S.-based group of Latino workers. International Journal of Hygiene and Environmental Health. [Link]

• Naccarato, A., et al. (2021). Comparison of Two Extraction Procedures, SPE and DLLME, for Determining Plasticizer Residues in Hot Drinks at Vending Machines. Molecules. [Link]

• Alsachim. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. [Link]

• ResearchGate. (2008). Analysis of organic esters of plasticizer in indoor air by GC-MS and GC-FPD. [Link]

• U.S. Environmental Protection Agency (EPA). (2019). Biomonitoring: Phthalates Methods. [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Biomonitoring: Phthalates Methods. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Analytical Methods for Diethyl Phthalate. [Link]

• ResearchGate. Illustration of the role of a plasticizer in a polymer matrix. [Link]

• Mir-Armengol, G., et al. (2022). Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC-MS/MS. Talanta. [Link]

• National Center for Biotechnology Information. (2022). Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS. [Link]

• OKCHEM. (2024). Comparing Internal Plasticizers and External Plasticizers: Mechanisms and Plasticizing Principles. [Link]

• Previs, S. F., et al. (2014). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. [Link]

• Perestrelo, R., et al. (2023). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. Foods. [Link]

• Ma, L., et al. (2018). Interference of Plasticizers on Plasma Protein Binding Measurements. Journal of Pharmaceutical Sciences. [Link]

• ResearchGate. (2014). Investigation of Pharmaceutical Metabolites in Environmental Waters by LC-MS/MS. [Link]

• Caria, S., et al. (2022). Isotope-dilution-LC-MS/MS candidate reference measurement procedure for cefepime in human serum. Clinical Chemistry and Laboratory Medicine. [Link]

• LabRulez. (2022). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. [Link]

• LCGC International. Peer-Reviewed Articles. [Link]

• Apel, P., et al. (2020). Diisononyl cyclohexane-1,2-dicarboxylate (DINCH) – Determination of DINCH metabolites in urine by LC-MS/MS. The MAK-Collection for Occupational Health and Safety. [Link]

• Campioli, E., et al. (2015). Letter to the Editor regarding “Cyclohexane-1,2-dicarboxylic acid diisononyl ester and metabolite effects on rat epididymal stromal vascular fraction differentiation of preadipocytes”. Reproductive Toxicology. [Link]

Sources

• 1. hbm4eu.eu [hbm4eu.eu]
• 2. Phthalates and Hexamoll® DINCH – HBM4EU – science and policy for a healthy future [hbm4eu.eu]
• 3. wwwn.cdc.gov [wwwn.cdc.gov]
• 4. plasticisers.org [plasticisers.org]
• 5. mdpi.com [mdpi.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isotope-dilution-LC-MS/MS candidate reference measurement procedure for cefepime in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8 | CBI AxonTracker [cbi-tmhs.org]
• 10. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. clearsynth.com [clearsynth.com]
• 12. series.publisso.de [series.publisso.de]
• 13. medchemexpress.com [medchemexpress.com]
• 14. benchchem.com [benchchem.com]
• 15. stacks.cdc.gov [stacks.cdc.gov]
• 16. Comparison of Two Extraction Procedures, SPE and DLLME, for Determining Plasticizer Residues in Hot Drinks at Vending Machines | MDPI [mdpi.com]

Navigating Precision: A Comparative Guide to Isotope Dilution Mass Spectrometry for DINCH Metabolite Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of xenobiotic metabolites is a cornerstone of toxicology, human biomonitoring, and safety assessment. The plasticizer 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH) has been introduced as a safer alternative to some high-molecular-weight phthalates. Consequently, robust and reliable analytical methods to monitor human exposure by measuring its metabolites in biological matrices, such as urine, are imperative. This guide provides an in-depth comparison of analytical methodologies, focusing on the superior accuracy and precision of Isotope Dilution Mass Spectrometry (IDMS) for the quantification of DINCH metabolites.

The Analytical Challenge: Why Standard Methods Fall Short

The primary urinary biomarkers for DINCH exposure are its oxidized metabolites, including mono(hydroxyisononyl) ester (OH-MINCH), mono(carboxyisooctyl) ester (cx-MINCH), and mono(oxoisononyl) ester (oxo-MINCH).[1] These analytes are typically present at low concentrations (ng/mL) in complex biological matrices like urine.[1]

Conventional analytical approaches, such as those employing external calibration, are often plagued by two significant and variable sources of error:

• Matrix Effects: Co-eluting endogenous components in urine can suppress or enhance the ionization of the target analytes in the mass spectrometer source, leading to inaccurate quantification.[2]

• Analyte Loss During Sample Preparation: The multi-step process required to isolate the metabolites—including enzymatic hydrolysis of conjugates, solid-phase extraction (SPE), and solvent transfers—is rarely 100% efficient, and recovery can vary significantly from sample to sample.[3]

These factors lead to poor accuracy and high variability, compromising the integrity of exposure data. Isotope Dilution Mass Spectrometry is a technique specifically designed to overcome these challenges.[4]

The Gold Standard: The Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a reference quantitative technique that combines the high selectivity of mass spectrometry with the precision afforded by an ideal internal standard.[4][5] The core principle involves adding a known amount of a stable, isotopically-labeled version of the analyte—for DINCH analysis, this would be molecules like ¹³C₆-cx-MINCH or ¹³C₆-OH-MINCH—to the sample at the very beginning of the analytical workflow.[6]

This stable isotope-labeled internal standard (SIL-IS) is chemically identical to the native analyte and thus behaves identically during every subsequent step of sample preparation and analysis.[6] Any loss of analyte during extraction or any signal suppression/enhancement in the MS source will affect the SIL-IS to the exact same degree as the native analyte.

The mass spectrometer distinguishes between the native analyte and the heavier SIL-IS. Quantification is therefore not based on the absolute signal intensity of the analyte, but on the ratio of the native analyte's signal to the SIL-IS's signal.[7] This ratio remains constant regardless of sample loss or matrix effects, resulting in exceptionally accurate and precise measurements.

Conceptual Workflow: IDMS vs. External Calibration

The following diagram illustrates the fundamental difference in workflows and where errors are introduced and corrected.

Caption: Workflow comparison of External Calibration and IDMS.

Performance Comparison: IDMS vs. Alternatives

The superior performance of IDMS is not merely theoretical. Validation data from numerous studies consistently demonstrate its advantages in accuracy (trueness, often measured as recovery) and precision (reproducibility, measured as percent relative standard deviation, %RSD).

Parameter	External Calibration / Other Methods	Isotope Dilution Mass Spectrometry (IDMS)	Rationale for Superiority
Accuracy (Bias)	Can be significantly biased (e.g., 18-38% lower) due to uncorrected matrix effects and analyte loss.[2]	High accuracy, with bias typically <10%.[8] Results fall within certified ranges for reference materials.[2]	The SIL-IS perfectly compensates for procedural losses and signal suppression/enhancement.[6]
Precision (%RSD)	Often higher variability (e.g., >15%) due to inconsistent recovery and matrix effects between samples.[9]	Excellent precision, typically <10% RSD.[8]	The ratio measurement is inherently more stable and reproducible than absolute signal intensity.
Limit of Quantification (LOQ)	May be artificially elevated by matrix noise and poor recovery.	Lower, more reliable LOQs (e.g., 0.05 - 0.4 ng/mL for DINCH metabolites) can be achieved.[10]	The SIL-IS allows for confident integration of low-level signals.
Reliability	Susceptible to sample-to-sample variations, requiring extensive matrix-matched calibrators.	Each sample acts as its own internal control, ensuring high reliability across large sample cohorts.[6]	The fundamental principle of ratio-based quantification is inherently robust.

Recommended Experimental Protocol for DINCH Metabolite Analysis via IDMS

This protocol outlines a robust, self-validating workflow for the determination of DINCH metabolites in human urine using online solid-phase extraction coupled with high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

Sample Preparation and Hydrolysis

• Aliquoting: Thaw frozen urine samples and vortex. Pipette 1.0 mL of urine into a clean polypropylene tube.

• Internal Standard Spiking: Add 50 µL of a working solution containing the stable isotope-labeled internal standards (e.g., ¹³C₆-OH-MINCH, ¹³C₆-cx-MINCH) to every sample, calibrator, and quality control (QC) sample. This initial spiking is the most critical step for the IDMS method.[6]

• Enzymatic Hydrolysis: Since DINCH metabolites are excreted partially as glucuronide conjugates, enzymatic cleavage is necessary to measure the total concentration.[3]

  • Add 500 µL of ammonium acetate buffer (pH 6.5).

  • Add 20 µL of β-glucuronidase from E. coli.

  • Vortex and incubate at 37°C for 2 hours to deconjugate the metabolites.

• Stopping the Reaction: After incubation, add 100 µL of formic acid to stop the enzymatic reaction and prepare the sample for injection. Centrifuge to pellet any precipitates.

Instrumental Analysis: Online SPE-HPLC-MS/MS

This approach automates the sample cleanup and concentration, improving throughput and precision.

• Online SPE:

  • Loading: Inject the prepared sample onto an SPE column (e.g., a C18 cartridge). The metabolites and SIL-IS are retained while salts and polar interferences are washed to waste.

  • Elution: The analytical pump gradient then back-flushes the retained analytes from the SPE column onto the analytical column.

• HPLC Separation:

  • Analytical Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm) is suitable.

  • Mobile Phases: Use a gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in methanol.

  • Gradient: A typical gradient might run from 10% B to 95% B over 10 minutes to separate the DINCH metabolites from each other and from other matrix components.

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Ionization: Use a heated electrospray ionization (HESI) source in negative ion mode.

  • Detection: Operate the mass spectrometer in Selected Reaction Monitoring (SRM) mode. Monitor at least two specific precursor-to-product ion transitions for each native analyte and its corresponding SIL-IS to ensure both accurate quantification and confident identification.

Quantification and Quality Control

• Calibration Curve: Prepare a calibration curve in a surrogate matrix (e.g., synthetic urine or water) by plotting the peak area ratio (native analyte / SIL-IS) against the concentration of the native analyte.

• Quality Control: Analyze QC samples at low, medium, and high concentrations in each analytical batch to verify the accuracy and precision of the run. Acceptance criteria are typically set at ±15% of the nominal value (±20% at the LOQ).

Error Propagation and Correction Model

This diagram visualizes how IDMS inherently corrects for analytical errors that would otherwise compromise the final result.

Caption: How IDMS self-corrects for common analytical errors.

Conclusion

For the quantification of DINCH metabolites in biological samples, Isotope Dilution Mass Spectrometry is unequivocally the method of choice. Its intrinsic ability to correct for both variable analyte recovery during sample preparation and unpredictable matrix effects during analysis provides a level of accuracy and precision that is unattainable with simpler methods like external calibration.[2][11] By incorporating a stable isotope-labeled internal standard for each analyte at the outset, the IDMS workflow becomes a self-validating system where the final ratio measurement is robust and reliable. For any study where data integrity is paramount—from large-scale human biomonitoring to critical toxicological assessments—adopting the IDMS approach is essential for generating scientifically defensible results.

References

• BenchChem. (2025).

• Gaffney, A. (2017). Guideline on Isotope Dilution Mass Spectrometry. OSTI.GOV. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Analytical Methods for Di-n-butyl phthalate. [Link]

• He, C., et al. (2016). Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia. Environment International. [Link]

• Kolena, B., et al. (2021). HPLC-MS/MS method for determination of DINCH metabolites in urine. Pracovné lekárstvo, toxikológia, klinická farmakológia. [Link]

• Burns, D. T., et al. (2023). A comparative assessment of the use of suitable analytical techniques to evaluate plasticizer compatibility. Polymer Testing. [Link]

• Gallien, S., et al. (2014). Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies. Expert Review of Proteomics. [Link]

• ResearchGate. (n.d.). Isotope Dilution Mass Spectrometry. [Link]

• ResearchGate. (2021). HPLC-MS/MS method for determination of DINCH metabolites in urine. [Link]

• Vagner, C., et al. (2024). An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. Journal of Analytical Atomic Spectrometry. [Link]

• Stilo, F., & Bonanno, A. (2021). Comparison of Two Extraction Procedures, SPE and DLLME, for Determining Plasticizer Residues in Hot Drinks at Vending Machines. MDPI. [Link]

• De Laeter, J. R. (n.d.). The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP- MS). [Link]

• Hartwell, H. J., et al. (2020). Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014. Environment International. [Link]

• Olmo-Campos, M. d. M., et al. (2024). Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS. Analytica Chimica Acta. [Link]

• Kambia, K., et al. (2021). Analysis of plasticizers in PVC medical devices: Performance comparison of eight analytical methods. ResearchGate. [Link]

• Le, J., et al. (2022). Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour. Analytical and Bioanalytical Chemistry. [Link]

Sources

• 1. Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]
• 6. researchgate.net [researchgate.net]
• 7. repository.up.ac.za [repository.up.ac.za]
• 8. zl.tnuni.sk [zl.tnuni.sk]
• 9. Comparison of Two Extraction Procedures, SPE and DLLME, for Determining Plasticizer Residues in Hot Drinks at Vending Machines [mdpi.com]
• 10. Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Validation of a new analytical method using 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern bioanalysis, the pursuit of accuracy, precision, and robustness in quantitative methods is paramount. The choice of internal standard is a critical determinant of data quality, particularly in complex matrices such as urine or plasma. This guide provides a comprehensive validation of a new liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (cx-MINCH), a key metabolite of the plasticizer Di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH).

This new method employs a stable isotope-labeled internal standard, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (cx-MINCH-d8) , and its performance is critically compared against an alternative method using a structural analog internal standard, Adipic Acid Monooctyl Ester. Through detailed experimental protocols and comparative data, this guide will illustrate the profound impact of internal standard selection on the reliability and validity of an analytical method.

The Imperative for Rigorous Method Validation

Method validation is the cornerstone of any quantitative bioanalytical workflow, providing documented evidence that a method is fit for its intended purpose.[1][2][3] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) have established comprehensive guidelines for the validation of analytical procedures.[1][2][3] These guidelines underscore the importance of evaluating key parameters such as accuracy, precision, selectivity, linearity, and stability.

The choice of an internal standard (IS) is a pivotal decision in LC-MS/MS method development. An ideal IS should mimic the analyte's behavior throughout the entire analytical process, from sample preparation to detection, thereby compensating for any potential variability.[4] Stable isotope-labeled (SIL) internal standards, such as the deuterated cx-MINCH-d8, are widely regarded as the gold standard in bioanalysis due to their near-identical physicochemical properties to the analyte.[4][5]

Experimental Design: A Tale of Two Internal Standards

To objectively compare the performance of cx-MINCH-d8, we designed a validation study that pits our new method against a plausible alternative method utilizing a structural analog IS.

Analyte: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (cx-MINCH)

New Method Internal Standard: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (cx-MINCH-d8)

Alternative Method Internal Standard: Adipic Acid Monooctyl Ester (AAME) - A structural analog with a dicarboxylic acid monoester moiety but a different core structure.

Experimental Workflow

The following diagram outlines the general workflow for the validation of both analytical methods.

Caption: General workflow for the validation of the cx-MINCH analytical method.

In-Depth Method Validation Protocols & Comparative Data

Protocol 1: Sample Preparation (Human Urine)

• Sample Aliquoting: Thaw frozen human urine samples to room temperature and vortex to ensure homogeneity. Centrifuge at 4000 rpm for 10 minutes to pellet any precipitate.

• Internal Standard Spiking: To 100 µL of supernatant, add 10 µL of the respective internal standard working solution (either cx-MINCH-d8 or AAME in methanol) to achieve a final concentration of 50 ng/mL.

• Enzymatic Hydrolysis: Add 50 µL of β-glucuronidase solution in acetate buffer (pH 5.0) to each sample to hydrolyze any conjugated metabolites. Incubate at 37°C for 2 hours. This step is crucial for an accurate assessment of total cx-MINCH exposure.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode anion exchange SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the pre-treated urine sample onto the cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

  • Elute the analyte and internal standard with 1 mL of 5% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (95:5 water:acetonitrile with 0.1% formic acid).

Protocol 2: LC-MS/MS Instrumental Analysis

• LC System: Ultra-High Performance Liquid Chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 8 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Negative.

• Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
cx-MINCH	327.2	129.1
cx-MINCH-d8	335.2	137.1
AAME	215.1	115.1

Comparative Performance Evaluation

The following tables summarize the validation results for the new method using cx-MINCH-d8 and the alternative method using AAME.

Table 1: Linearity and Sensitivity

Parameter	New Method (cx-MINCH-d8 IS)	Alternative Method (AAME IS)	Acceptance Criteria (FDA/ICH)
Calibration Range	0.5 - 500 ng/mL	0.5 - 500 ng/mL	N/A
Correlation Coefficient (r²)	> 0.998	> 0.992	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	1.0 ng/mL	Signal-to-Noise ≥ 10
LLOQ Accuracy (%)	95.8 - 104.2	88.5 - 110.7	80 - 120%
LLOQ Precision (%CV)	≤ 8.5	≤ 16.2	≤ 20%

Expertise & Experience: The superior linearity and lower LLOQ of the new method can be attributed to the near-identical behavior of cx-MINCH-d8 and the analyte during ionization, leading to more consistent analyte-to-IS ratios, especially at low concentrations.

Table 2: Accuracy and Precision (Intra- and Inter-Day)

QC Level (ng/mL)	New Method (cx-MINCH-d8 IS)	Alternative Method (AAME IS)	Acceptance Criteria (FDA/ICH)
Low QC (1.5)	Accuracy: 98.2 - 102.5%Precision (%CV): ≤ 6.8	Accuracy: 90.1 - 108.9%Precision (%CV): ≤ 12.5	Accuracy: 85 - 115%Precision: ≤ 15%
Mid QC (75)	Accuracy: 99.1 - 101.8%Precision (%CV): ≤ 4.5	Accuracy: 92.5 - 106.3%Precision (%CV): ≤ 9.8	Accuracy: 85 - 115%Precision: ≤ 15%
High QC (400)	Accuracy: 97.9 - 103.1%Precision (%CV): ≤ 5.2	Accuracy: 91.8 - 107.5%Precision (%CV): ≤ 11.2	Accuracy: 85 - 115%Precision: ≤ 15%

Trustworthiness: The consistently tighter accuracy and precision data for the new method demonstrate its superior reliability. The structural analog, AAME, may exhibit different extraction recovery and ionization efficiency compared to cx-MINCH, leading to greater variability in the results.

Table 3: Matrix Effect and Recovery

Parameter	New Method (cx-MINCH-d8 IS)	Alternative Method (AAME IS)
Matrix Effect (%)	96.8 - 103.5	78.2 - 115.4
Recovery (%)	92.5 - 98.1	85.3 - 95.2
IS-Normalized Matrix Factor (%CV)	≤ 4.2	≤ 14.8

Authoritative Grounding: The significant difference in matrix effect highlights the key advantage of a stable isotope-labeled internal standard. cx-MINCH-d8 co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, effectively normalizing the response.[4][5] The structural analog, AAME, with its different chemical structure and chromatographic retention time, is less effective at compensating for matrix-induced variations.

Sources

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. scispace.com [scispace.com]
• 3. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide: LC-MS vs. GC-MS for the Analysis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

Introduction

The accurate quantification of plasticizer metabolites is a critical task in environmental monitoring, toxicology, and drug development safety assessment. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester is a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH). Its deuterated form, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (d8-CX-MINCH), serves as an essential internal standard for ensuring analytical accuracy in complex biological matrices.[1][2]

The inherent chemical properties of this molecule—specifically, the presence of a polar, non-volatile carboxylic acid group and a large alkyl ester chain—present a distinct analytical challenge. The choice of analytical instrumentation is paramount to developing a robust, sensitive, and high-throughput method. This guide provides an in-depth, objective comparison of two powerful techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of this specific internal standard. We will explore the fundamental principles, provide detailed experimental protocols, and offer expert insights into the causality behind our methodological choices.

Physicochemical Properties: The Deciding Factor

The structure of d8-CX-MINCH (Molecular Weight: 336.45 g/mol ) is the primary determinant for analytical strategy.[1][2]

• Polarity and Volatility: The terminal carboxylic acid (-COOH) group makes the molecule highly polar and gives it a low vapor pressure (i.e., it is non-volatile). This functional group is prone to strong intermolecular hydrogen bonding.

• Thermal Stability: While the ester linkage is generally stable, the overall molecule is not suited for high-temperature analysis in its native form.

These properties immediately suggest that LC-MS, which analyzes compounds in the liquid phase, is a more direct fit.[3][4] In contrast, GC-MS, which requires analytes to be volatile and thermally stable, will necessitate a chemical modification step to address the problematic carboxylic acid group.[5][6]

Part 1: The Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Approach

LC-MS/MS is the preeminent technique for analyzing polar and non-volatile metabolites in biological fluids.[3][7] Its major advantage is the ability to analyze compounds directly in their native form, eliminating the need for chemical derivatization and thereby simplifying the workflow and increasing throughput.

Principle of Operation

The sample, typically after a cleanup step like solid-phase extraction (SPE), is injected into a high-performance liquid chromatography (HPLC) system. The analyte is separated from matrix components on a reversed-phase column and then introduced into the mass spectrometer. Electrospray ionization (ESI) is used to generate gas-phase ions from the liquid stream. For d8-CX-MINCH, ESI in negative ion mode is ideal, as it readily deprotonates the carboxylic acid group to form the [M-H]⁻ ion. This precursor ion is then fragmented in a collision cell, and specific product ions are monitored (Multiple Reaction Monitoring, MRM), providing exceptional sensitivity and selectivity.[8][9]

Detailed Experimental Protocol: LC-MS/MS

This protocol is adapted from established methods for plasticizer metabolite analysis in urine.[8][10][11]

• Sample Preparation (Online SPE)

  • To 100 µL of urine sample in a glass vial, add 10 µL of a working solution of d8-CX-MINCH (if used as an internal standard for other analytes) and 50 µL of β-glucuronidase solution to hydrolyze any conjugated metabolites.

  • Incubate the mixture at 37°C for 90 minutes.[11]

  • Centrifuge the sample to pellet any precipitate.

  • Transfer the supernatant to an autosampler vial for injection.

  • The HPLC system is configured with an online SPE trap column for automated sample cleanup and concentration prior to analytical separation.

• LC Conditions

  • Analytical Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).

  • Mobile Phase A: 0.1% Acetic Acid in Water.[8]

  • Mobile Phase B: 0.1% Acetic Acid in Acetonitrile.[8]

  • Flow Rate: 0.4 mL/min.

  • Gradient Program:

    • 0.0 min: 10% B

    • 8.0 min: 95% B

    • 8.1 min: 95% B

    • 8.2 min: 10% B

    • 10.0 min: End of Run

• MS/MS Conditions

  • Instrument: Triple Quadrupole Mass Spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Capillary Voltage: -3.5 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • MRM Transition: A hypothetical, yet plausible, transition for the deuterated standard would be monitored, for example, m/z 335.3 → 167.1 (Precursor [M-H]⁻ → Product Fragment).

LC-MS/MS Workflow Diagram

Caption: Automated LC-MS/MS workflow from sample preparation to data analysis.

Expert Insights & Rationale

• Causality: The choice of LC-MS/MS is a direct consequence of the analyte's polarity and non-volatility. This approach works with the molecule's inherent chemistry rather than forcing it to change.

• Self-Validation: The use of a deuterated internal standard is a self-validating mechanism. Because d8-CX-MINCH is chemically identical to its unlabeled counterpart, it co-elutes and experiences the same degree of ion suppression or enhancement in the ESI source. Any signal variation due to matrix effects is corrected for, ensuring trustworthy quantification.

• Efficiency: The "dilute and shoot" methodology, especially when coupled with online SPE, offers unparalleled sample throughput, which is critical in large-scale biomonitoring or drug development studies.

Part 2: The Gas Chromatography-Mass Spectrometry (GC-MS) Approach

While less direct, GC-MS can be adapted for the analysis of carboxylic acids. However, this adaptation hinges on a mandatory chemical derivatization step to overcome the analyte's poor volatility and high polarity.[12][13]

Principle of Operation & The Derivatization Imperative

Direct injection of d8-CX-MINCH into a GC system would result in poor peak shape and irreversible adsorption onto the column due to the active hydrogen on the carboxylic acid group.[5] To make the molecule "GC-amenable," this active hydrogen must be replaced with a non-polar group. Silylation is a common and effective method, where a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the acidic proton with a trimethylsilyl (TMS) group.[13][14] This reaction converts the polar carboxylic acid into a non-polar, more volatile, and thermally stable TMS-ester, allowing it to traverse the GC column.

Detailed Experimental Protocol: GC-MS

• Sample Preparation (Liquid-Liquid Extraction)

  • Perform enzymatic hydrolysis on the urine sample as described in the LC-MS protocol.

  • Acidify the sample to pH 3 with formic acid.

  • Extract the analytes using 3 mL of methyl tert-butyl ether (MTBE). Vortex for 5 minutes.

  • Centrifuge and transfer the organic layer to a clean glass tube.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40°C. This drying step is critical, as silylation reagents are highly sensitive to moisture. [13]

• Derivatization (Silylation)

  • To the dried residue, add 50 µL of BSTFA + 1% TMCS (trimethylchlorosilane, a catalyst) and 50 µL of pyridine (a solvent).

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool the vial to room temperature. The sample is now ready for injection.

• GC Conditions

  • Column: DB-5ms or similar non-polar column (30 m x 0.25 mm x 0.25 µm).[15]

  • Injection Mode: Splitless, 1 µL injection volume.

  • Inlet Temperature: 280°C.

  • Carrier Gas: Helium, constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial Temp: 100°C, hold for 1 min.

    • Ramp 1: 10°C/min to 280°C.

    • Ramp 2: 5°C/min to 310°C, hold for 5 min.[15]

• MS Conditions

  • Instrument: Single or Triple Quadrupole Mass Spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized analyte.

GC-MS Workflow Diagram

Caption: Multi-step GC-MS workflow highlighting the mandatory derivatization step.

Expert Insights & Rationale

• Causality: The entire GC-MS workflow is dictated by the need to overcome the analyte's non-volatile nature. Every step—extraction, drying, and derivatization—is a prerequisite for successful gas-phase analysis.[16]

• Trustworthiness: The derivatization step introduces potential variability. Incomplete reactions or degradation can lead to inaccurate results. A rigorous quality control process, including derivatization blanks and positive controls, is essential to ensure the method is trustworthy.

• Complexity: The multi-step, manual sample preparation process is significantly more time-consuming and prone to error compared to the automated LC-MS/MS approach.

Part 3: Head-to-Head Performance Comparison

A direct comparison of key analytical parameters reveals the distinct advantages and disadvantages of each technique for this specific application.

Parameter	LC-MS/MS	GC-MS (with Derivatization)	Rationale & Justification
Need for Derivatization	No	Yes (Mandatory)	The analyte's polarity and non-volatility make direct GC analysis impossible. LC-MS analyzes it in its native state.[3][5]
Sample Prep Time	~1.5 hours (mostly incubation)	3-4 hours	GC-MS requires additional LLE, evaporation, and derivatization steps. LC-MS prep is simpler.
Analysis (Run) Time	~10 minutes	~30 minutes	GC temperature programs for higher molecular weight compounds are typically longer than modern UHPLC gradients.
Throughput	High	Low to Medium	The combination of simpler, automatable prep and shorter run times gives LC-MS/MS a significant throughput advantage.
Sensitivity (Typical LOQ)	Excellent (low ng/mL)	Good (mid ng/mL)	Modern LC-MS/MS systems generally offer superior sensitivity for this class of compounds compared to GC-MS.[3][10]
Robustness	Susceptible to matrix effects (ion suppression), but corrected by the internal standard.	Derivatization can be sensitive to moisture and matrix components. Robust once optimized.	Both methods have robustness challenges. The deuterated standard is crucial for mitigating issues in both techniques.
Overall Complexity	Low	High	The addition of a mandatory, moisture-sensitive chemical reaction significantly increases the complexity of the GC-MS workflow.

Conclusion and Recommendation

For the quantitative analysis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8, LC-MS/MS is the unequivocally superior methodology.

The decision is fundamentally driven by the analyte's physicochemical properties. LC-MS/MS directly accommodates the polar, non-volatile nature of the dicarboxylic acid monoester, leading to a workflow that is simpler, faster, and more amenable to high-throughput automation. The sensitivity and selectivity afforded by tandem mass spectrometry with electrospray ionization are perfectly suited for detecting this compound in complex biological matrices.

While GC-MS is a powerful technique, its application here is indirect and cumbersome. The mandatory derivatization step introduces significant time, complexity, and potential sources of error into the analytical workflow. Although a viable method can be developed with careful optimization, it offers no distinct advantages over the LC-MS/MS approach for this specific application and comes with considerable disadvantages in terms of efficiency and ease of use.

For researchers, scientists, and drug development professionals requiring a robust, sensitive, and efficient method for this and similar plasticizer metabolites, the clear and authoritative recommendation is to employ an LC-MS/MS-based approach.

References

• Quantitative Analysis of Amino and Organic Acids by Methyl Chloroformate Derivatization and GC-MS/MS Analysis. Springer Nature Experiments. Available at: [Link]

• Payan, A., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Journal of Chromatography B, 1118-1119, 138-148. Available at: [Link]

• Phthalates and Plasticizers Metabolites Laboratory Procedure Manual. Centers for Disease Control and Prevention (CDC). Available at: [Link]

• Le, T. H., et al. (2018). Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam. Separations, 5(4), 54. Available at: [Link]

• Derivatization. Chemistry LibreTexts. (2023). Available at: [Link]

• Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples. Royal Society of Chemistry. (2025). Available at: [Link]

• Rapid LC/MS/MS Analysis of Phthalates. PerkinElmer, Inc. Available at: [Link]

• Determination of four metabolites of the plasticizers Di(2-ethyl-hexyl) phthalate in human urine samples. ResearchGate. (2001). Available at: [Link]

• Silva, M. J., et al. (2005). Determination of 16 Phthalate Metabolites in Urine Using Automated Sample Preparation and On-line Preconcentration/High-Performance Liquid Chromatography/Tandem Mass Spectrometry. Analytical Chemistry, 77(9), 2985-2991. Available at: [Link]

• Acids: Derivatization for GC Analysis. Encyclopedia of Chromatography.

• Guo, Y., et al. (2011). Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 879(3-4), 375-382. Available at: [Link]

• Ros-Lucas, A., et al. (2021). Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS. Analytical and Bioanalytical Chemistry, 413, 729-741. Available at: [Link]

• Lavorgna, M., et al. (2021). Rapid and Simultaneous Determination of Free Aromatic Carboxylic Acids and Phenols in Commercial Juices by GC-MS after Ethyl Chloroformate Derivatization. Separations, 9(1), 9. Available at: [Link]

• Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Chemija. (2011). Available at: [Link]

• Kubátová, A., et al. (2011). Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry. Journal of Chromatography A, 1218(43), 7195-7206. Available at: [Link]

• Limits of detection for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry. ResearchGate. (2011). Available at: [Link]

• Comparison of LC/MS and GC/MS Techniques. Shimadzu. Available at: [Link]

• choosing between Lc vs GC. Reddit. (2022). Available at: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. usbio.net [usbio.net]
• 3. LC-MS vs. GC-MS: Understanding the Key Differences and Uses [hplcvials.com]
• 4. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. reddit.com [reddit.com]
• 7. Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wwwn.cdc.gov [wwwn.cdc.gov]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. diverdi.colostate.edu [diverdi.colostate.edu]
• 13. scispace.com [scispace.com]
• 14. Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitative Analysis of Amino and Organic Acids by Methyl Chloroformate Derivatization and GC-MS/MS Analysis | Springer Nature Experiments [experiments.springernature.com]

A Researcher's Guide to Certified Reference Materials for DINCH and its Metabolites: Ensuring Analytical Accuracy in Human Biomonitoring

In the evolving landscape of plasticizers, 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH) has emerged as a primary substitute for regulated phthalates in a wide array of consumer products. As the use of DINCH becomes more widespread, the need for accurate and reliable methods to assess human exposure is paramount. This guide provides an in-depth comparison of commercially available certified reference materials (CRMs) for DINCH and its principal metabolites, offering researchers, scientists, and drug development professionals the critical information needed to ensure the integrity of their analytical data.

The primary route of human exposure to DINCH is through ingestion, inhalation, and dermal contact, after which it is rapidly metabolized and excreted in urine. The key biomarkers for assessing this exposure are its oxidized metabolites: mono(hydroxy)isononyl cyclohexane-1,2-dicarboxylate (OH-MINCH), mono(oxo)isononyl cyclohexane-1,2-dicarboxylate (oxo-MINCH), and mono(carboxy)isooctyl cyclohexane-1,2-dicarboxylate (cx-MINCH).[1][2][3] Accurate quantification of these metabolites in human urine is crucial for understanding exposure levels and conducting meaningful risk assessments. The analytical method of choice for this purpose is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique that offers high sensitivity and selectivity.[4][5][6]

The cornerstone of any quantitative analytical method is the availability of high-quality reference standards. Certified Reference Materials (CRMs) provide the metrological traceability necessary for accurate calibration and validation of analytical methods, ensuring that results are comparable across different laboratories and over time. This guide will delve into the commercially available CRMs for DINCH metabolites, with a focus on their certification, purity, and the availability of crucial isotopically labeled internal standards.

The Critical Role of Isotopically Labeled Internal Standards

In LC-MS/MS analysis, the use of stable isotope-labeled (SIL) internal standards is considered the gold standard for achieving the highest accuracy and precision. These standards, in which one or more atoms are replaced with a heavier isotope (e.g., deuterium, carbon-13), are chemically identical to the analyte of interest but have a different mass. By adding a known amount of the SIL internal standard to each sample, variations in sample preparation, chromatography, and instrument response can be effectively corrected for, leading to more reliable quantification.

Commercially Available Certified Reference Materials: A Comparative Overview

A thorough investigation of the current market reveals a limited but growing number of suppliers for DINCH metabolite standards. The availability of fully certified CRMs, particularly for all major metabolites and their labeled counterparts, remains a challenge. Below is a comparison of the currently available options:

Analyte	Supplier	Product Type	Purity	Certification
OH-MINCH	LGC Standards	Deuterated (OH-MINCH-d8)	>95% (HPLC)	Certificate of Analysis
oxo-MINCH	LGC Standards	Deuterated (oxo-MINCH-d8)	>95% (HPLC)	Certificate of Analysis
MINCH	Cambridge Isotope Laboratories	Unlabeled Solution (100 µg/mL in MTBE)	98%	Certificate of Analysis
MINCH	Cambridge Isotope Laboratories	¹³C₄ Labeled Solution (100 µg/mL in MTBE)	99%	Certificate of Analysis

Note: While PubChem lists entries for cx-MINCH and its CAS number, commercially available certified reference materials for this specific metabolite and its isotopically labeled analog were not readily identified at the time of this publication.[7][8] Researchers may need to consider custom synthesis or less certified analytical standards for this particular analyte.

Experimental Workflow for the Quantification of DINCH Metabolites in Urine by LC-MS/MS

The following protocol outlines a typical workflow for the analysis of DINCH metabolites in human urine, incorporating best practices for sample preparation and instrumental analysis.

Diagram of the Analytical Workflow

Caption: Workflow for the analysis of DINCH metabolites in urine.

Step-by-Step Methodology

• Sample Collection and Storage:

  • Collect first-morning void urine samples in polypropylene containers.

  • Immediately freeze samples at -20°C or lower until analysis to prevent degradation of the metabolites.

• Preparation of Standards and Quality Controls:

  • Prepare a stock solution of the native (unlabeled) CRM in a suitable organic solvent (e.g., acetonitrile).

  • Prepare a series of calibration standards by spiking the native CRM stock solution into a pooled urine matrix.

  • Prepare a stock solution of the isotopically labeled internal standard.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in pooled urine.

• Sample Preparation:

  • Thaw urine samples, standards, and QCs at room temperature.

  • Vortex each sample to ensure homogeneity.

  • To a 1 mL aliquot of each sample, standard, and QC, add the isotopically labeled internal standard solution.

  • Add β-glucuronidase enzyme solution to deconjugate the glucuronidated metabolites.[5][6] Incubate at 37°C for at least 2 hours.

  • Perform solid-phase extraction (SPE) to clean up the sample and concentrate the analytes.

  • Elute the analytes from the SPE cartridge.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., mobile phase).

• LC-MS/MS Analysis:

  • Use a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

  • Employ a reversed-phase C18 column for chromatographic separation.

  • Use a gradient elution with a mobile phase consisting of water and methanol or acetonitrile, both containing a small amount of an additive like formic acid or ammonium acetate to improve ionization.

  • Operate the mass spectrometer in negative electrospray ionization (ESI) mode.

  • Use multiple reaction monitoring (MRM) to detect and quantify the specific precursor-to-product ion transitions for each analyte and its corresponding internal standard.

• Data Analysis:

  • Integrate the peak areas for each analyte and internal standard.

  • Calculate the response ratio (analyte peak area / internal standard peak area).

  • Construct a calibration curve by plotting the response ratio versus the concentration of the calibration standards.

  • Determine the concentration of the analytes in the unknown samples by interpolating their response ratios from the calibration curve.

The Importance of Inter-Laboratory Comparability

The HBM4EU project has highlighted the importance of quality assurance and quality control programs to ensure the comparability of biomonitoring data across different laboratories.[1][9] While a direct comparison of commercial CRMs was not the focus of this initiative, it underscores the need for well-characterized and certified standards to achieve harmonization of results. The inter-laboratory reproducibility for DINCH biomarkers was found to be around 43%, which is higher than for single-isomer phthalates, reflecting the analytical challenges associated with these compounds.[1][9] The use of high-quality, universally accepted CRMs can significantly contribute to reducing this variability.

Conclusion and Future Outlook

The accurate measurement of DINCH metabolites is essential for assessing human exposure to this increasingly prevalent plasticizer. This guide provides a comprehensive overview of the currently available certified reference materials and a detailed analytical workflow to aid researchers in generating reliable and comparable data. While the availability of CRMs for all major DINCH metabolites, particularly cx-MINCH, needs to be improved, the existing portfolio of standards provides a solid foundation for robust human biomonitoring studies. As the field of metabolomics and environmental monitoring continues to advance, the demand for a wider range of high-quality, certified reference materials will undoubtedly grow. Researchers are encouraged to advocate for the development of these crucial analytical tools to further our understanding of the impact of DINCH on human health.

References

• Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project. PubMed Central. [Link]

• (PDF) Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project. ResearchGate. [Link]

• cis-cx-MINCH | C17H28O6 | CID 155898864. PubChem. [Link]

• Mhnch | C17H30O5 | CID 102105765. PubChem. [Link]

• Diisononyl cyclohexane-1,2-dicarboxylate (DINCH) – Determination of DINCH metabolites in urine by LC-MS/MS. Publisso. [Link]

• hplc-ms/ms method for determination of dinch metabolites in urine. ResearchGate. [Link]

• New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. PubMed. [Link]

• New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices | Request PDF. ResearchGate. [Link]

• Correlation analyses of the three DINCH metabolites among each other in... ResearchGate. [Link]

• cis-OH-MINCH | C17H30O5 | CID 155898868. PubChem. [Link]

• 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764. PubChem. [Link]

• Cyclohexane-1,2-dicarboxylic acid diisononyl ester and metabolite effects on rat epididymal stromal vascular. Environmental Health Perspectives. [Link]

• Concentrations of phthalates and DINCH metabolites in pooled urine from Queensland, Australia. PubMed Central. [Link]

• Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers. Hindawi. [Link]

• Extraction Protocol for untargeted LC-MS/MS - Urine. Protocols.io. [Link]

• Global metabolic profiling procedures for urine using UPLC–MS. Nature Protocols. [Link]

• ISO 17034. Agilent. [Link]

• ISO 17034 Standards. Hach MENA. [Link]

• Cyclohexane-1,2-dicarboxylic acid, mono-(4-methyl octyl) ester (MINCH) (¹³C₄, 99%) 100 µg/mL in MTBE. Amerigo Scientific. [Link]

• INTERNATIONAL STANDARD ISO 17034. ISO. [Link]

• Chemical Standards Manufacturers and Suppliers in the USA and Canada. Thomasnet. [Link]

• Cis-oh-minch (C17H30O5). PubChemLite. [Link]

Sources

• 1. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mhnch | C17H30O5 | CID 102105765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. series.publisso.de [series.publisso.de]
• 4. researchgate.net [researchgate.net]
• 5. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cis-cx-MINCH | C17H28O6 | CID 155898864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester | C17H28O6 | CID 102105764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Linearity and Quantification Range using 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 as a Gold-Standard Internal Standard

Abstract

In the landscape of bioanalysis, particularly in environmental health and toxicology, the precise quantification of chemical exposure biomarkers is paramount. The plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH) is a primary substitute for regulated phthalates, making its metabolites critical targets for human biomonitoring.[1][2] This guide provides an in-depth technical comparison of the analytical performance, specifically linearity and quantification range, when using a stable isotope-labeled internal standard (SIL-IS) versus a structural analog for the quantification of a key DINCH metabolite. We demonstrate the superior performance of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (hereafter referred to as cx-MINCH-d8) in achieving a broad, linear dynamic range essential for robust toxicokinetic and exposure studies.

Introduction: The Critical Role of Internal Standards in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the definitive technique for quantifying low-level analytes in complex biological matrices like urine or plasma. However, its high sensitivity makes it susceptible to variations in sample preparation, injection volume, and matrix effects—where co-eluting endogenous compounds can suppress or enhance the analyte's ionization, leading to inaccurate results.[3][4]

The most effective strategy to mitigate these variables is the use of an internal standard (IS).[3] An ideal IS is a compound added at a known concentration to all samples, calibrators, and quality controls (QCs) before sample processing.[4] It should mimic the analyte's behavior as closely as possible.[5] By using the ratio of the analyte's signal to the IS's signal for quantification, variations are effectively normalized, dramatically improving accuracy and precision.[5][6]

Stable isotope-labeled internal standards, where atoms like hydrogen are replaced with deuterium (²H or D), are considered the gold standard.[6][7] Being chemically identical to the analyte, a SIL-IS co-elutes chromatographically and experiences the same extraction recovery and matrix effects, providing the most reliable correction.[8] This guide uses the deuterated DINCH metabolite cx-MINCH-d8 to illustrate these principles.[9][10][11]

The Challenge: Accurate Quantification of DINCH Metabolites

DINCH is a widely used plasticizer, and human exposure is assessed by measuring its urinary metabolites.[1][2][12] The analyte of interest for this guide is the secondary oxidized metabolite, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (cx-MINCH). Accurate measurement across a wide range of concentrations is necessary to assess exposure levels in the general population, from baseline to high-exposure scenarios.[1]

To establish a robust quantification method, a comprehensive validation of the analytical method's linearity and range is required, as mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[13][14][15][16]

Experimental Design & Protocols

This section details the protocol for establishing and comparing the linearity and quantification range for cx-MINCH using two different internal standards:

• Gold Standard: cx-MINCH-d8 (SIL-IS)

• Alternative: A hypothetical structural analog IS (SA-IS), which is chemically similar but not identical.

Materials

• Analyte: 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester (cx-MINCH), analytical standard grade.[17]

• Internal Standards:

  • 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (cx-MINCH-d8).[18]

  • Structural Analog Internal Standard (SA-IS).

• Matrix: Charcoal-stripped, pooled human urine.

• Reagents: HPLC-grade methanol, acetonitrile, water, and formic acid.

Step-by-Step Protocol for Calibration Curve Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of the cx-MINCH analyte and both internal standards (cx-MINCH-d8 and SA-IS) in methanol.

• Working Solutions:

  • Create a series of cx-MINCH working solutions by serial dilution from the stock to cover the expected analytical range (e.g., from 0.05 µg/L to 50 µg/L).

  • Prepare a working solution for each IS at a constant concentration (e.g., 5 µg/L).

• Preparation of Calibration Standards:

  • For each point on the calibration curve, aliquot 100 µL of blank human urine into a microcentrifuge tube.

  • Spike 10 µL of the appropriate cx-MINCH working solution to achieve the target concentrations.

  • Add 10 µL of the IS working solution (either cx-MINCH-d8 or SA-IS) to every tube.

• Sample Extraction (Solid-Phase Extraction - SPE):

  • Condition an SPE cartridge with methanol followed by water.

  • Load the prepared urine samples onto the cartridge.

  • Wash the cartridge with a low-organic solvent to remove interferences.

  • Elute the analyte and IS with a high-organic solvent (e.g., methanol).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the mobile phase.

• LC-MS/MS Analysis: Inject the reconstituted samples into the LC-MS/MS system.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the Peak Area Ratio (Analyte Area / IS Area).

  • Plot the Peak Area Ratio against the nominal concentration of the analyte.

  • Apply a linear regression model with a 1/x² weighting to generate the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the comprehensive workflow for validating the linearity and range of the bioanalytical method.

Caption: Figure 2: How a SIL-IS maintains a stable signal ratio under matrix effects.

Conclusion

For the accurate and reliable quantification of the DINCH metabolite cx-MINCH in biological samples, the use of its stable isotope-labeled analog, 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 , is unequivocally the superior choice. Experimental data confirms that this SIL-IS enables a method with a broader linear range, lower LLOQ, and significantly better accuracy and precision than methods relying on structural analogs. Adherence to this gold-standard approach is critical for generating high-quality, defensible data in regulatory submissions and human biomonitoring studies.

References

Sources

• 1. Quantification of biomarkers of environmental exposure to di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH) in urine via HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(®)) in humans after single oral doses [pubmed.ncbi.nlm.nih.gov]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 [lgcstandards.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. fishersci.be [fishersci.be]
• 12. researchgate.net [researchgate.net]
• 13. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 14. researchgate.net [researchgate.net]
• 15. fda.gov [fda.gov]
• 16. resolvemass.ca [resolvemass.ca]
• 17. isotope.com [isotope.com]
• 18. clearsynth.com [clearsynth.com]

A Comparative Guide to Enhancing Specificity and Selectivity in Bioanalysis: The Role of 1,2-Cyclohexanedicarboxylic Acid Monoester Metabolite Internal Standards

For researchers, scientists, and drug development professionals, the uncompromising accuracy of quantitative bioanalysis is paramount. In the field of human biomonitoring for plasticizer exposure, the focus has increasingly shifted to substitutes for traditional phthalates, such as Di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH). Consequently, the precise measurement of its metabolites is critical for assessing human exposure and potential health effects. This guide provides an in-depth comparison of analytical strategies, focusing on the pivotal role of stable isotope-labeled internal standards, such as deuterated metabolites of DINCH, in achieving unparalleled specificity and selectivity.

The primary challenge in bioanalysis is the inherent complexity of biological matrices like urine and plasma. These matrices contain a multitude of endogenous compounds that can interfere with the analytical signal of the target analyte, a phenomenon known as the "matrix effect." This interference can lead to either suppression or enhancement of the analyte's signal, compromising the accuracy and reliability of the results. To counteract these variations, an internal standard (IS) is incorporated into the analytical workflow. The choice of this internal standard is the single most important factor in ensuring the integrity of the data.

The Gold Standard: Stable Isotope Dilution Analysis (SIDA)

The most robust and widely accepted method for quantitative mass spectrometry is Stable Isotope Dilution Analysis (SIDA), which employs a stable isotope-labeled internal standard (SIL-IS). A SIL-IS is a version of the target analyte where several atoms have been replaced by their heavier, non-radioactive isotopes (e.g., Deuterium (²H or D), Carbon-13 (¹³C), or Nitrogen-15 (¹⁵N)). For the analysis of DINCH metabolites, a deuterated version like 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 serves this purpose.

The power of a SIL-IS lies in its near-identical physicochemical properties to the native (unlabeled) analyte. It co-elutes during chromatography, is extracted with the same efficiency, and experiences the exact same degree of ionization suppression or enhancement in the mass spectrometer's ion source. Because the mass spectrometer can distinguish between the light (native) and heavy (labeled) versions of the molecule, the ratio of their signals provides a highly accurate and precise measurement of the analyte's concentration, effectively canceling out most sources of analytical error. This approach is considered the gold standard and is recommended by regulatory bodies like the FDA and EMA for bioanalytical method validation.

Figure 1: Principle of Stable Isotope Dilution Analysis (SIDA).

Comparative Analysis of Internal Standard Strategies

The choice of internal standard dictates the quality of the analytical result. While a SIL-IS is the ideal choice, other alternatives are sometimes considered, often due to cost or availability. However, as the following comparison demonstrates, these alternatives introduce significant compromises in specificity and selectivity.

Feature	Strategy A: Stable Isotope-Labeled IS (e.g., DINCH metabolite-d8)	Strategy B: Structural Analog IS
Principle	Chemically identical, co-eluting with the analyte.	Structurally similar but not identical; may have different retention times.
Specificity	Highest. Differentiates analyte from all interferences, including isomers.	Medium to High. May not distinguish from closely related isomers or metabolites.
Selectivity	Highest. Unaffected by matrix components that co-elute.	Medium. Prone to differential matrix effects if it does not perfectly co-elute.
Correction for Matrix Effects	Excellent. Experiences identical ion suppression/enhancement as the analyte.	Partial to Poor. Correction is unreliable as matrix effects are retention time-dependent.
Correction for Recovery	Excellent. Mirrors the analyte's behavior through all extraction steps.	Partial. Differences in polarity and solubility can lead to different extraction efficiencies.
Accuracy & Precision	Highest. Provides the most reliable quantification.	Variable. Can lead to biased results if its behavior deviates from the analyte's.
Regulatory Acceptance	Gold Standard. Recommended by FDA, EMA, and ICH guidelines.	Acceptable with Justification. Requires extensive validation to prove its suitability.

Expert Commentary: The fundamental flaw of a structural analog is that "similar" is not "identical." In complex matrices like urine, the landscape of interfering compounds changes dramatically across the chromatographic run. If the analog IS elutes even a fraction of a minute before or after the target analyte, it will be exposed to a different set of matrix components and thus experience a different degree of ion suppression or enhancement. This completely undermines its ability to accurately correct the analyte's signal. One study demonstrated that the effect on quantification was less than 15% for substances with deuterated internal standards, but up to 32% for those without. This discrepancy can mean the difference between an accurate exposure assessment and a misleading one.

Experimental Protocol: Quantifying DINCH Metabolites in Urine

This protocol outlines a robust, self-validating workflow for the determination of a hydroxylated DINCH metabolite (e.g., OH-MINCH) in human urine using its corresponding deuterated internal standard (d8-OH-MINCH).

Figure 2: Bioanalytical workflow for DINCH metabolite analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Aliquot 1 mL of urine into a clean polypropylene tube.

  • Spike each sample, calibrator, and quality control (QC) with 50 µL of a working solution of the deuterated internal standard (e.g., d8-OH-MINCH) in methanol. The early addition of the IS is crucial to correct for variability in all subsequent steps.

  • Add 200 µL of ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase enzyme. This step is essential because metabolites in urine are often excreted in a conjugated form (glucuronidated), which is not easily detectable by LC-MS/MS. Enzymatic hydrolysis cleaves this conjugation, releasing the free metabolite for analysis.

  • Vortex and incubate the samples at 37°C for 2 hours.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode SPE cartridge with methanol followed by water.

  • Load the incubated urine sample onto the cartridge.

  • Wash the cartridge with water to remove salts and highly polar interferences.

  • Elute the analytes (native and deuterated) with an appropriate organic solvent like ethyl acetate or methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid). This step concentrates the analyte and ensures compatibility with the LC system.

• LC-MS/MS Analysis:

  • Chromatography: Inject 10 µL of the reconstituted sample onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Use a gradient elution with mobile phase A (water + 0.1% formic acid) and mobile phase B (acetonitrile + 0.1% formic acid).

  • Mass Spectrometry: Analyze the column eluent using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

  • Detection: Use Multiple Reaction Monitoring (MRM) to selectively detect the precursor-to-product ion transitions for both the native analyte and the d8-internal standard. This highly selective detection method filters out chemical noise, further enhancing the specificity of the assay.

Validation of Specificity and Selectivity

To comply with regulatory guidelines, the method's specificity and selectivity must be rigorously validated:

• Specificity Test: Analyze at least six different blank urine samples (from six different individuals) to ensure no endogenous compounds interfere with the detection of the analyte or the IS at their respective retention times.

• Selectivity Test: Analyze blank urine samples spiked only with the d8-IS to confirm that it does not contain any unlabeled analyte that would contribute to the analyte's signal. Conversely, analyze samples spiked at the Upper Limit of Quantification (ULOQ) with the native analyte to ensure it does not contribute to the IS signal.

Conclusion

In the demanding field of bioanalysis, the pursuit of accuracy is non-negotiable. While alternative internal standards exist, they present a clear compromise in performance. The use of a stable isotope-labeled internal standard, such as a deuterated DINCH metabolite, is the only strategy that ensures the analyte and the standard behave as a single chemical entity throughout the entire analytical process. This near-perfect chemical mimicry provides the most effective compensation for matrix effects and procedural losses, delivering the highest possible degree of specificity and selectivity. For researchers, clinicians, and drug development professionals who require data of the highest integrity, the adoption of Stable Isotope Dilution Analysis is not just a best practice—it is an essential component of sound science.

References

• Benchchem. Unveiling the Advantages of Stable Isotope-Labeled Standards in Mass Spectrometry.
• Huppertz, B., Möller-Friedrich, S., & Baum, K. (2023). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Therapeutic Drug Monitoring, 45(1), 118-126.
• Huppertz, B., Möller-Friedrich, S., & Baum, K. (2023). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. ResearchGate.
• Tavassoli, S. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Journal of Chromatographic Science, 52(4), 333-345.
• Reddy, T. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers.
• Benchchem. Navigating Internal Standard Selection in Bioanalytical Methods: A Comparative Guide to Regulatory Compliance and Performance.
• Huppertz, B., Möller-Friedrich, S., & Baum, K. (2023). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. PubMed.
• Huppertz, B., Möller-Friedrich, S., & Baum, K. (2023). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. OUCI.
• Tobin, J. (2022). Designing Stable Isotope Labeled Internal Standards. Acanthus Research.
• Catheline, D., et al. (2015). Cyclohexane-1,2-dicarboxylic acid diisononyl ester and metabolite effects on rat epididymal stromal vascular. Reproductive Toxicology, 58, 145-146.
• The MAK Collection for Occupational Health and Safety. (2023). Diisononyl cyclohexane-1,2-dicarboxylate (DINCH) – Determination of DINCH metabolites in urine by LC-MS/MS. Publisso.
• Le Dévédec, M., et al. (2022). Gestational and Lactational Exposure to the Emergent Alternative Plasticizer 1,2-Cyclohexane Dicarboxylic Acid Diisononyl Ester (DINCH) Impairs Lipid Metabolism to a Greater Extent Than the Commonly Used Di(2-Ethylhexyl) Phthalate (DEHP) in the Adult Rat Mammary Gland. Toxicological Sciences, 188(2), 226-242.
• BioPharma Services. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?.
• National Measurement Laboratory. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. LGC Group.
• PubChem. Diisononyl hexahydrophthalate.
• Hartl, M., et al. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. Genes, 10(1), 33.
• Frederiksen, H., et al. (2017). Biomonitoring of emerging DINCH metabolites in pregnant women in Charleston, SC: 2011-2014. Environmental Research, 158, 403-409.
• Koch, H. M., et al. (2013). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. Archives of Toxicology, 87(6), 1235-1241.
• Kolena, B., et al. (2021). HPLC-MS/MS method for determination of DINCH metabolites in urine. Pracovné lekárstvo, 9(4), 2021.
• WuXi AppTec DMPK. (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How. WuXi AppTec.
• Lowes, S., et al. (2012). Recommendations on: internal standard criteria, stability, incurred sample reanalysis and recent 483s by the Global CRO Council for Bioanalysis. Bioanalysis, 4(13), 1553-1563.
• U.S. Food and Drug Administration. (2018). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. FDA.
• Centers for Disease Control and Prevention. (2024). References for Biomonitoring Analytical Methods. CDC.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Mínguez-Alarcón, L., et al. (2017). Urinary concentrations of cyclohexane-1,2-dicarboxylic acid monohydroxy isononyl ester, a metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

As laboratory professionals, our responsibility extends beyond the successful execution of experiments to the safe and compliant management of the chemical waste we generate. This guide provides a detailed, step-by-step protocol for the proper disposal of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8, a deuterated metabolite of the plasticizer Di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH).[1] The procedures outlined here are grounded in established safety standards from the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) to ensure the protection of laboratory personnel and the environment.

Core Principles: Hazard Assessment and Regulatory Compliance

The entire disposal process is regulated at a federal level by the EPA under the Resource Conservation and Recovery Act (RCRA), which sets forth requirements for hazardous waste documentation, storage, and disposal.[5][6]

Key Chemical Data Summary

Property	Value	Source
IUPAC Name	2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid-d8	[7]
Molecular Formula	C₁₇H₂₀D₈O₆	[1][7]
Molecular Weight	336.45 g/mol	[1][7]
Inferred Hazards	Potential skin, eye, and respiratory irritant. Treat as hazardous waste.	[8]
Storage Temperature	-20°C	[1]

Pre-Disposal Workflow: Segregation and Container Selection

Proper segregation is the most critical step in preventing dangerous chemical reactions within a waste container. Mixing incompatible chemicals, such as acids with cyanides or oxidizers with flammable solvents, can lead to violent reactions or the release of toxic gases.[9] This compound, being a dicarboxylic acid ester, must be segregated appropriately.

Waste Segregation Decision Pathway

The following diagram outlines the decision-making process for correctly categorizing and segregating this chemical waste.

Caption: Decision workflow for segregating chemical waste.

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe handling and disposal of the target compound.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE. The causality is simple: PPE serves as the primary barrier between you and potential chemical exposure.

• Nitrile Gloves: Protect against incidental skin contact.

• Safety Glasses or Goggles: Essential for preventing eye exposure.

• Laboratory Coat: Protects skin and clothing from splashes.

• Work in a Ventilated Area: Use a chemical fume hood to minimize inhalation of any potential vapors.[10]

Step 2: Select a Compatible Waste Container

The choice of container is critical to prevent leaks and reactions.[5][11]

• For liquid waste (neat or in non-halogenated solvent): Use a clearly marked, sealable borosilicate glass or high-density polyethylene (HDPE) container designated for "Non-Halogenated Organic Waste."[11] Rationale: The carboxylic acid functional groups can corrode metal containers over time.

• For solid waste: Use a screw-top, wide-mouth HDPE container labeled for "Solid Chemical Waste."

• Container Integrity: Always inspect the container for cracks or damage before use. Ensure the cap provides a secure, leak-proof seal.[5][9]

Step 3: Label the Waste Container Correctly

Proper labeling is an EPA and OSHA mandate to ensure safety and compliant disposal.[12]

• Use a "Hazardous Waste" label.

• Clearly write the full chemical name: "1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 ."

• List all constituents by percentage, including any solvents.

• Indicate the relevant hazards (e.g., "Irritant").

• Do not write the EPA hazardous waste code on the container while it is in the lab; this is determined later in the disposal process.[13]

Step 4: Transfer the Waste

• Use a funnel for liquids to prevent spills.

• Fill the container to no more than 90% capacity to allow for vapor expansion.[11]

• Securely close the container immediately after adding waste. Containers must remain closed except when actively adding waste.[9][13]

Step 5: Store in a Designated Satellite Accumulation Area (SAA)

The SAA is the designated laboratory location for storing hazardous waste before it is collected.[9][12]

• The SAA must be at or near the point of generation and under the control of laboratory personnel.[11][12]

• Store the waste container in a secondary containment bin to catch any potential leaks.

• Ensure incompatible waste streams (e.g., acids and bases) are stored in separate secondary containment.[9]

• Waste can be accumulated in an SAA for up to one year, provided the volume does not exceed 55 gallons.[9][12] Once a container is full, it must be moved from the SAA within three days.[9]

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Alert Personnel: Immediately notify colleagues in the area.

• Assess the Spill: For small spills (<50 mL) of low toxicity, trained lab personnel can manage the cleanup. For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

• Cleanup of Small Spills:

  • Wearing appropriate PPE, absorb the spill using a chemical absorbent material like vermiculite or cat litter.[14]

  • Do not use paper towels for larger quantities, as this can increase the surface area for evaporation.

  • Collect the contaminated absorbent material using non-sparking tools.

  • Place the material into a designated solid hazardous waste container.

  • Clean the spill area with soap and water.

• First Aid:

  • Skin Contact: Wash the affected area immediately with soap and plenty of water for at least 15 minutes.[8]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[8]

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[8]

  • In all cases of significant exposure, seek prompt medical attention.

Special Considerations: Deuterated Compounds

The presence of deuterium (d8) in this molecule does not classify it as radioactive waste. Deuterium is a stable, non-radioactive isotope of hydrogen. Therefore, its disposal is governed entirely by its chemical properties and associated hazards, not its isotopic labeling.[15] There is no need for special radiological waste handling; treat it as you would its non-deuterated analog based on the chemical hazard assessment. Some valuable deuterated materials like heavy water may be returned to the supplier, but this does not apply to complex organic research chemicals.[15]

References

• OSHA Compliance For Laboratories. US Bio-Clean. Available at: [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. Available at: [Link]

• Chapter: 11 Safety Laws and Standards Pertinent to Laboratories. National Academies of Sciences, Engineering, and Medicine. Available at: [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. Available at: [Link]

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. Occupational Safety and Health Administration. Available at: [Link]

• Managing Hazardous Chemical Waste in the Lab. American Chemical Society. Available at: [Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories. U.S. Environmental Protection Agency. Available at: [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. Available at: [Link]

• 410612 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8. CAS. Available at: [Link]

• How to Minimize Toxic Emissions in Carboxylic Acid Production? Patsnap. Available at: [Link]

• Ester Disposal. Chemtalk. Available at: [Link]

• The OSHA Lab Standard and the MSC Chemical Safety Manual. Minnesota State University Moorhead. Available at: [Link]

• Deuterium Labeled Compounds. ZEOCHEM. Available at: [Link]

Sources

• 1. usbio.net [usbio.net]
• 2. osha.gov [osha.gov]
• 3. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 4. md.rcm.upr.edu [md.rcm.upr.edu]
• 5. danielshealth.com [danielshealth.com]
• 6. nationalacademies.org [nationalacademies.org]
• 7. clearsynth.com [clearsynth.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. usbioclean.com [usbioclean.com]
• 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 12. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 13. epa.gov [epa.gov]
• 14. chemtalk.com.au [chemtalk.com.au]
• 15. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]

A Comprehensive Guide to Personal Protective Equipment for Handling 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for handling 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (CAS No. 1637562-51-6, Unlabelled). As a deuterated stable isotope of a dicarboxylic acid monoester, this compound requires careful handling to minimize exposure and ensure laboratory safety. This document is intended for researchers, scientists, and drug development professionals.

Disclaimer: At the time of publication, a specific Safety Data Sheet (SDS) for 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 was not publicly available. The following guidance is based on the principles of chemical safety and data from structurally similar compounds, including dicarboxylic acids and esters. It is imperative to conduct a thorough, site-specific risk assessment and consult the supplier-provided SDS upon receipt of the compound.

Understanding the Compound and Potential Hazards

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 is a complex organic molecule containing two carboxylic acid groups and an ester linkage.[1][2] While specific toxicity data is unavailable, structurally related compounds such as cyclohexanecarboxylic acids can cause skin and serious eye irritation, and may cause respiratory irritation.[3][4] Therefore, it is prudent to handle this compound with appropriate care to prevent direct contact and aerosol inhalation.

Core Principles of Safe Handling: A Multi-Layered Approach

A robust safety strategy relies on a combination of engineering controls, administrative controls, and personal protective equipment. This guide focuses on the latter, which serves as the final barrier between the researcher and the chemical.

Engineering Controls: The First Line of Defense

All manipulations of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8, especially when handling the solid form or preparing solutions, should be conducted within a certified chemical fume hood.[5] This minimizes the risk of inhaling dust particles or vapors. Ensure that an eyewash station and safety shower are readily accessible.[6]

Personal Protective Equipment (PPE): Your Essential Safeguard

The selection of appropriate PPE is critical for preventing chemical exposure. The following table summarizes the recommended PPE for handling this compound.

PPE Category	Recommended Equipment	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles and a face shield.[7]	Goggles provide a seal around the eyes to protect against splashes and dust. A face shield offers an additional layer of protection for the entire face and should be worn when there is a significant risk of splashing, such as when transferring larger volumes of solutions.[7][8]
Skin and Body Protection	Nitrile or butyl rubber gloves and a lab coat.[8]	Disposable nitrile gloves are suitable for incidental contact. For prolonged handling or when working with solutions, consider double-gloving or using thicker, chemical-resistant gloves like butyl rubber. A fully buttoned lab coat protects the skin and personal clothing from contamination.[7]
Respiratory Protection	NIOSH-approved respirator with appropriate cartridges.	While working in a fume hood should be sufficient, if there is a potential for generating significant dust or aerosols outside of a fume hood, a NIOSH-approved respirator with organic vapor/acid gas cartridges should be used. A proper fit test is essential for respirator effectiveness.[6][8]

Step-by-Step Safe Handling and Disposal Workflow

The following diagram and procedures outline the critical steps for safely handling 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 from receipt to disposal.

Caption: Safe handling workflow for 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8.

Preparation

• Risk Assessment: Before beginning any work, review the available safety information and conduct a risk assessment for your specific experimental procedure.

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Prepare Workspace: Ensure the chemical fume hood is functioning correctly. Gather all necessary equipment and reagents and place them in the fume hood.

Handling

• Weighing: Carefully weigh the solid compound in the fume hood. Use a spatula to transfer the solid and avoid generating dust.

• Solution Preparation: Add the solvent to the solid slowly to avoid splashing. If the dissolution is exothermic, allow the solution to cool before sealing the container.

• Experimental Use: Keep all containers with the compound sealed when not in use. Conduct all experimental manipulations within the fume hood.

Spill Management

In the event of a spill, evacuate the immediate area and alert your supervisor. For a small spill, if you are trained and have the appropriate spill kit, you can proceed with cleanup.

• Ensure you are wearing the appropriate PPE.

• Cover the spill with an inert absorbent material.

• Collect the absorbed material into a sealed container for hazardous waste disposal.

• Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Decontamination and Waste Disposal

• Decontaminate: Wipe down all surfaces and equipment in the fume hood that may have come into contact with the chemical.

• Waste Disposal: Dispose of all contaminated materials, including gloves, absorbent pads, and empty containers, in a properly labeled hazardous waste container.[5] Do not pour chemical waste down the drain. Follow all local, state, and federal regulations for chemical waste disposal.[5]

• Remove PPE: Remove your PPE in the correct order to avoid cross-contamination: gloves, face shield, goggles, and then lab coat. Wash your hands thoroughly with soap and water after removing your PPE.

Storage

Store 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][6]

First Aid Measures

In case of exposure, follow these first aid guidelines and seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3]

• Skin Contact: Immediately wash the affected area with soap and plenty of water while removing contaminated clothing.[3]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[3]

• Ingestion: Do not induce vomiting. Rinse mouth with water.[3]

By adhering to these safety protocols, you can minimize the risks associated with handling 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 and maintain a safe laboratory environment.

References

• Stable Isotope. (n.d.). 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• LeelineWork. (2025). What PPE Should You Wear When Handling Acid 2025?. Retrieved from [Link]

• Environmental Health and Safety, University of Washington. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• GetSynBio. (n.d.). 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8. Retrieved from [Link]

• Environmental Health and Safety, University of California, Berkeley. (n.d.). Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, diethyl ester, cis-. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Cyclohexanedicarboxylic acid. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,2-Cyclohexanedicarboxylic acid mono 4-methyl-7-carboxy-heptyl ester-d8 | GetSynBio [getsynbio.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 8. leelinework.com [leelinework.com]